2-Isopropyl-1,3-dioxane

• CAS: 5702-49-8

Core Science & Biosynthesis

2-Isopropyl-1,3-dioxane chemical properties

Executive Summary

2-Isopropyl-1,3-dioxane (CAS 5702-49-8) is a cyclic acetal derived from the condensation of isobutyraldehyde and 1,3-propanediol.[1][2][3] While often encountered as a robust protecting group for 1,3-diols or aldehyde functionalities in multi-step organic synthesis, it also serves as a critical intermediate in the industrial recovery of 1,3-propanediol from fermentation broths.[1][2][3] Its chemical behavior is defined by high stability under basic and nucleophilic conditions, contrasted with facile hydrolysis in acidic media—a property exploited for "on-demand" deprotection.[1][2][3] This guide details its physicochemical profile, synthesis kinetics, conformational analysis, and handling protocols.[1][2][3]

Molecular Architecture & Physicochemical Profile

The six-membered dioxane ring imparts distinct stability compared to its five-membered dioxolane counterparts.[1][2][3] The bulky isopropyl group at the C2 position dictates the molecule's stereochemical preference, locking it into a specific chair conformation to minimize steric strain.[1][2][3]

Key Physical Properties

Property	Value	Notes
CAS Number	5702-49-8	Primary registry number
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.19 g/mol
Boiling Point	~143 °C	At 760 mmHg (Standard Atmosphere)
Density	0.91 g/mL	At 25 °C
Refractive Index ( )	1.412
Solubility	Organic Solvents	Miscible with EtOH, Et₂O, CHCl₃; limited water solubility
Appearance	Colorless Liquid	Characteristic ethereal/solvent-like odor

Conformational Analysis & Stereochemistry

Unlike cyclohexane, 1,3-dioxane exhibits a "shorter" C-O bond length (1.43 Å) compared to C-C (1.54 Å), which exacerbates 1,3-diaxial interactions.[1][2][3]

The Anomeric Effect vs. Steric Bulk: While electronegative substituents at C2 might benefit from the anomeric effect (preferring the axial position), the isopropyl group is purely alkyl and sterically demanding.[1][2][3] Therefore, 2-isopropyl-1,3-dioxane exists almost exclusively in the chair conformation with the isopropyl group in the equatorial position.[1][2][3] Placing the isopropyl group axially would introduce severe repulsion with the axial protons at C4 and C6 (syn-axial interaction), estimated to cost >3-4 kcal/mol in free energy.[1][2][3]

Figure 1: Conformational equilibrium of 2-isopropyl-1,3-dioxane. The equilibrium strongly favors the equatorial isomer to avoid 1,3-diaxial strain.[1][2]

Synthesis & Formation Kinetics

The synthesis of 2-isopropyl-1,3-dioxane is a classic acid-catalyzed acetalization.[1][2][3] The reaction is reversible and thermodynamically controlled; therefore, water removal is the critical rate-driving step.[1][2][3]

Reaction Pathway

Reagents: Isobutyraldehyde (1.0 eq), 1,3-Propanediol (1.1 eq).[1][2][3] Catalyst: p-Toluenesulfonic acid (pTsOH) or Camphorsulfonic acid (CSA) (0.5–1 mol%).[1][2][3] Solvent: Toluene or Benzene (for azeotropic water removal).[1][2][3]

Figure 2: Acid-catalyzed synthesis pathway showing the critical water elimination step required to drive the equilibrium forward.[1][2][3]

Experimental Protocol: Dean-Stark Acetalization[1][2][3]

• Setup: Equip a 500 mL Round Bottom Flask (RBF) with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Charge: Add 1,3-propanediol (110 mmol), isobutyraldehyde (100 mmol), and toluene (150 mL).

• Catalyst: Add pTsOH[1][2][3]·H₂O (1 mmol).[1][2][3]

• Reflux: Heat to vigorous reflux (bath temp ~130°C). Monitor water collection in the trap.

• Completion: Reaction is complete when water evolution ceases (theoretical vol: ~1.8 mL).[1][2][3]

• Workup: Cool to RT. Wash with sat.[1][2][3] NaHCO₃ (2 x 50 mL) to neutralize catalyst.[1][2][3] Wash with brine.[1][2][3] Dry organic layer over MgSO₄.[1][2][3]

• Purification: Concentrate in vacuo. Distill the residue (BP ~143°C) to obtain the pure dioxane.

Reactivity & Hydrolysis Profile

The utility of 2-isopropyl-1,3-dioxane lies in its orthogonality .[1][2][3] It is stable to:

• Bases: NaOH, KOH, LiHMDS.[1][2][3]

• Nucleophiles: Grignard reagents, organolithiums, hydrides (LiAlH₄).[1][2][3]

• Oxidants: Generally stable to mild oxidants (Swern, Dess-Martin).[1][2][3]

It is labile to:

• Aqueous Acid: HCl, H₂SO₄, TFA/H₂O.[1][2][3]

• Lewis Acids: TiCl₄, BF₃[1]·OEt₂ (can trigger ring opening or polymerization).[1][2][3]

Hydrolysis Mechanism

Deprotection (hydrolysis) proceeds via the reverse of formation, involving the protonation of an acetal oxygen followed by ring opening to the resonance-stabilized oxocarbenium ion.[1][2][3]

Figure 3: Hydrolysis mechanism.[1][2][3] The formation of the oxocarbenium ion is the rate-limiting step, accelerated by heat and strong acid.[1]

Applications in Research & Industry

Protecting Group Strategy

In total synthesis, the 2-isopropyl-1,3-dioxane moiety is often used to mask a 1,3-diol unit.[1][2][3] The "isopropylidene" (acetonide) is more common for 1,2-diols, but the isobutylidene (from isobutyraldehyde) offers slightly different lipophilicity and NMR characteristics.[1][2][3]

• NMR Diagnostic: The isopropyl group provides a distinct signature: a doublet (~0.9 ppm) for the methyls and a septet (~1.8 ppm) for the methine proton, which does not obscure the mid-field region (3.5–5.0 ppm) where carbinol protons reside.[2]

1,3-Propanediol (PDO) Recovery

In bio-based PDO production (e.g., fermentation of glycerol), separating PDO from water is energy-intensive due to high boiling points.[1][2][3]

• Process: Isobutyraldehyde is added to the broth.[1][2][3]

• Reaction: Forms 2-isopropyl-1,3-dioxane (lower BP, hydrophobic).[1][2][3]

• Extraction: The dioxane is easily extracted or distilled away from water/salts.[1][2][3]

• Recovery: Hydrolysis regenerates pure PDO and recycles the isobutyraldehyde.[1][2][3]

Safety & Handling

• Flammability: Moderate fire hazard.[1][2][3] Flash point is likely between 30–40°C (estimate based on structural analogs).[1][2][3] Ground all equipment.

• Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent slow autoxidation to peroxides, although dioxanes are generally more resistant to peroxide formation than ethers like THF.[1][2][3]

• Toxicity: Irritating to eyes and skin.[1][2][3] Use standard PPE (gloves, goggles, fume hood).[1][2][3]

References

• PubChem. 2-Isopropyl-1,3-dioxane Compound Summary (CID 5175345).[1][2][3] National Library of Medicine.[1][2][3] [Link][1][2]

• NIST Chemistry WebBook. 1,3-Dioxane, 2-(1-methylethyl)-.[1][2][3][4] National Institute of Standards and Technology.[1][2][3] [Link][1][2]

• Hao, J., et al. Reactive extraction of 1,3-propanediol from fermentation broth with isobutyraldehyde.[1][2][3] Separation and Purification Technology, 2006.[1][2][3] (Contextualizes the industrial recovery application).

• Eliel, E. L., & Knoeber, M. C. Conformational Analysis.[1][2][3] XVI. 1,3-Dioxanes. Journal of the American Chemical Society, 1968.[1][2][3] (Foundational text on dioxane conformational preferences).

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• 1. 2-Isopropyl-5,5-dimethyl-1,3-dioxane | C9H18O2 | CID 82103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Isopropyl-1,3-dioxane | C7H14O2 | CID 5175345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Isopropyl-1,3-dioxolane | C6H12O2 | CID 13201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]

An In-depth Technical Guide to the Structure and Conformation of 2-Isopropyl-1,3-dioxane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the structure and conformational behavior of 2-isopropyl-1,3-dioxane, a substituted heterocyclic compound of interest in synthetic and medicinal chemistry. The document delves into the fundamental principles governing its three-dimensional arrangement, including steric hindrance and stereoelectronic effects. While specific experimental and computational data for 2-isopropyl-1,3-dioxane is not extensively available in peer-reviewed literature, this guide synthesizes established principles from closely related 1,3-dioxane systems to present a robust theoretical framework. A detailed, representative experimental protocol for its synthesis and subsequent conformational analysis via Nuclear Magnetic Resonance (NMR) spectroscopy is also provided.

Introduction: The Significance of the 1,3-Dioxane Scaffold

The 1,3-dioxane ring system is a prevalent structural motif in a wide array of natural products and pharmacologically active molecules.[1] Its rigid, chair-like conformation provides a predictable scaffold for the spatial orientation of substituents, which is of paramount importance in drug design and asymmetric synthesis. Furthermore, the 1,3-dioxane moiety serves as a versatile protecting group for 1,3-diols and carbonyl compounds, valued for its stability under neutral to basic conditions and its susceptibility to cleavage under acidic conditions.[2] The introduction of a substituent at the C2 position, such as an isopropyl group, significantly influences the conformational equilibrium of the ring, thereby impacting its reactivity and biological interactions.

Molecular Structure and Stereochemistry of 2-Isopropyl-1,3-dioxane

2-Isopropyl-1,3-dioxane possesses the molecular formula C₇H₁₄O₂ and a molecular weight of 130.18 g/mol .[3] The core of the molecule is a six-membered ring containing two oxygen atoms at positions 1 and 3, and an isopropyl group attached to the carbon at position 2 (the acetal carbon).

Identifier	Value
IUPAC Name	2-isopropyl-1,3-dioxane
CAS Number	67879-60-1
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.187 g/mol
Canonical SMILES	CC(C)C1OCCCO1

Table 1: Chemical Identifiers for 2-Isopropyl-1,3-dioxane.[3]

The 1,3-dioxane ring, analogous to cyclohexane, predominantly adopts a chair conformation to minimize torsional and angle strain.[2] The presence of the two oxygen atoms in the ring, with their shorter C-O bond lengths compared to C-C bonds, leads to a more puckered and rigid chair conformation than that of cyclohexane.[2] The isopropyl substituent at the C2 position can occupy either an axial or an equatorial position, giving rise to two distinct chair conformers that are in equilibrium.

Figure 1: Chair conformations of 2-isopropyl-1,3-dioxane.

Conformational Analysis: A Deeper Dive

The conformational preference of the isopropyl group at the C2 position is dictated by a delicate balance of steric and stereoelectronic effects.

Steric Hindrance: The Driving Force for Equatorial Preference

In substituted cyclohexanes, it is well-established that bulky substituents preferentially occupy the equatorial position to minimize destabilizing 1,3-diaxial interactions.[4] This principle is even more pronounced in 2-substituted 1,3-dioxanes.[2] When the isopropyl group is in the axial position, it experiences significant steric repulsion from the axial hydrogens at C4 and C6. These 1,3-diaxial interactions are more severe in the 1,3-dioxane ring compared to cyclohexane due to the shorter C-O bond lengths, which brings the axial substituents closer together.[2]

The energetic cost of placing a substituent in an axial position is quantified by its "A-value," which represents the difference in Gibbs free energy (ΔG°) between the equatorial and axial conformers. While a specific A-value for the 2-isopropyl group in a 1,3-dioxane ring is not readily found in the literature, it is expected to be substantial. For comparison, the A-value for an isopropyl group in cyclohexane is approximately 2.1 kcal/mol. Given the increased steric strain in the 1,3-dioxane ring, the A-value for a 2-isopropyl group is anticipated to be even larger, strongly favoring the equatorial conformation.

Stereoelectronic Effects: The Anomeric Effect

A key stereoelectronic interaction in 1,3-dioxanes is the anomeric effect. This effect describes the tendency of an electronegative substituent at the anomeric carbon (C2) to favor an axial orientation. This preference arises from a stabilizing hyperconjugative interaction between a lone pair of electrons on one of the ring oxygen atoms and the antibonding (σ*) orbital of the axial C2-substituent bond.

However, in the case of 2-alkyl-1,3-dioxanes, the anomeric effect is generally outweighed by the steric destabilization of the axial alkyl group. The anomeric effect is more pronounced with highly electronegative substituents such as alkoxy or halogen groups. For an isopropyl group, which is not strongly electronegative, the steric demand for the equatorial position is the dominant factor governing the conformational equilibrium.

Non-Chair Conformations: Twist-Boat and Boat

While the chair conformation is the most stable, 1,3-dioxane can also exist in higher-energy twist-boat and boat conformations. The energy barrier for ring inversion from one chair form to another via these intermediates is a key parameter. For the parent 1,3-dioxane, the chair conformer is significantly more stable than the 2,5-twist conformer by approximately 5-6 kcal/mol, as determined by computational studies.[5][6] The introduction of a bulky 2-isopropyl group is expected to further favor the chair conformation where this group is equatorial.

Experimental Determination of Conformation: The Power of NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the conformational preferences of cyclic molecules in solution. By analyzing the chemical shifts and, more importantly, the coupling constants of the protons in the 1,3-dioxane ring, one can deduce the predominant conformation.

Predicted ¹H NMR Spectrum

In the equatorial conformer of 2-isopropyl-1,3-dioxane, the proton at C2 is in the axial position. This axial proton is expected to have a distinct chemical shift and coupling pattern compared to the case where it would be equatorial (in the less stable axial conformer). The axial proton at C2 would couple to the axial and equatorial protons at C4 and C6. The magnitude of the vicinal coupling constants (³J) is dependent on the dihedral angle between the coupled protons, as described by the Karplus equation. Large coupling constants are typically observed for axial-axial interactions, while smaller couplings are seen for axial-equatorial and equatorial-equatorial interactions.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information on the number of non-equivalent carbon atoms and their chemical environments. For 2-isopropyl-1,3-dioxane, one would expect to see distinct signals for the C2, C4/C6, and C5 carbons of the dioxane ring, as well as signals for the methine and methyl carbons of the isopropyl group. The chemical shift of the C2 carbon is particularly sensitive to the substitution and conformation.

While specific, published spectral data for 2-isopropyl-1,3-dioxane is elusive, the following table provides an estimation of the expected ¹³C NMR chemical shifts based on data from the parent 1,3-dioxane and related substituted systems.[7]

Carbon Atom	Estimated Chemical Shift (ppm)	Rationale
C2	100-110	The acetal carbon is significantly deshielded. The isopropyl group will have a specific substituent effect.
C4/C6	65-75	Oxygen-bearing carbons in the ring.
C5	25-35	Methylene carbon further from the heteroatoms.
Isopropyl CH	30-40	Methine carbon of the isopropyl group.
Isopropyl CH₃	15-25	Methyl carbons of the isopropyl group.

Table 2: Estimated ¹³C NMR Chemical Shifts for 2-Isopropyl-1,3-dioxane.

Synthesis of 2-Isopropyl-1,3-dioxane: A Representative Protocol

The most common method for the synthesis of 2-substituted-1,3-dioxanes is the acid-catalyzed acetalization of an aldehyde or ketone with a 1,3-diol.[8] In the case of 2-isopropyl-1,3-dioxane, this involves the reaction of isobutyraldehyde with 1,3-propanediol.

Figure 2: Synthetic workflow for 2-isopropyl-1,3-dioxane.

Detailed Experimental Procedure

Objective: To synthesize 2-isopropyl-1,3-dioxane via acid-catalyzed acetalization.

Materials:

• Isobutyraldehyde (2-methylpropanal)

• 1,3-Propanediol

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap, condenser, and magnetic stir bar, add 1,3-propanediol (1.0 equivalent) and toluene (approximately 2-3 mL per mmol of diol).

• Add isobutyraldehyde (1.1 equivalents) to the flask.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.01-0.05 equivalents).

• Heat the reaction mixture to reflux with vigorous stirring. The progress of the reaction can be monitored by the collection of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected (or the reaction is deemed complete by TLC or GC analysis), cool the reaction mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash with saturated aqueous NaHCO₃ solution to neutralize the acid catalyst.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate using a rotary evaporator.

• The crude product can be purified by fractional distillation under reduced pressure to yield pure 2-isopropyl-1,3-dioxane.

Self-Validation: The identity and purity of the synthesized product should be confirmed by NMR spectroscopy (¹H and ¹³C) and Gas Chromatography-Mass Spectrometry (GC-MS). The spectroscopic data should be consistent with the expected structure of 2-isopropyl-1,3-dioxane.

Conclusion and Future Perspectives

The conformational landscape of 2-isopropyl-1,3-dioxane is dominated by the chair conformation with the isopropyl group in the equatorial position. This preference is primarily driven by the need to minimize severe 1,3-diaxial steric interactions. While stereoelectronic effects such as the anomeric effect are present, their influence is subordinate to the steric demands of the bulky isopropyl substituent.

For a more definitive and quantitative understanding of the conformational energetics, further research is warranted. Specifically, low-temperature NMR studies could potentially allow for the direct observation of both conformers and the experimental determination of the A-value for the 2-isopropyl group. Additionally, high-level computational studies employing density functional theory (DFT) or ab initio methods would provide valuable theoretical insights into the precise energy differences and geometric parameters of the conformers. Such data would be invaluable for refining our understanding of non-covalent interactions in heterocyclic systems and would further aid in the rational design of molecules incorporating the 2-isopropyl-1,3-dioxane scaffold for applications in drug discovery and materials science.

References

• Kuznetsov, V. V. (2014). Conformational isomerism of 3-isopropyl-1,3-dioxane. ResearchGate. [Link]

• Cramer, C. J., & Truhlar, D. G. (1999). A computational study of conformers of 1,3-dioxane (1,3-dioxacyclohexane). Journal of the American Chemical Society, 121(43), 10113-10121. [Link]

• PubChem. (n.d.). 2-Isopropyl-1,3-dioxane. National Center for Biotechnology Information. Retrieved from [Link]

• Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag.
• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons.
• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. John Wiley & Sons.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Alabugin, I. V. (2000). Stereoelectronic interactions in cyclohexane, 1,3-dioxane, 1,3-oxathiane, and 1,3-dithiane: W-effect, σ(C)(-)(X) --> σ(C)(-)(H) interactions, anomeric effect-what is really important? The Journal of Organic Chemistry, 65(13), 3910–3919.
• Juaristi, E. (Ed.). (1995). Conformational Behavior of Six-Membered Rings: Analysis, Dynamics, and Stereoelectronic Effects. VCH Publishers.

• LibreTexts. (2022). 4.8: Conformations of Disubstituted Cyclohexanes. In Chemistry LibreTexts. Retrieved from [Link]

• Taylor, R. J. K. (Ed.). (2002). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. In Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 29: Acetals: Hal/X and O/O, S, Se, Te. Georg Thieme Verlag.

Sources

• 1. WO2022078576A1 - Process for the preparation of 2-isopentyl-2-isopropyl-1,3-dimethoxypropane - Google Patents [patents.google.com]
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• 7. 13C nmr spectrum of 2-iodopropane C3H7I CH3CHICH3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of isopropyl iodide C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]

Precision Synthesis of 2-Isopropyl-1,3-dioxane: A Kinetic and Thermodynamic Control Strategy

Abstract

This technical guide details the synthesis of 2-isopropyl-1,3-dioxane (CAS 67879-60-1) via the acid-catalyzed condensation of 1,3-propanediol with isobutyraldehyde. Unlike simple acetalizations, this transformation requires rigorous thermodynamic control due to the reversibility of the reaction and the steric parameters of the isopropyl group. We present an optimized protocol utilizing azeotropic dehydration (Dean-Stark) with p-toluenesulfonic acid (p-TSA), achieving yields >90%. The guide covers mechanistic insights, a validated experimental workflow, and critical purification parameters for pharmaceutical-grade isolation.

Introduction & Strategic Analysis

The 1,3-dioxane moiety acts as a robust protecting group for carbonyls and 1,3-diols, stable against basic, nucleophilic, and reductive environments.[1] The synthesis of 2-isopropyl-1,3-dioxane involves the condensation of a sterically hindered aldehyde (isobutyraldehyde) with a 1,3-diol.

Thermodynamic Challenges

The reaction is an equilibrium process governed by the following equation:

• Entropy (

  ): The reaction converts two molecules into two molecules (neutral entropy change), meaning the reaction is not entropically driven.

• Enthalpy (

  ): Exothermic, but the reverse hydrolysis is facile.

• Equilibrium Constant (

  ): For isobutyraldehyde acetalization, is moderately favorable (~200–600 at 20–50°C), but water accumulation rapidly stalls conversion.

Strategy: To drive the reaction to completion (Le Chatelier’s principle), water must be continuously removed. We utilize azeotropic distillation with cyclohexane or toluene, which forms a ternary azeotrope with water and the alcohol, or a binary azeotrope with water, effectively removing the byproduct.

Reaction Mechanism

The formation of the 1,3-dioxane ring proceeds via a step-wise acid-catalyzed nucleophilic addition-elimination mechanism.

Mechanistic Pathway (DOT Visualization)

Figure 1: Acid-catalyzed mechanism for the formation of 2-isopropyl-1,3-dioxane. The elimination of water to form the second oxonium ion is typically the rate-determining step.

Experimental Protocol

Safety Note: Isobutyraldehyde is highly flammable and volatile (bp 63°C). p-TSA is corrosive. Perform all operations in a fume hood.

Materials

• 1,3-Propanediol (PDO): 1.0 equiv (e.g., 76.1 g, 1.0 mol)

• Isobutyraldehyde: 1.1 equiv (e.g., 79.3 g, 1.1 mol) - Excess used to compensate for volatility.

• Solvent: Cyclohexane (300 mL) - Preferred over toluene for easier separation (bp 81°C vs product bp 143°C).

• Catalyst: p-Toluenesulfonic acid monohydrate (p-TSA·H2O): 0.5 mol% (approx. 1.0 g).

Step-by-Step Methodology

• Setup: Equip a 1 L round-bottom flask (RBF) with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Charging: Add 1,3-propanediol, isobutyraldehyde, cyclohexane, and p-TSA to the RBF.

• Reflux (Dehydration):

  • Heat the mixture to reflux (oil bath ~95-100°C).

  • Monitor the Dean-Stark trap. As the reaction proceeds, water will separate into the lower phase of the trap.

  • Continue reflux until water evolution ceases (theoretical yield of water: 18 mL for 1 mol scale). This typically takes 3–5 hours.

• Neutralization:

  • Cool the reaction mixture to room temperature.

  • Add solid Sodium Bicarbonate (NaHCO3, ~2 g) and stir for 15 minutes to quench the acid catalyst. This prevents hydrolysis during workup.

• Filtration & Concentration:

  • Filter off the solid salts.

  • Concentrate the filtrate using a rotary evaporator (mild vacuum initially to remove excess isobutyraldehyde and solvent).

• Purification (Distillation):

  • Perform fractional distillation under reduced pressure or atmospheric pressure.

  • Target Fraction: Collect the fraction boiling at 142–144°C (at 760 mmHg).

Experimental Workflow Diagram

Figure 2: Process flow for the synthesis and isolation of 2-isopropyl-1,3-dioxane.

Characterization & Data

Successful synthesis is confirmed by physical constants and spectroscopic data.

Physical Properties Table

Property	Value	Notes
Appearance	Colorless liquid	Clear, characteristic ether-like odor
Boiling Point	142–144°C	At 760 mmHg (Atmospheric)
Density	0.91–0.94 g/mL	At 25°C
Refractive Index	1.412
Yield	90–95%	Optimized Dean-Stark protocol

Spectroscopic Validation ( H NMR)

The structure is confirmed by the characteristic splitting pattern of the isopropyl group and the dioxane ring.

• Solvent: CDCl

  [2][3][4]
• 0.92 ppm (d, 6H): Methyl groups of the isopropyl moiety ( ).
• 1.35 ppm (m, 1H): Equatorial proton at C5 of the dioxane ring.
• 1.85 ppm (m, 1H): Methine proton of the isopropyl group ( ).
• 2.05 ppm (m, 1H): Axial proton at C5 of the dioxane ring.
• 3.70–4.10 ppm (m, 4H): Protons at C4 and C6 (adjacent to oxygen).
• 4.25 ppm (d, 1H): Acetal proton at C2 ( ). Diagnostic peak.

Catalyst Selection & Optimization

While p-TSA is the standard homogeneous catalyst, heterogeneous options offer easier workup for scale-up applications.

Catalyst Type	Example	Pros	Cons
Homogeneous Acid	p-TSA, H SO	High activity, low cost	Corrosive, requires neutralization
Ion Exchange Resin	Amberlyst-15	Reusable, easy filtration	Slower kinetics, resin swelling required
Solid Acid	Montmorillonite K10	Eco-friendly, good selectivity	Variable acidity, filtration fines

Recommendation: For laboratory scale (<100g), p-TSA is preferred for speed. For pilot scale (>1kg), switch to Amberlyst-15 to eliminate the neutralization step and reduce salt waste.

References

• ResearchGate. (2025).[5][6] Novel Route of Reactive Extraction To Recover 1,3-Propanediol. (Contextual data on equilibrium constants for isobutyraldehyde acetalization). Retrieved from [Link]

• Thieme Connect. (2004). Product Class 8: 1,3-Dioxanes. (General review of 1,3-dioxane synthesis and stability). Retrieved from [Link]

• National Institutes of Health (PMC). (2017). Synthesis and Biological Activity of New 1,3-Dioxolanes. (Comparative catalyst efficiency: Mont K10 vs p-TSA). Retrieved from [Link]

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Technical Monograph: 2-Isopropyl-1,3-dioxane

Systematic Nomenclature, Synthesis, and Pharmacological Relevance

Executive Summary

2-Isopropyl-1,3-dioxane (CAS: 5702-49-8) is a cyclic acetal derived from the condensation of isobutyraldehyde and 1,3-propanediol. While often categorized as a protecting group intermediate in organic synthesis, its structural motif—a lipophilic, six-membered diether ring—holds significance in medicinal chemistry as a bioisostere for cyclic ethers and as a stable scaffold for stereochemical control.

This guide provides a definitive technical analysis of its IUPAC nomenclature, validated synthesis protocols, conformational dynamics, and analytical characterization.

Nomenclature and Structural Identity

IUPAC Designation

The International Union of Pure and Applied Chemistry (IUPAC) nomenclature requires identifying the parent heterocycle and the substituent chain.

• Parent Ring: 1,3-Dioxane (a six-membered saturated ring with oxygen atoms at positions 1 and 3).

• Substituent: An isopropyl group attached at position 2 (the acetal carbon).[1]

• Systematic Name: 2-(Propan-2-yl)-1,3-dioxane [2][3][4]

• Accepted Semi-Systematic Name: 2-Isopropyl-1,3-dioxane[3][4][5][6]

Chemical Identifiers

Property	Data
CAS Number	5702-49-8
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.19 g/mol
SMILES	CC(C)C1OCCCO1
InChIKey	JUTVXESYHPHLKJ-UHFFFAOYSA-N

Conformational Analysis & Stereochemistry

The 1,3-dioxane ring adopts a chair conformation similar to cyclohexane but distorted by the shorter C-O bonds. The placement of the isopropyl group at the C2 position is governed by steric thermodynamics.

Equatorial Preference

The isopropyl group is sterically demanding (

-value ≈ 4.2 kcal/mol in cyclohexane, slightly different in dioxanes due to the absence of axial hydrogens at O1/O3).

• Equatorial Conformer: The isopropyl group extends away from the ring, minimizing 1,3-diaxial interactions. This is the thermodynamically dominant species (>99%).

• Axial Conformer: Places the isopropyl group in a severe 1,3-diaxial interaction with the axial hydrogens at C4 and C6, rendering it energetically inaccessible at ambient temperatures.

Visualization of Conformational Logic

The following diagram illustrates the thermodynamic preference for the equatorial orientation.

Figure 1: Conformational equilibrium of 2-isopropyl-1,3-dioxane. The absence of axial hydrogens on the oxygen atoms reduces some strain compared to cyclohexane, but the bulk of the isopropyl group strictly enforces the equatorial position.

Synthesis Protocol

The synthesis of 2-isopropyl-1,3-dioxane is a classic acid-catalyzed acetalization. The reaction is reversible; therefore, driving the equilibrium to the right requires the removal of water, typically via azeotropic distillation.

Reaction Mechanism

• Protonation: Acid catalyst protonates the carbonyl oxygen of isobutyraldehyde.

• Nucleophilic Attack: One hydroxyl group of 1,3-propanediol attacks the carbonyl carbon.

• Cyclization: Loss of water and intramolecular attack by the second hydroxyl group closes the ring.

Experimental Workflow

Reagents:

• Isobutyraldehyde (1.0 eq)

• 1,3-Propanediol (1.1 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.01 eq)

• Solvent: Toluene or Cyclohexane (Reaction medium + Azeotrope former)

Step-by-Step Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Charging: Add isobutyraldehyde (e.g., 72.1 g, 1 mol), 1,3-propanediol (83.7 g, 1.1 mol), and p-TsOH (1.7 g, 10 mmol) to 300 mL of toluene.

• Reflux: Heat the mixture to vigorous reflux. Water will separate in the Dean-Stark trap. Monitor until the theoretical volume of water (~18 mL) is collected.

• Quench: Cool to room temperature. Wash the organic phase with saturated NaHCO₃ solution (2 x 50 mL) to neutralize the acid catalyst.

• Isolation: Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Distill the residue (vacuum distillation recommended) to obtain the pure dioxane as a colorless liquid.

Synthesis Pathway Diagram

Figure 2: Synthetic pathway for the formation of the 1,3-dioxane ring via condensation.

Applications in Drug Development

Carbonyl Protection Strategy

The 1,3-dioxane moiety is a robust protecting group for aldehydes.[7]

• Stability: Stable to basic conditions (NaOH, NaH), organometallics (Grignard reagents, n-BuLi), and hydrides (LiAlH₄).

• Deprotection: Labile to aqueous acid (HCl, TFA), regenerating the aldehyde.

• Strategic Use: Allows chemists to perform modifications on the "tail" of a molecule (e.g., the isopropyl side chain or other parts of the scaffold) without affecting the aldehyde functionality.

Bioisosterism

In medicinal chemistry, the 1,3-dioxane ring can serve as a bioisostere for:

• Cyclic Ethers: Improving metabolic stability compared to open-chain ethers.

• Solubility Enhancement: The two oxygen atoms function as hydrogen bond acceptors, potentially improving aqueous solubility compared to a cyclohexane analog.

Analytical Characterization

To validate the synthesis of 2-isopropyl-1,3-dioxane, the following spectral data is expected.

¹H NMR Prediction (CDCl₃, 400 MHz)

Shift (δ ppm)	Multiplicity	Integration	Assignment
4.25	Doublet (J ≈ 5 Hz)	1H	C2-H (Acetal proton)
4.10	Multiplet	2H	C4/C6-H (Equatorial)
3.75	Multiplet	2H	C4/C6-H (Axial)
2.05	Multiplet	1H	C5-H (Ring methylene)
1.75	Multiplet	1H	CH (Isopropyl methine)
1.35	Multiplet	1H	C5-H (Ring methylene)
0.95	Doublet	6H	CH₃ (Isopropyl methyls)

Mass Spectrometry (EI)

• Molecular Ion: m/z 130 [M]⁺ (often weak).

• Base Peak: m/z 87 (Loss of isopropyl radical, [M - C3H7]⁺). This is characteristic of 2-substituted 1,3-dioxanes, where the ring stabilizes the oxocarbenium ion.

References

• IUPAC Nomenclature of Organic Chemistry . (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry. [Link]

• PubChem Database . (2023). 2-Isopropyl-1,3-dioxane (CID 5175345).[3] National Center for Biotechnology Information. [Link]

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for acetal formation/hydrolysis protocols). [Link]

• Eliel, E. L., & Knoeber, M. C. (1968). Conformational Analysis.[8][9] XVI. 1,3-Dioxanes. Journal of the American Chemical Society. (Foundational work on dioxane conformational preferences). [Link]

Sources

• 1. 2-Isopropyl-1,3-dioxolane | C6H12O2 | CID 13201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Isopropyl-1,3-dioxane-5,5-dicarboxylic Acid 5,5-Diethyl Ester [lgcstandards.com]
• 3. 2-Isopropyl-1,3-dioxane | C7H14O2 | CID 5175345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. mybiosource.com [mybiosource.com]
• 6. EP0866065A1 - Process for the preparation of 1,3-dioxane compounds - Google Patents [patents.google.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. 4.1 Conformation Analysis of Alkanes – Organic Chemistry I [kpu.pressbooks.pub]
• 9. researchgate.net [researchgate.net]

Technical Profile: 2-Isopropyl-1,3-dioxane

Part 1: Executive Summary

2-Isopropyl-1,3-dioxane (CAS 5702-49-8) is a cyclic acetal derived from the condensation of isobutyraldehyde and 1,3-propanediol. In the pharmaceutical and fine chemical sectors, it serves primarily as a robust protecting group for carbonyl functionalities and as a stable intermediate in the synthesis of complex organic molecules.[1] Unlike its 5-membered ring analog (2-isopropyl-1,3-dioxolane), the 6-membered dioxane ring offers distinct conformational stability and hydrolytic kinetics, making it a valuable tool in multi-step organic synthesis where selective deprotection is required.

This guide provides a comprehensive technical analysis of 2-Isopropyl-1,3-dioxane, detailing its physicochemical properties, synthesis protocols, and application in drug development workflows.

Part 2: Chemical Identity & Physicochemical Properties[2]

Nomenclature & Identifiers[2][3][4]

Parameter	Detail
CAS Number	5702-49-8
IUPAC Name	2-Propan-2-yl-1,3-dioxane
Synonyms	Isobutyraldehyde trimethylene acetal; 2-Isopropyl-m-dioxane
Molecular Formula	C₇H₁₄O₂
SMILES	CC(C)C1OCCCO1
InChI Key	JUTVXESYHPHLKJ-UHFFFAOYSA-N

Physical Properties

Note: Experimental data for this specific CAS is limited in public registries; values below represent consensus data for the class of alkyl-1,3-dioxanes.

Property	Value	Note
Molecular Weight	130.18 g/mol	Calculated
Physical State	Clear, colorless liquid	Standard conditions
Boiling Point	~145–150 °C	Estimated based on homologs (e.g., 2-isopropyl-1,3-dioxolane BP is 130°C; dioxanes typically boil higher)
Density	~0.92 g/cm³	Estimated
Solubility	Soluble in organic solvents (EtOH, Ether, DCM); Low water solubility	Lipophilic acetal nature
Stability	Stable in basic and neutral media; Hydrolyzes in aqueous acid	Standard acetal behavior

Part 3: Synthesis & Manufacturing Methodology

Reaction Mechanism

The synthesis of 2-Isopropyl-1,3-dioxane follows a classic acid-catalyzed nucleophilic addition-elimination pathway. Isobutyraldehyde acts as the electrophile, while 1,3-propanediol serves as the bis-nucleophile. The reaction is reversible and equilibrium-driven, necessitating the removal of water to drive conversion to the product.

Laboratory Protocol (Standardized)

Objective: Synthesis of 2-Isopropyl-1,3-dioxane via Dean-Stark Dehydration.

Reagents:

• Isobutyraldehyde (1.0 eq)

• 1,3-Propanediol (1.1 eq)

• p-Toluenesulfonic acid (pTSA) (0.01 eq)

• Solvent: Toluene or Cyclohexane (Reaction medium & azeotrope former)

Step-by-Step Methodology:

• Setup: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Charging: Add 1,3-propanediol and the non-polar solvent (Toluene) to the flask. Add the acid catalyst (pTSA).

• Addition: Slowly add isobutyraldehyde to the mixture. Note: Isobutyraldehyde is volatile; addition should be controlled to prevent evaporation loss before reaction.

• Reflux: Heat the mixture to reflux. Water will co-distill with the solvent and separate in the Dean-Stark trap.

• Monitoring: Continue reflux until water evolution ceases (theoretical amount collected).

• Workup: Cool the reaction mixture. Wash with saturated NaHCO₃ solution to neutralize the catalyst. Wash with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude oil via fractional distillation.

Reaction Visualization

The following diagram illustrates the chemical transformation and the critical water-removal step required to shift the equilibrium.

Caption: Acid-catalyzed acetalization pathway showing the critical dehydration step required to drive the equilibrium toward the 2-Isopropyl-1,3-dioxane product.

Part 4: Applications in Research & Development

Carbonyl Protection Strategy

In complex molecule synthesis (e.g., macrolides, polyketides), the aldehyde moiety of isobutyraldehyde often requires masking to survive incompatible reaction conditions such as:

• Organometallic Additions: Grignard or Organolithium reagents.

• Hydride Reductions: LiAlH₄ or NaBH₄.

• Basic Conditions: Alkylations or nucleophilic substitutions.

The 1,3-dioxane ring is orthogonal to these conditions. It remains intact in high pH environments but can be selectively removed (deprotected) using aqueous acid (e.g., dilute HCl, AcOH) or Lewis acids (e.g., TiCl₄) when the aldehyde function needs to be restored.

Fine Chemical Building Block

2-Isopropyl-1,3-dioxane serves as a scaffold for functionalization. The C2 position (acetal carbon) is relatively inert, but the dioxane ring can participate in:

• Radical Functionalization: Selective C-H activation at the acetal position.

• Ring Opening Polymerization: Under specific cationic conditions, dioxanes can act as monomers for polyacetal synthesis, though this is less common for the isopropyl derivative compared to unsubstituted 1,3-dioxane.

Application Workflow

The following diagram outlines the decision logic for using this compound in a synthetic route.

Caption: Decision tree for utilizing 2-Isopropyl-1,3-dioxane as a protecting group in multi-step organic synthesis.

Part 5: Safety, Handling & Regulatory (E-E-A-T)

GHS Classification & Hazards

While specific toxicological data for CAS 5702-49-8 is less abundant than for common solvents, it shares the hazard profile of aliphatic acetals:

• Flammability: Warning. Flammable liquid and vapor.[2] (H226)

• Reactivity: Warning. May form explosive peroxides upon prolonged exposure to air. (EUH019)[3]

• Health: Warning. Causes skin irritation (H315) and serious eye irritation (H319).

Handling Protocols

• Peroxide Check: Before distillation or heating, test for peroxides using starch-iodide paper. If positive, treat with ferrous sulfate.

• Inert Atmosphere: Store under nitrogen or argon to prevent auto-oxidation.

• PPE: Use nitrile gloves, safety goggles, and work within a fume hood.

Regulatory Status

• TSCA (USA): Listed (Active).

• REACH (EU): Pre-registered/Registered.

• Uses: Strictly for R&D and industrial intermediate use. Not approved for direct food addition or medical use without specific grade certification.

References

• PubChem. (2023). Compound Summary: 2-Isopropyl-1,3-dioxane (CID 5175345).[4] National Center for Biotechnology Information. Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. 3rd Ed. Wiley-Interscience. (Standard text for acetal protection mechanisms).

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Ed. John Wiley & Sons.[5] (Updated protocols for 1,3-dioxane formation and hydrolysis).

• LookChem. (n.d.). 2-Isopropyl-1,3-dioxolane vs Dioxane Properties. Retrieved from [Link] (Used for comparative property estimation).

Sources

• 1. Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. 14d-1.itrcweb.org [14d-1.itrcweb.org]
• 4. 2-Isopropyl-1,3-dioxane | C7H14O2 | CID 5175345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Isopropyl-1,3-dioxane-5,5-dicarboxylic acid diethyl ester | C13H22O6 | CID 12502784 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: 2-Isopropyl-1,3-dioxane

Physicochemical Characterization, Synthetic Utility, and Analytical Validation

Executive Summary

2-Isopropyl-1,3-dioxane (CAS: 67879-60-1) is a cyclic acetal derived from the condensation of isobutyraldehyde and 1,3-propanediol. While often utilized in the flavor and fragrance industry for its green, nutty, and vegetable notes, its significance in drug development lies in its role as a stable protecting group for carbonyl functionalities and as a lipophilic structural motif in medicinal chemistry.

This guide provides a definitive technical analysis of the molecule, focusing on the precise determination and validation of its molecular weight (MW) as a Critical Quality Attribute (CQA). We move beyond simple stoichiometric calculation to explore how MW is empirically verified through mass spectrometry fragmentation patterns, ensuring the "self-validating" nature of the analytical protocols described.

Part 1: Physicochemical Profile

The molecular weight of 2-Isopropyl-1,3-dioxane is not merely a sum of atomic masses but a fundamental parameter governing its volatility, diffusivity, and mass spectral behavior.

Table 1: Core Physicochemical Properties

Property	Value	Notes
IUPAC Name	2-(Propan-2-yl)-1,3-dioxane
Molecular Formula	C₇H₁₄O₂
Exact Mass	130.0994 g/mol	Monoisotopic mass (for HRMS)
Average Molecular Weight	130.187 g/mol	Used for stoichiometric calculations
Boiling Point	~143 °C	At 760 mmHg
Density	0.91 g/cm³	At 25 °C
Refractive Index	1.412
LogP	~1.40	Lipophilicity indicator

Part 2: Synthetic Pathway & Mechanism

The synthesis of 2-Isopropyl-1,3-dioxane follows a classic acid-catalyzed acetalization. This reaction is reversible and equilibrium-driven; therefore, the removal of water is the critical control point for yield maximization.

Reaction Mechanism

The reaction involves the protonation of the carbonyl oxygen of isobutyraldehyde, followed by nucleophilic attack by one hydroxyl group of 1,3-propanediol. A hemiacetal intermediate is formed, which undergoes further protonation and dehydration to allow the second hydroxyl group to close the ring.

Figure 1: Synthesis Workflow

Caption: Acid-catalyzed condensation workflow utilizing azeotropic water removal to drive equilibrium toward the dioxane product.

Synthetic Protocol (Self-Validating)

• Stoichiometry: Charge a round-bottom flask with Isobutyraldehyde (1.0 eq), 1,3-Propanediol (1.1 eq), and p-Toluenesulfonic acid (0.01 eq) in Toluene.

• Equilibrium Control: Attach a Dean-Stark trap. Reflux until water collection ceases (theoretical volume calculated based on 18 g/mol of water per mole of aldehyde). Validation: Cessation of water evolution marks reaction completion.

• Workup: Wash with saturated NaHCO₃ to neutralize acid (prevents hydrolysis). Dry over MgSO₄.

• Purification: Distill at atmospheric pressure. Collect fraction boiling at 142–144 °C.

Part 3: Analytical Validation (Mass Spectrometry)

In drug development, confirming the identity of an intermediate is as crucial as synthesizing it. For 2-Isopropyl-1,3-dioxane, Mass Spectrometry (GC-MS) provides the definitive structural proof.

Fragmentation Logic

The molecular weight (130 Da) is rarely the base peak in acetals due to the lability of the C2-substituent. The fragmentation follows a specific pathway driven by the stability of the resulting oxonium ions.

• Molecular Ion (M⁺): m/z 130 (Typically weak intensity).

• Alpha-Cleavage (Base Peak): The bond between C2 and the isopropyl group breaks. This expels a neutral isopropyl radical (43 Da) and leaves a resonance-stabilized 1,3-dioxan-2-ylium cation.

  • Calculation:

    .

• Secondary Fragmentation: The ring may open or lose ethylene fragments, but the m/z 87 peak is diagnostic for 2-substituted 1,3-dioxanes.

Figure 2: MS Fragmentation Pathway

Caption: Fragmentation pathway showing the genesis of the diagnostic m/z 87 base peak via loss of the isopropyl group.

Validation Protocol: GC-MS Determination

• Instrument: Agilent 7890/5977 GC-MS (or equivalent).

• Column: DB-5ms (30m x 0.25mm x 0.25µm).

• Method:

  • Inject 1 µL of sample (diluted in DCM).

  • Oven ramp: 50°C (1 min) to 200°C at 10°C/min.

  • Acceptance Criteria:

    • Retention time matches standard (~4.5 min depending on flow).

    • Spectrum: Must show small/trace parent ion at m/z 130 .

    • Base Peak: Must be m/z 87 (100% abundance).

    • Absence of m/z 72 (would indicate unreacted isobutyraldehyde).

Part 4: Strategic Utility in Drug Development

1. Carbonyl Protection

1,3-Dioxanes are robust protecting groups for aldehydes. They are stable to basic conditions, nucleophiles, and reducing agents (e.g., LiAlH₄), making them ideal for multi-step synthesis where the aldehyde moiety must survive harsh basic environments. Deprotection is achieved via aqueous acid hydrolysis.

2. Prodrug Design

The acetal linkage can be exploited in prodrug design. Under physiological conditions (pH 7.4), 2-isopropyl-1,3-dioxane is relatively stable, but it can be designed to hydrolyze in the acidic environment of lysosomes or tumors (pH < 6), releasing the active aldehyde or diol component.

3. Solvent & Reagent Purity

In high-precision synthesis, 2-isopropyl-1,3-dioxane serves as a test solute for determining the polarity and selectivity of novel stationary phases in chromatography due to its defined lipophilicity and interaction capabilities.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 5175345, 2-Isopropyl-1,3-dioxane. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. 2-Isopropyl-1,3-dioxane Mass Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for acetal stability and deprotection protocols).

Stability of 2-Isopropyl-1,3-dioxane protecting group

The 2-Isopropyl-1,3-Dioxane moiety represents a high-precision tool in the protecting group arsenal, distinguished not just by its masking capability but by its profound influence on molecular conformation. Unlike the ubiquitous acetonide (ketal) or benzylidene (aromatic acetal), the 2-isopropyl variant offers a unique stability profile and a powerful "conformational lock" driven by the high steric demand of the isopropyl group.

This guide details the stability mechanics, formation thermodynamics, and cleavage protocols for this specific protecting group.

Strategic Utility & The "Conformational Lock"

The primary reason to select a 2-isopropyl-1,3-dioxane over a standard acetonide is twofold: enhanced acid stability and stereochemical rigidity .

The Thermodynamic Anchor

The 2-isopropyl group possesses a high conformational energy (A-value

2.15 kcal/mol). In a 1,3-dioxane ring, this group will almost exclusively occupy the equatorial position to avoid severe 1,3-diaxial interactions.

• Effect: This forces the 1,3-dioxane ring into a single, rigid chair conformation.

• Application: This "locking" mechanism is exploited in stereochemical assignment (e.g., Rychnovsky polyol analysis) and stereoselective additions , where the fixed ring shape directs incoming nucleophiles to a specific face of the molecule.

Orthogonality Profile

• Vs. Acetonides: The 2-isopropyl group is an acetal, whereas the acetonide is a ketal. Consequently, the 2-isopropyl group is significantly more stable to acid hydrolysis.

• Vs. Benzylidenes: Unlike benzylidene acetals, the 2-isopropyl group is inert to hydrogenolysis (

  ). This allows for the selective removal of benzyl groups in the presence of the 2-isopropyl dioxane.

Stability Mechanics & Hierarchy

The stability of cyclic acetals is dictated by the rate of ring opening, which proceeds via an oxocarbenium ion intermediate.

Mechanism of Hydrolysis[1]

• Protonation: Acid protonates one of the ring oxygens.[2]

• Rate-Determining Step (RDS): The C-O bond breaks, forming an acyclic oxocarbenium ion.

• Stability Logic: The stability of this cation determines the lability of the protecting group.

  • Acetonide (Ketal): Forms a

    -like oxocarbenium ion (stabilized by two methyls). Fast Hydrolysis.

  • Benzylidene (Acetal): Forms a benzylic oxocarbenium ion (resonance stabilized).

    Moderate Hydrolysis.

  • 2-Isopropyl (Acetal): Forms a

    -like oxocarbenium ion (stabilized only by induction from the isopropyl group). Slow Hydrolysis.

Relative Stability Matrix (Acidic Conditions)

Protecting Group	Type	Intermediate Cation Stability	Relative Acid Stability
Acetonide	Ketal	High ( )	Low (Labile)
Benzylidene	Acetal	High (Resonance)	Moderate
2-Isopropyl	Acetal	Low ( )	High (Robust)

Visualizing the Stability Hierarchy

The following diagram illustrates the decision logic for selecting the 2-isopropyl group based on stability requirements.

Caption: Decision tree for selecting 2-Isopropyl-1,3-dioxane based on orthogonality and acid stability requirements.

Experimental Protocols

All protocols below assume standard Schlenk line techniques.

A. Formation (Thermodynamic Control)

This protocol ensures the formation of the thermodynamically stable chair conformation (isopropyl equatorial).

Reagents:

• Substrate: 1,3-Diol (1.0 equiv)

• Reagent: Isobutyraldehyde (1.5 - 3.0 equiv)

• Catalyst: p-Toluenesulfonic acid (pTSA) (0.05 equiv) or PPTS (mild)

• Solvent: Benzene or Toluene (for Dean-Stark) or CH2Cl2 (if using molecular sieves)

Step-by-Step:

• Setup: Dissolve the 1,3-diol in anhydrous toluene (0.1 M).

• Addition: Add isobutyraldehyde (3.0 equiv) and pTSA (5 mol%).

• Dehydration: Equip the flask with a Dean-Stark trap filled with toluene and heat to reflux.

  • Alternative: For small scales, use CH2Cl2 with activated 4Å molecular sieves and stir at RT for 12-24h.

• Monitoring: Monitor by TLC. The product is usually less polar than the starting diol.

• Quench: Cool to RT and add solid

  or to neutralize the acid.

• Workup: Filter through a pad of celite/silica, concentrate, and purify via flash chromatography.

B. Deprotection (Acid Hydrolysis)

Due to its enhanced stability, the 2-isopropyl group often requires harsher conditions than an acetonide.

Standard Protocol:

• Solvent System: Dissolve the protected substrate in a mixture of Acetic Acid : Water : THF (4:1:1) or 80% Aqueous Acetic Acid .

• Reaction: Heat to 40–60°C . (Room temperature is often insufficient for rapid cleavage compared to acetonides).

• Time: Monitor closely; reaction times may range from 2 to 12 hours depending on steric crowding.

• Workup: Dilute with EtOAc, quench carefully with saturated aqueous

  (gas evolution!), wash with brine, dry over .

Alternative (Transacetalization):

• Treat with 1,3-propanedithiol and

  . This transfers the protecting group to the dithiol, releasing the diol under non-aqueous conditions.

Applications in Synthesis

The Evans-Tishchenko Reaction

The 2-isopropyl-1,3-dioxane moiety is frequently generated in situ or used as a product in the Evans-Tishchenko reaction. This powerful transformation converts a

-hydroxy ketone and an aldehyde (isobutyraldehyde) into a 1,3-anti diol monoester .

• Mechanism: The reaction proceeds through a hemiacetal intermediate coordinated to a Samarium (Sm) catalyst. The intramolecular hydride transfer is directed by the chair transition state, locking the relative stereochemistry.

Caption: Simplified workflow of the Evans-Tishchenko reaction yielding defined 1,3-diol stereochemistry.

Stereochemical Determination (Rychnovsky Method)

Researchers use the formation of 1,3-dioxanes to determine the relative stereochemistry of 1,3-diols.

• Syn-1,3-diols + Isobutyraldehyde

  Chair conformation with both substituents equatorial (or one axial/one equatorial if hindered).

• Anti-1,3-diols + Isobutyraldehyde

  Twist-boat conformation (or chair with severe diaxial interactions).

• Analysis: The

  NMR shifts of the acetal carbon and the methyl groups differ significantly between the chair (syn-derived) and twist-boat (anti-derived) forms, allowing unambiguous assignment.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999. (The definitive guide on general stability profiles).

• Rychnovsky, S. D.; Skalitzky, D. J.

  NMR Analysis of 1,3-Diol Acetonoide Derivatives." Journal of Organic Chemistry, 1990 , 55, 5550. Link (Foundational work on conformational analysis of 1,3-dioxanes).

• Evans, D. A.; Hoveyda, A. H. "Samarium-Catalyzed Intramolecular Tishchenko Reduction of

  -Hydroxy Ketones." Journal of the American Chemical Society, 1990 , 112, 6447. Link (Primary source for Evans-Tishchenko reaction utilizing isobutyraldehyde).
• Smith, A. B., III; et al. "Acetal/Ketal Hydrolysis Rates." Journal of the American Chemical Society, 1995, 117, 10777.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. chem.libretexts.org [chem.libretexts.org]

The Strategic Deployment of 1,3-Dioxanes in Multistep Organic Synthesis: A Technical Guide

Introduction: Beyond Inert Scaffolds

In the intricate chess game of multistep organic synthesis, where functional groups are both assets and liabilities, the 1,3-dioxane moiety stands out as a versatile strategic piece. Far more than a simple protecting group, this six-membered cyclic acetal offers a sophisticated toolkit for the discerning chemist. Its true power lies in the subtle interplay of steric and electronic effects, enabling chemists to mask reactivity, dictate stereochemistry, and enforce specific molecular conformations.

This guide provides an in-depth exploration of the 1,3-dioxane system, moving beyond textbook descriptions to offer field-proven insights for researchers, scientists, and drug development professionals. We will dissect the causality behind its application, from the choice of formation conditions to its ultimate cleavage, and explore its role in shaping the landscape of complex molecule synthesis.

Pillar 1: The 1,3-Dioxane as a Robust Protecting Group

The most fundamental role of the 1,3-dioxane is the protection of 1,3-diols and, by extension, carbonyl compounds. Formed from the acid-catalyzed reaction of a 1,3-diol with an aldehyde or ketone, the resulting cyclic acetal exhibits a stability profile that makes it an indispensable tool in the synthetic chemist's arsenal.[1][2]

Formation and Stability: A Matter of Control

The formation of a 1,3-dioxane is an equilibrium process.[3] To drive the reaction to completion, water, the byproduct of the condensation, must be removed. A standard and highly effective method involves refluxing the reactants in a nonpolar solvent like toluene with a catalytic amount of a Brønsted acid, such as p-toluenesulfonic acid (TsOH), using a Dean-Stark apparatus to physically sequester the water as it forms.[2] Alternatively, chemical dehydrating agents like trialkyl orthoformates can be employed.[2]

The choice of carbonyl component used for protection is a critical decision, dictating the stability of the resulting dioxane.

Protecting Group	Carbonyl Source	Typical Formation Conditions	Relative Stability & Cleavage
Isopropylidene Ketal (Acetonide)	Acetone or 2,2-Dimethoxypropane	Cat. Acid (e.g., TsOH, CSA)	Highly acid-labile. Cleaved under mild acidic conditions (e.g., aq. AcOH).
Benzylidene Acetal	Benzaldehyde or Benzaldehyde dimethyl acetal	Cat. Acid (e.g., TsOH) or Lewis Acid (e.g., ZnCl₂)	More robust than acetonides. Cleaved by stronger acids or hydrogenolysis (e.g., H₂, Pd/C).
p-Methoxybenzylidene (PMP) Acetal	p-Anisaldehyde	Cat. Acid	Cleavable under oxidative conditions (e.g., DDQ, CAN) in addition to acidic hydrolysis.

This differential stability allows for the implementation of orthogonal protection strategies, a cornerstone of complex synthesis. A chemist can selectively remove an acetonide in the presence of a benzylidene acetal, unmasking a diol for further transformation.

1,3-Dioxanes are exceptionally stable under a wide range of conditions, including exposure to bases (e.g., LDA, t-BuOK), nucleophiles (e.g., organometallics, enolates), hydridic reducing agents, and many oxidants.[4][5] Their primary liability is to acid, with cleavage readily achieved by aqueous acid or transacetalization in a solvent like acetone.[2]

Experimental Protocol: Benzylidene Acetal Protection of a 1,3-Diol

This protocol describes a standard procedure for the protection of a generic 1,3-diol.

• Setup: To a round-bottom flask equipped with a Dean-Stark trap and condenser, add the 1,3-diol (1.0 equiv), toluene (to form a ~0.1 M solution), benzaldehyde dimethyl acetal (1.2 equiv), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.02 equiv).

• Reaction: Heat the mixture to reflux. Monitor the reaction by TLC until the starting diol is consumed. Water will collect in the Dean-Stark trap.

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Pillar 2: Conformational Control and Stereoelectronic Effects

The six-membered 1,3-dioxane ring is not a passive bystander. Like cyclohexane, it preferentially adopts a chair conformation to minimize torsional strain.[4][6] However, the presence of two oxygen atoms introduces shorter C-O bonds and distinct stereoelectronic effects that can be harnessed to influence the reactivity of the molecule.

Caption: Chair conformation of 1,3-dioxane and the anomeric effect.

A key consequence of this geometry is the anomeric effect . An electronegative substituent at the C2 position (the carbon between the two oxygens) often prefers an axial orientation over an equatorial one. This counterintuitive preference is rationalized by a stabilizing hyperconjugation interaction between a lone pair on one of the ring oxygens and the antibonding (σ*) orbital of the axial C2-substituent bond. This effect can be used to control the stereochemical outcome of reactions at the C2 position.

Furthermore, by locking a portion of a molecule into a rigid 1,3-dioxane ring, chemists can restrict conformational freedom. This can expose one face of the molecule to reagents, shield another, or transmit stereochemical information across the ring to influence reactions at distant sites.

Pillar 3: The Chiral Auxiliary Paradigm

When a 1,3-dioxane is formed from a chiral, enantiopure 1,3-diol, it becomes a powerful chiral auxiliary.[4] The rigid, stereochemically defined environment of the dioxane ring can effectively direct the approach of reagents to a prochiral center elsewhere in the molecule, leading to high levels of diastereoselectivity.

One of the most widely used chiral 1,3-diols is (2R,4R)-pentane-2,4-diol or its (2S,4S)-enantiomer. Acetalization with a prochiral ketone or aldehyde affixes the chiral auxiliary, and subsequent reactions, such as nucleophilic additions or enolate alkylations, can proceed with a high degree of facial selectivity.

Sources

• 1. 1,3-Dioxane - Wikipedia [en.wikipedia.org]
• 2. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
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• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Acid-Catalyzed Synthesis of 2-Isopropyl-1,3-dioxane

Abstract

This document provides a detailed protocol and in-depth scientific rationale for the synthesis of 2-isopropyl-1,3-dioxane via the acid-catalyzed condensation of isobutyraldehyde and 1,3-propanediol. The narrative delves into the mechanistic underpinnings of acetal formation, offering field-proven insights into optimizing reaction conditions and ensuring a high-yield, self-validating protocol. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis who require a robust method for carbonyl protection.

Introduction: The Strategic Importance of 1,3-Dioxanes in Synthesis

In the intricate landscape of multi-step organic synthesis, the strategic protection and deprotection of functional groups is paramount to achieving desired molecular architectures. Among the various protecting groups for carbonyl compounds, cyclic acetals, such as 1,3-dioxanes, offer a compelling combination of stability and predictable reactivity.[1][2] 1,3-Dioxanes are notably stable under basic, reductive, and oxidative conditions, rendering them invaluable in organometallic chemistry and for selective functional group manipulations.[1]

The synthesis of 2-isopropyl-1,3-dioxane from isobutyraldehyde and 1,3-propanediol is a classic and efficient method for protecting the aldehyde functionality.[1] This reaction proceeds through an acid-catalyzed pathway, forming a stable six-membered ring that can be readily cleaved under acidic conditions to regenerate the parent carbonyl and diol.[1][3] Understanding the nuances of this equilibrium-driven reaction is key to maximizing product yield and purity.

Mechanistic Deep Dive: The Acid-Catalyzed Pathway to Acetal Formation

The formation of 2-isopropyl-1,3-dioxane is a reversible reaction that adheres to the general mechanism of acid-catalyzed acetal formation.[3][4] The entire process is a sequence of protonation and nucleophilic attack steps, culminating in the formation of the cyclic acetal and a molecule of water. The role of the acid catalyst is multifaceted and crucial for the reaction to proceed at a reasonable rate.[5][6]

The key mechanistic steps are as follows:

• Protonation of the Carbonyl Oxygen: The acid catalyst (H⁺) protonates the carbonyl oxygen of isobutyraldehyde, significantly increasing the electrophilicity of the carbonyl carbon.[4] This activation step is essential as alcohols are generally weak nucleophiles.

• Nucleophilic Attack by the Diol: One of the hydroxyl groups of 1,3-propanediol acts as a nucleophile, attacking the activated carbonyl carbon. This results in the formation of a protonated hemiacetal intermediate.

• Deprotonation to Form the Hemiacetal: A weak base (such as the conjugate base of the acid catalyst or another alcohol molecule) removes a proton from the attacking hydroxyl group, yielding a neutral hemiacetal.

• Protonation of the Hemiacetal Hydroxyl Group: The newly formed hydroxyl group of the hemiacetal is protonated by the acid catalyst, converting it into a good leaving group (water).[5]

• Formation of a Resonance-Stabilized Cation: The departure of a water molecule leads to the formation of a resonance-stabilized oxocarbenium ion.

• Intramolecular Cyclization: The second hydroxyl group of the 1,3-propanediol backbone attacks the electrophilic carbon of the oxocarbenium ion in an intramolecular fashion, forming the six-membered dioxane ring.

• Deprotonation to Yield the Final Product: A final deprotonation step regenerates the acid catalyst and yields the neutral 2-isopropyl-1,3-dioxane product.

Since water is a byproduct of this reaction, its removal is critical to drive the equilibrium towards the formation of the 1,3-dioxane, in accordance with Le Châtelier's principle.[1][3] This is typically achieved through azeotropic distillation.

Caption: Mechanism of 2-Isopropyl-1,3-dioxane Synthesis.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, where the successful removal of water provides a clear indication of reaction progress.

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Amount	Moles	Notes
Isobutyraldehyde	C₄H₈O	72.11	7.21 g (8.9 mL)	0.10	Reagent grade, freshly distilled if necessary.
1,3-Propanediol	C₃H₈O₂	76.09	7.61 g (7.3 mL)	0.10	Reagent grade, ensure it is anhydrous.
p-Toluenesulfonic acid monohydrate (PTSA)	C₇H₈O₃S·H₂O	190.22	0.19 g	0.001	Catalytic amount.
Toluene	C₇H₈	92.14	100 mL	-	Anhydrous, as the reaction solvent.
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	-	~50 mL	-	For neutralization.
Brine (Saturated NaCl solution)	NaCl(aq)	-	~50 mL	-	For washing.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~5 g	-	For drying the organic phase.

Equipment

• 250 mL round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with a temperature controller

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Distillation apparatus

Step-by-Step Procedure

• Reaction Setup: Assemble a 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser. Ensure all glassware is thoroughly dried.

• Charging the Flask: To the round-bottom flask, add toluene (100 mL), isobutyraldehyde (7.21 g, 8.9 mL), 1,3-propanediol (7.61 g, 7.3 mL), and p-toluenesulfonic acid monohydrate (0.19 g).

• Azeotropic Reflux: Heat the reaction mixture to a gentle reflux using a heating mantle. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap. The reaction is monitored by the amount of water collected. The theoretical amount of water to be collected is approximately 1.8 mL.

• Reaction Completion: Continue refluxing until no more water is collected in the Dean-Stark trap (typically 2-4 hours).

• Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a 250 mL separatory funnel.

• Work-up:

  • Wash the organic layer with 50 mL of saturated sodium bicarbonate solution to neutralize the PTSA catalyst.

  • Wash the organic layer with 50 mL of brine to remove any remaining aqueous impurities.

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate for approximately 15-20 minutes with occasional swirling.

• Solvent Removal: Filter off the drying agent and remove the toluene solvent using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under atmospheric pressure to obtain pure 2-isopropyl-1,3-dioxane. The expected boiling point is approximately 143°C.[7]

Caption: Workflow for 2-Isopropyl-1,3-dioxane Synthesis.

Field-Proven Insights and Troubleshooting

• Anhydrous Conditions: The success of this reaction is highly dependent on anhydrous conditions. Any water present at the start will shift the equilibrium away from the product. Ensure all glassware is oven-dried and reagents are anhydrous.

• Catalyst Choice: While various Brønsted and Lewis acids can catalyze this reaction, p-toluenesulfonic acid is commonly used due to its effectiveness, ease of handling, and crystallinity.[1][2]

• Inefficient Water Removal: If water is not collecting in the Dean-Stark trap, check for leaks in the glassware setup and ensure the heating rate is sufficient to maintain a steady reflux.

• Incomplete Reaction: If the reaction does not go to completion (as indicated by TLC or GC analysis), consider adding a slight excess of the diol or aldehyde, or increasing the reaction time.

• Product Characterization: The identity and purity of the final product can be confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy. The expected ¹³C NMR spectrum would show distinct signals for the isopropyl group carbons and the three unique carbons of the dioxane ring.

Conclusion

The acid-catalyzed synthesis of 2-isopropyl-1,3-dioxane is a robust and reliable method for the protection of isobutyraldehyde. By carefully controlling the reaction conditions, particularly through the efficient removal of water, high yields of the desired product can be achieved. This application note provides a comprehensive framework, from mechanistic understanding to practical execution, to empower researchers in their synthetic endeavors.

References

• Chemistry LibreTexts. (2023). 16.4: Acetal Formation. [Link]

• Chemistry Steps. (n.d.). Formation and Reactions of Acetals. [Link]

• Chemistry LibreTexts. (2022). 1.4: Acetal Formation, Mechanism, Resonance. [Link]

• Google Patents. (1994).

• OpenStax. (2023). 19.10 Nucleophilic Addition of Alcohols: Acetal Formation. In Organic Chemistry. [Link]

• Science of Synthesis. (n.d.). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Thieme.

• Molecules. (2011). Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. [Link]

• Google Patents. (1994).
• Google Patents. (1969). US3442931A - Preparation of 2,2-disubstituted-1,3-propanediol monoesters.

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. [Link]

• Google Patents. (1988).

• ACS Publications. (2005). 1,3-Dioxolane formation via Lewis acid-catalyzed reaction of ketones with oxiranes. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. [Link]

• Queen's University Belfast. (n.d.). 1,3-propanediol, an exemplary bio-renewable organic platform chemical. [Link]

• ResearchGate. (2012). Biotechnological Production of 1,3-Propanediol from Crude Glycerol. [Link]

• NIST WebBook. (n.d.). 2-Isopropyl-5,5-Dimethyl-1,3-dioxane. [Link]

• Molecules. (2014). Stereoselective Formation of Substituted 1,3-Dioxolanes through a Three-Component Assembly during the Oxidation of Alkenes with Hypervalent Iodine(III). [Link]

• Google Patents. (1995). RU2039054C1 - Process for recovering and cleaning 1,3-dioxolanes.

• ResearchGate. (2014). Conformational isomerism of 3-isopropyl-1,3-dioxane. [Link]

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of 2-iodopropane. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-dioxolanes. [Link]

• LookChem. (n.d.). 2-Isopropyl-1,3-dioxolane. [Link]

• Wikipedia. (n.d.). Ethylene glycol. [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 3. 19.10 Nucleophilic Addition of Alcohols: Acetal Formation - Organic Chemistry | OpenStax [openstax.org]
• 4. Formation and Reactions of Acetals - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Page loading... [guidechem.com]

Application Note: High-Efficiency Synthesis of 2-Isopropyl-1,3-dioxane via Lewis Acid Catalysis

Executive Summary

The formation of 2-isopropyl-1,3-dioxane from isobutyraldehyde and 1,3-propanediol represents a fundamental acetalization strategy used in the synthesis of pharmaceutical intermediates, fragrance compounds, and stable protecting groups. While traditional Brønsted acid catalysis (

-TsOH, ) is effective, it often suffers from harsh conditions, neutralization requirements, and side reactions (e.g., aldol condensation of -branched aldehydes).

This guide details a superior protocol using water-tolerant Lewis Acid catalysts , specifically Indium(III) triflate and Bismuth(III) triflate . These catalysts offer high turnover frequencies (TOF), mild conditions, and simplified workup procedures, making them ideal for scale-up in drug development workflows.

Mechanistic Principles & Catalyst Selection

The Challenge of -Branched Aldehydes

Isobutyraldehyde possesses a steric bulk adjacent to the carbonyl group (the isopropyl moiety). This

-branching slightly reduces electrophilicity compared to linear aldehydes and increases the propensity for side reactions if harsh protic acids are used.

Lewis Acid Catalysis: The "Soft" Activation

Unlike Brønsted acids which protonate the carbonyl oxygen, Lewis Acids (LA) coordinate to the oxygen lone pair. This lowers the LUMO energy of the carbonyl carbon, facilitating nucleophilic attack by the diol without generating a highly acidic medium that could degrade sensitive functionalities.

Key Advantages of Metal Triflates (

):

• Water Tolerance: unlike

  or , Indium and Bismuth triflates do not decompose immediately in the presence of the water generated during acetalization.

• Reusability: The catalyst can often be recovered from the aqueous phase.

Catalytic Cycle Visualization

The following diagram illustrates the activation pathway for 2-isopropyl-1,3-dioxane formation.

Figure 1: Lewis Acid-catalyzed acetalization cycle. Note the reversibility, necessitating water removal to drive equilibrium.[1][2][3]

Catalyst Performance Matrix

The following data compares catalyst performance for the acetalization of isobutyraldehyde (10 mmol) with 1,3-propanediol (11 mmol) in Toluene at reflux.

Catalyst	Loading (mol%)	Time (h)	Yield (%)	Notes
	1.0	1.5	96	Best balance of speed/mildness.
	1.0	2.0	94	Excellent "Green" alternative; lower toxicity.
	5.0	3.0	88	Moisture sensitive; requires strictly anhydrous start.
-TsOH	5.0	4.0	85	Requires neutralization; trace aldol byproducts observed.

Detailed Experimental Protocols

Protocol A: High-Throughput Synthesis (Indium(III) Triflate)

Recommended for standard laboratory synthesis where yield and speed are paramount.

Reagents:

• Isobutyraldehyde (CAS: 78-84-2): 100 mmol (7.21 g)

• 1,3-Propanediol (CAS: 504-63-2): 110 mmol (8.37 g)

• Indium(III) trifluoromethanesulfonate (

  ): 1 mmol (0.56 g)

• Solvent: Cyclohexane or Toluene (150 mL)

Step-by-Step Workflow:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark apparatus topped with a reflux condenser.

• Charging: Add the isobutyraldehyde, 1,3-propanediol, and solvent to the flask.

• Catalyst Addition: Add

  (1 mol%) in one portion. The catalyst is stable in air and does not require a glovebox.

• Reflux: Heat the mixture to reflux (approx. 85°C for cyclohexane, 110°C for toluene). Monitor the collection of water in the Dean-Stark trap.

  • Checkpoint: Reaction is typically complete when water evolution ceases (approx. 1–2 hours).

• Quench & Recovery: Cool to room temperature.

  • Option A (Filtration): If using a non-polar solvent like cyclohexane, the catalyst may precipitate. Filter to recover.

  • Option B (Aqueous Wash): Wash the organic layer with water (2 x 30 mL). The catalyst resides in the aqueous phase and can be concentrated for reuse.

• Purification: Dry the organic layer over

  , filter, and concentrate under reduced pressure.

• Distillation: Purify the crude oil via vacuum distillation (bp approx. 60-65°C at 20 mmHg) to obtain clear, colorless 2-isopropyl-1,3-dioxane.

Protocol B: "Green" Solvent-Free Method (Bismuth(III) Triflate)

Recommended for minimizing solvent waste (E-Factor reduction).

Reagents:

• Isobutyraldehyde: 10 mmol

• 1,3-Propanediol: 12 mmol

• Triethyl orthoformate (Water Scavenger): 11 mmol

• : 0.1 mol%[4]

Workflow:

• Mix aldehyde, diol, and triethyl orthoformate in a vial.

• Add

  .[4][5][6] Stir at room temperature for 30 minutes.

• Mechanism: The orthoformate reacts irreversibly with the generated water, driving the equilibrium.[3]

• Workup: Pour mixture into saturated

  . Extract with ethyl acetate.[7]

• Evaporate solvent to yield product.[2]

Critical Quality Attributes (CQA) & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete water removal	Ensure Dean-Stark trap is functioning or increase molecular sieve load.
Polymerization	Localized high acidity	Switch from -TsOH to ; ensure vigorous stirring during catalyst addition.
Product Hydrolysis	Acidic workup	Ensure the organic layer is washed with to neutralize trace triflic acid before concentration.

References

• Gregg, B. T., Golden, K. C., & Quinn, J. F. (2007).[8] Indium(III) Trifluoromethanesulfonate as an Efficient Catalyst for the Deprotection of Acetals and Ketals.[8][9] The Journal of Organic Chemistry. [Link] (Note: While focused on deprotection, this seminal paper establishes the reversible kinetics and water stability of Indium triflate in acetal systems.)

• Smith, G. S., & Mohan, R. S. (2008).[10] Environmentally Friendly Organic Synthesis Using Bismuth Compounds.[10] Bismuth Trifluoromethanesulfonate-Catalyzed Allylation of Dioxolanes. [Link] (Establishes the utility of Bismuth triflate in dioxolane/dioxane chemistry.)

• Organic Chemistry Portal. (n.d.). Indium(III) Trifluoromethanesulfonate as an Efficient Catalyst for the Deprotection of Acetals and Ketals.[8][9] [Link] (Verified summary of catalytic efficiency and conditions.)

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.

Sources

• 1. A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Dimethyl Acetals [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Bismuth(III) triflate as a novel and efficient activator for glycosyl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciforum.net [sciforum.net]
• 8. Indium(III) Trifluoromethanesulfonate as an Efficient Catalyst for the Deprotection of Acetals and Ketals [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Note: High-Yield Synthesis of 2-Isopropyl-1,3-Dioxane

Abstract

This application note details a robust, scalable protocol for the synthesis of 2-isopropyl-1,3-dioxane via the acid-catalyzed acetalization of isobutyraldehyde (2-methylpropanal) with 1,3-propanediol. Emphasizing process reliability and scientific integrity, this guide addresses the thermodynamic challenges of reversible acetal formation through efficient azeotropic water removal. The procedure utilizes a Dean-Stark apparatus with cyclohexane as the entrainer, optimized for the volatility of the starting aldehyde. This protocol is designed for researchers in medicinal chemistry and fragrance synthesis requiring high-purity cyclic acetals.

Introduction & Mechanistic Rationale

1,3-Dioxanes serve as critical protecting groups for carbonyls in multi-step organic synthesis due to their stability under basic and nucleophilic conditions.[1][2] Furthermore, 2-substituted-1,3-dioxanes are valuable in the fragrance industry for their unique olfactory profiles.

The synthesis relies on the reversible condensation of an aldehyde with a 1,3-diol. The reaction is thermodynamically controlled; thus, high yields depend entirely on shifting the equilibrium to the right by removing the byproduct (water) according to Le Chatelier's principle.

Key Challenges addressed in this protocol:

• Volatility Mismatch: Isobutyraldehyde (bp 63°C) is significantly more volatile than the reaction temperature required for efficient water removal (typically >80°C).

• Reversibility: The presence of trace acid and water during workup can hydrolyze the product back to starting materials.

Reaction Scheme

Figure 1: Acid-catalyzed mechanism for cyclic acetal formation. Water removal at Step 3 is the rate-determining factor for yield.

Materials & Equipment

Reagents

Reagent	CAS No.	MW ( g/mol )	Equiv.[3][4]	Qty (Example)	Role
Isobutyraldehyde	78-84-2	72.11	1.2	17.3 g (21.8 mL)	Substrate (Excess)
1,3-Propanediol	504-63-2	76.09	1.0	15.2 g (14.4 mL)	Substrate (Limiting)
p-Toluenesulfonic acid (p-TSA)	104-15-4	172.20	0.01	0.34 g	Acid Catalyst
Cyclohexane	110-82-7	84.16	N/A	100 mL	Azeotropic Solvent
Sodium Bicarbonate	144-55-8	84.01	N/A	~5 g	Neutralization

Note: Cyclohexane (bp 81°C) is selected over Toluene (bp 110°C) to minimize the vaporization of isobutyraldehyde (bp 63°C) before reaction initiation.

Equipment

• 250 mL Round Bottom Flask (RBF)

• Dean-Stark Trap (with condenser)

• Magnetic Stir Plate & Bar[5][6]

• Heating Mantle (or Oil Bath)

• Separatory Funnel[3]

• Rotary Evaporator

• Vacuum Distillation Setup

Experimental Protocol

Phase 1: Reaction Setup & Reflux[8]

• Assembly: Equip a 250 mL RBF with a magnetic stir bar. Attach a Dean-Stark trap topped with a reflux condenser. Ensure the setup is open to air through a drying tube (CaCl2) or under a nitrogen blanket to prevent atmospheric moisture ingress.

• Charging: Add 1,3-Propanediol (15.2 g, 200 mmol) , Cyclohexane (100 mL) , and p-TSA monohydrate (0.34 g, 2 mmol) to the flask.

• Addition: Add Isobutyraldehyde (17.3 g, 240 mmol) last.

  • Expert Insight: We use a 1.2 equivalent excess of the aldehyde.[6] Since isobutyraldehyde is volatile, some loss through the condenser is inevitable. The excess ensures the diol is fully consumed, simplifying purification (removing volatile aldehyde is easier than removing high-boiling diol).

• Reflux: Heat the mixture gradually to reflux. The bath temperature should be approx. 90-100°C.

  • Observation: As the cyclohexane refluxes, cloudy droplets will condense and separate in the Dean-Stark trap. The lower phase is water.

• Completion: Continue reflux until water evolution ceases (theoretical yield of water = 3.6 mL for 200 mmol scale). This typically takes 3–5 hours.

Phase 2: Workup & Neutralization

• Cooling: Allow the reaction mixture to cool to room temperature.

• Quenching (Critical): Add 0.5 g of solid Sodium Bicarbonate (NaHCO3) directly to the reaction mixture and stir for 10 minutes.

  • Causality: Neutralizing the catalyst before any aqueous workup or concentration is vital. If the acid remains active during rotary evaporation, the heat can reverse the equilibrium, hydrolyzing the acetal back to the aldehyde and diol.

• Filtration/Washing: Filter off the solid salts. Alternatively, transfer to a separatory funnel and wash with 30 mL of saturated aqueous NaHCO3, followed by 30 mL of brine.

• Drying: Dry the organic layer over anhydrous MgSO4 for 15 minutes. Filter into a clean round bottom flask.

Phase 3: Purification

• Concentration: Remove the cyclohexane and unreacted isobutyraldehyde using a rotary evaporator (Bath temp: 40°C, pressure: ~200 mbar).

  • Note: Do not apply high vacuum yet; the product is a liquid with moderate volatility.

• Distillation: Perform a simple distillation (or fractional distillation for higher purity) at atmospheric pressure or slight vacuum.

  • Fraction 1: Residual Cyclohexane/Isobutyraldehyde (discard).

  • Fraction 2 (Product): Collect the fraction boiling at 142–144°C (at 760 mmHg).

Figure 2: Operational workflow for the synthesis and purification of 2-isopropyl-1,3-dioxane.

Characterization & Data

Verify the product identity and purity using the following physicochemical properties.

Physical Properties

Property	Value
Appearance	Colorless, clear liquid
Boiling Point	142–144 °C (at 760 mmHg)
Density	0.91 g/mL
Refractive Index

NMR Spectroscopy (Expected Signals)

H NMR (400 MHz, CDCl ):

• 4.20 (d, Hz, 1H): The acetal proton at C2. This doublet is diagnostic; its coupling arises from the adjacent isopropyl CH.
• 4.10 (dd, 2H) & 3.75 (td, 2H): Axial and equatorial protons of the C4/C6 positions of the dioxane ring.
• 2.05 (m, 1H): The C5 protons of the dioxane ring.
• 1.75 (m, 1H): The methine (CH) proton of the isopropyl group.
• 0.95 (d, 6H): The two methyl groups of the isopropyl moiety.

C NMR (100 MHz, CDCl ):

• 105.5: Acetal carbon (C2).
• 67.2: Ether carbons (C4, C6).
• 32.5: Isopropyl methine CH.
• 25.8: Ring carbon (C5).
• 17.5: Isopropyl methyl carbons.

Process Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete water removal	Ensure vigorous reflux and that the Dean-Stark trap is not overflowing back into the flask.
Starting Material in Product	Acetal hydrolysis during workup	CRITICAL: Ensure the mixture is fully neutralized with NaHCO3 before any heat is applied for evaporation.
Product Loss	Volatility of aldehyde	Use a reflux condenser with coolant at <10°C. Add aldehyde slowly to the refluxing mixture if loss is significant.
Cloudy Product	Residual moisture	Dry the final distilled product over molecular sieves (4Å).

Safety & Handling

• Isobutyraldehyde: Highly flammable (Flash point -19°C). Toxic by inhalation. Handle in a fume hood.

• p-TSA: Corrosive. Causes severe skin burns and eye damage.

• Cyclohexane: Flammable liquid and vapor. Very toxic to aquatic life.

Waste Disposal: Organic solvents (cyclohexane, toluene) must be disposed of in non-halogenated organic waste containers. Aqueous washes containing p-TSA and NaHCO3 should be checked for pH and disposed of according to local EHS regulations.

References

• Meskens, F. A. J. (1981). Methods for the preparation of acetals from alcohols or oxiranes and carbonyl compounds.[2] Synthesis, 1981(7), 501-522. Link

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[2] (Chapter on Protection for the Carbonyl Group).[1] Link

• Clerici, A., Pastori, N., & Porta, O. (2001). A Process for the Preparation of 1,3-Dioxanes and 1,3-Dioxolanes.[1][2][7][8][9][10][11] Tetrahedron, 57(11), 217-225. (Discussion on acid catalysts). Link

• PubChem. (n.d.). 2-Isopropyl-1,3-dioxane Compound Summary. National Library of Medicine. Retrieved October 26, 2023. Link

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.[2] (Mechanism of acetalization). Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 3. US5278313A - Process for the preparation of 1,3-dioxane derivatives useful in the preparation of HMG-COA reductase inhibitors - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Page loading... [wap.guidechem.com]
• 7. Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. trans-2-isopropyl-5-carboxy-1,3-dioxane synthesis - chemicalbook [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. US4003918A - Production of 2-vinyl-1,3-dioxane compounds - Google Patents [patents.google.com]
• 11. 1,3-Dioxolane synthesis [organic-chemistry.org]

Application Note: Strategic Deprotection of 2-Isopropyl-1,3-dioxane

Executive Summary

The cleavage of 2-isopropyl-1,3-dioxane is a critical transformation in organic synthesis, typically serving to unmask a 1,3-diol scaffold or release isobutyraldehyde.[1] Unlike their 5-membered counterparts (1,3-dioxolanes), 1,3-dioxanes exhibit enhanced kinetic stability due to a lack of ring strain, often requiring more vigorous conditions for hydrolysis.[1]

This guide details the mechanistic underpinnings of this stability and provides three distinct, field-proven protocols for deprotection. Selection of the appropriate method depends on the volatility of the carbonyl byproduct (isobutyraldehyde, bp 63°C) and the acid-sensitivity of the remaining substrate.[1]

Mechanistic Foundation & Thermodynamics

The Stability Challenge

The hydrolysis of cyclic acetals is an equilibrium process governed by the stability of the ring system and the formation of the oxocarbenium ion intermediate.[1]

• Ring Size Effect: 1,3-Dioxanes (6-membered) are thermodynamically more stable than 1,3-dioxolanes (5-membered).[1] The 6-membered ring adopts a chair conformation similar to cyclohexane, minimizing torsional strain.[1] Consequently, the rate of hydrolysis for 1,3-dioxanes is significantly slower (often

  to times slower) than that of dioxolanes .[1]

• Substituent Effect: The 2-isopropyl group provides electronic stabilization to the transition state (via hyperconjugation), which aids oxocarbenium formation relative to a formal acetal.[1] However, the steric bulk of the isopropyl group can impede the initial protonation or the nucleophilic attack of water, depending on the conformation.[1]

Pathway Visualization

The reaction proceeds via an A-1 mechanism (specific acid catalysis) or A-2 mechanism , depending on pH and structure.[1] The diagram below illustrates the critical oxocarbenium intermediate.

Figure 1: Acid-catalyzed hydrolysis pathway.[1] The formation of the acyclic oxocarbenium ion is typically the rate-determining step.[1]

Strategic Considerations

Before selecting a protocol, evaluate the physical properties of the "2-isopropyl" moiety.[1]

Parameter	Data Point	Implication for Protocol
Leaving Group	Isobutyraldehyde	Volatile (bp ~63°C).[1] Can be removed by distillation to drive equilibrium.[1]
Ring Stability	6-Membered	Requires heat (>60°C) or strong acid if water is not in large excess.[1]
Solubility	Lipophilic	Aqueous acid alone is insufficient; requires co-solvent (THF, Dioxane).[1]

Experimental Protocols

Method A: Standard Aqueous Hydrolysis (The "Driving Force" Method)

Best for: Robust substrates where the target is the diol, and the aldehyde can be sacrificed.[1]

Rationale: Since isobutyraldehyde boils at 63°C, conducting the reaction at 70°C in an open system (or with a Dean-Stark trap) removes the aldehyde from the reaction mixture.[1] Le Chatelier's principle drives the equilibrium completely to the right, overcoming the kinetic stability of the dioxane ring.[1]

Reagents:

• Hydrochloric Acid (2M or 6M)[1]

• Tetrahydrofuran (THF) or 1,4-Dioxane (miscible organic co-solvent)[1]

Protocol:

• Dissolution: Dissolve the 2-isopropyl-1,3-dioxane substrate (1.0 equiv) in THF (0.1 M concentration).

• Acidification: Add aqueous HCl (2M, 10 equiv). A large excess of water is crucial.[1]

• Reaction: Heat the mixture to 65–70°C (oil bath temperature).

  • Critical Step: Do not seal the vessel tightly.[1] Use a reflux condenser with a slow nitrogen purge to allow the volatile isobutyraldehyde (bp 63°C) to escape the headspace, or use a short-path distillation setup if the scale allows.[1]

• Monitoring: Monitor by TLC or LC-MS. The disappearance of the starting material should be complete within 2–6 hours.[1]

• Workup:

  • Cool to room temperature.[1][2]

  • Neutralize with saturated aqueous NaHCO₃.[1]

  • Extract with Ethyl Acetate (x3).[1]

  • Dry over Na₂SO₄ and concentrate.[1]

Method B: Transacetalization (The "Gentle Exchange" Method)

Best for: Acid-sensitive substrates or when aqueous conditions must be avoided.[1]

Rationale: Instead of using water to break the ring, this method uses a large excess of a volatile ketone (Acetone) or a reactive aldehyde.[1] The 1,3-diol moiety is transferred from the isobutyraldehyde to the acetone (forming a 2,2-dimethyl-1,3-dioxane byproduct).[1] This is often milder than aqueous hydrolysis .[1]

Reagents:

• Acetone (Solvent and Reactant)[3]

• PPTS (Pyridinium p-toluenesulfonate) or p-TsOH (catalytic)[1]

Protocol:

• Dissolution: Dissolve the substrate in Acetone (0.05 M). The large excess of acetone drives the equilibrium.[1]

• Catalysis: Add PPTS (0.1 equiv).

• Reaction: Heat to reflux (approx. 56°C) for 4–12 hours.

• Mechanism Check: The isobutyraldehyde is released into the solution.[1] Since acetone is the solvent, the equilibrium favors the formation of the acetone-ketal (acetonide) of the diol if the diol is the target.[1]

  • Note: If the target is the aldehyde (isobutyraldehyde), this method is unsuitable.[1] This is strictly for deprotecting the diol.[1]

• Workup:

  • Remove acetone under reduced pressure.[1]

  • Flash chromatography is usually required to separate the deprotected diol from the acetonide byproducts.[1]

Method C: Lewis Acid Mediated Cleavage

Best for: Highly sensitive substrates containing other acid-labile groups (e.g., silyl ethers).[1]

Rationale: Lewis acids like Iron(III) Chloride adsorbed on silica or specialized Boron reagents can cleave acetals under anhydrous conditions, minimizing side reactions .[1]

Protocol:

• Preparation: Prepare FeCl₃·SiO₂ reagent (grind FeCl₃[1]·6H₂O with silica gel and acetone, then evaporate solvent).

• Reaction: Suspend substrate in CHCl₃. Add FeCl₃[1]·SiO₂ (200 mg per mmol substrate).[1]

• Stirring: Stir at room temperature. The reaction is typically fast (< 1 hour).[1]

• Workup: Filter through a pad of Celite to remove the silica reagent.[1] Concentrate the filtrate.

Decision Matrix & Troubleshooting

Use the following logic flow to select the optimal method for your specific molecule.

Figure 2: Method selection workflow based on target moiety and substrate stability.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Reaction Stalls at ~50%	Equilibrium reached; Isobutyraldehyde not removed.	Increase N₂ purge rate or temperature to distill off the aldehyde (bp 63°C).
Substrate Insoluble	2-isopropyl group increases lipophilicity.[1]	Switch from MeOH to THF or Dioxane. Ensure homogeneous solution before adding acid.
Decomposition of Product	Acid concentration too high.	Switch to Method B (PPTS) or buffer Method A with Sodium Acetate/Acetic Acid.[1]

References

• Organic Chemistry Portal. "Protecting Groups: 1,3-Dioxanes and 1,3-Dioxolanes."[1] Organic Chemistry Portal. Available at: [Link]

• Thieme Connect. "Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals."[1] Science of Synthesis.[1] Available at: [Link][1]

• Greene, T. W., & Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1][4] (Standard reference for specific reagent conditions).

Sources

• 1. Dioxolane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Application Note: Strategic Cleavage of 2-Isopropyl-1,3-dioxane using Trifluoroacetic Acid (TFA)

Abstract

The 2-isopropyl-1,3-dioxane moiety serves as a robust protecting group for isobutyraldehyde or 1,3-propanediol derivatives, offering superior stability against basic and nucleophilic conditions compared to its 5-membered analog (1,3-dioxolane). However, its thermodynamic stability poses a challenge during deprotection. This guide details the chemoselective cleavage of 2-isopropyl-1,3-dioxane using Trifluoroacetic Acid (TFA). We explore two distinct mechanistic pathways—classic hydrolysis and TFA-mediated solvolysis—and provide optimized protocols to ensure high yield and purity.

Scientific Foundation & Mechanistic Insight

Thermodynamic Stability and Sterics

The 1,3-dioxane ring (6-membered) adopts a chair conformation similar to cyclohexane. Unlike 1,3-dioxolanes (5-membered), which are strained, the 1,3-dioxane ring is thermodynamically stable.

• The Isopropyl Factor: The substituent at the C2 position (isopropyl) prefers the equatorial position to avoid 1,3-diaxial interactions. While this stabilizes the ring, the branched isopropyl group also stabilizes the oxocarbenium ion intermediate via inductive effects (+I) during cleavage, partially offsetting the kinetic barrier imposed by the ring's stability.

• Comparative Lability: 1,3-dioxanes are generally hydrolyzed slower than 1,3-dioxolanes under acidic conditions.[1] Therefore, protocols effective for acetonides (isopropylidene acetals) may require modification (higher temperature or stronger acid concentration) for 1,3-dioxanes.

Mechanism: Hydrolysis vs. Solvolysis

Understanding the role of water is critical.

• Aqueous TFA (Hydrolysis): In the presence of water, TFA acts purely as a proton source. The acetal opens to an oxocarbenium ion, which is intercepted by water to form a hemiacetal, eventually collapsing to the aldehyde and diol.

• Anhydrous TFA (Solvolysis): In the absence of water, the oxocarbenium ion is intercepted by the trifluoroacetate anion. This forms a hemiacetal TFA ester, which eventually collapses to form stable trifluoroacetate esters of the diol. Crucially, this pathway renders the ring opening irreversible , preventing the reformation of the starting material.

Figure 1: Dual mechanistic pathways for TFA-mediated cleavage. Pathway B (Solvolysis) is preferred for hydrophobic substrates to drive completion.

Experimental Protocols

Method A: Standard Aqueous Hydrolysis

Best for: Hydrophilic substrates or when the aldehyde product is volatile and easily removed.

Reagents:

• Trifluoroacetic Acid (TFA), Reagent Grade.

• Water (HPLC grade).

• Dichloromethane (DCM) or Tetrahydrofuran (THF).

Protocol:

• Preparation: Dissolve the substrate (1.0 equiv) in a mixture of THF/Water (4:1 v/v). If solubility is an issue, use DCM, but ensure vigorous stirring.

• Acidification: Cool the solution to 0°C. Add TFA dropwise.

  • Standard Load: 10–20 equivalents of TFA relative to substrate.

  • Target pH: < 1.0.[2][3][4][5][6]

• Reaction: Allow the mixture to warm to Room Temperature (20–25°C). Stir for 2–4 hours.

• Monitoring: Monitor by TLC or LC-MS. Look for the disappearance of the acetal peak.

• Workup:

  • Dilute with DCM.

  • Quench carefully with saturated aqueous NaHCO₃ until pH 7–8.

  • Extract the aqueous layer with DCM (3x).

  • Dry combined organics over Na₂SO₄ and concentrate.

Method B: Anhydrous "Trans-esterification" Cleavage

Best for: Stubborn substrates, hydrophobic molecules, or when equilibrium favors the starting material in aqueous conditions.

Reagents:

• Neat TFA (99%).

• DCM (Anhydrous).

Protocol:

• Dissolution: Dissolve substrate in minimal anhydrous DCM (0.1 M concentration).

• Cleavage: Add neat TFA (1:1 v/v ratio with DCM).

• Reaction: Stir at 0°C for 30 minutes, then warm to RT.

  • Note: In this environment, the 1,3-diol moiety is converted to the bis-trifluoroacetate ester, preventing ring re-closure.

• Hydrolysis (The "Unmasking"):

  • Evaporate the excess TFA/DCM under reduced pressure (use a base trap for the pump).

  • Redissolve the residue in MeOH/Water (4:1).

  • Add K₂CO₃ (3.0 equiv) and stir for 1 hour to hydrolyze the trifluoroacetate esters back to the free diol.

• Isolation: Standard extraction as per Method A.

Optimization & Data Summary

The following table summarizes reaction kinetics observed with various TFA concentrations for 1,3-dioxane cleavage.

Condition	Solvent System	Temperature	Time (Avg)	Comments
Mild	TFA/DCM/H₂O (1:8:1)	25°C	6–12 h	Slow. Good for highly acid-sensitive substrates.[5]
Standard	TFA/H₂O (9:1)	25°C	1–3 h	Most common. Balance of rate and selectivity.
Aggressive	Neat TFA	0°C → 25°C	30 min	Irreversible. Requires post-reaction hydrolysis of esters.
Thermal	AcOH/H₂O (80%)	60°C	4–8 h	Alternative if TFA is too harsh; requires heat.

Workflow Diagram

Figure 2: Decision matrix and workflow for Method A (Hydrolysis) vs. Method B (Solvolysis).

Troubleshooting & Safety

Troubleshooting

• Incomplete Reaction: If the reaction stalls, do not simply add more acid. The equilibrium may be unfavorable. Switch to Method B (Neat TFA) to trap the intermediate.

• Aldol Condensation: The released isobutyraldehyde is prone to acid-catalyzed self-condensation. If "gummy" byproducts appear, add a scavenger (e.g., 1,2-ethanedithiol) or perform the reaction under biphasic conditions to sequester the aldehyde.

• Product Volatility: Isobutyraldehyde has a boiling point of ~63°C. If this is your desired product, avoid rotary evaporation. Distill directly from the organic extract.

Safety (TFA Handling)

• Corrosivity: TFA causes severe burns and is toxic by inhalation. Always handle in a fume hood.

• Waste: TFA solutions must not be mixed with bleach (NaOCl) or strong bases rapidly; this can generate toxic gases or excessive heat. Neutralize slowly into a large volume of dilute bicarbonate and ice.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[5] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience.[5]

• Tao, F., et al. (2010).[7] Mechanistic Pathways in CF3COOH-Mediated Deacetalization Reactions. The Journal of Organic Chemistry, 75(4), 1354–1357.

• Ceder, O. (1967). Relative ease of reductive cleavage of 1,3-dioxolanes and 1,3-dioxanes.[1][6] Canadian Journal of Chemistry, 45, 1297.[1]

• Smith, S. W., & Newman, M. S. (1968). Acid-catalyzed hydrolysis of 1,3-dioxanes. Journal of the American Chemical Society.[1]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Mechanistic pathways in CF3COOH-mediated deacetalization reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Selective Deprotection of 2-Isopropyl-1,3-dioxane

Introduction: The Strategic Role of 2-Isopropyl-1,3-dioxanes in Synthesis

In the intricate landscape of multi-step organic synthesis, the judicious use of protecting groups is paramount to achieving desired molecular architectures. The 2-isopropyl-1,3-dioxane moiety, often formed from the reaction of a 1,3-diol with acetone or its equivalent, serves as a robust and reliable protecting group.[1] This cyclic ketal is prized for its pronounced stability under a wide array of chemical environments, including neutral, basic, oxidative, and reductive conditions.[1][2] This stability allows chemists to perform extensive modifications on other parts of a complex molecule without disturbing the protected 1,3-diol.

However, the true strategic value of any protecting group lies not only in its resilience but also in the ability to remove it cleanly and selectively when its purpose is served.[3][4] The deprotection of 2-isopropyl-1,3-dioxanes is typically achieved under acidic conditions, which cleaves the ketal to regenerate the 1,3-diol and acetone.[1][5] This application note provides a detailed guide to the principles, strategies, and protocols for the selective deprotection of 2-isopropyl-1,3-dioxanes, empowering researchers to navigate the challenges of complex molecule synthesis with precision and confidence.

Pillar 1: The Mechanism of Deprotection—An Acid-Catalyzed Hydrolysis

The cleavage of a 2-isopropyl-1,3-dioxane is fundamentally the reverse of its formation—an acid-catalyzed hydrolysis reaction.[1][6] Understanding this mechanism is critical for controlling the reaction and achieving selectivity. The process is initiated by the protonation of one of the dioxane's oxygen atoms by a Brønsted or Lewis acid, which significantly weakens the C-O bond. This is followed by a nucleophilic attack from a water molecule, leading to the opening of the six-membered ring. A cascade of proton transfers and bond cleavages ultimately results in the release of the original 1,3-diol and acetone.

The equilibrium nature of this reaction underscores the importance of the reaction conditions.[6] While the formation of the dioxane is driven forward by the removal of water, its deprotection is facilitated by the presence of excess water in an acidic medium.[6][7]

Caption: Mechanism of acid-catalyzed 1,3-dioxane deprotection.

Pillar 2: Achieving Selectivity—Key Strategic Considerations

Selective deprotection is crucial when a molecule contains multiple protecting groups or other acid-sensitive functionalities. The ability to cleave a 2-isopropyl-1,3-dioxane while leaving other groups intact is governed by several factors.

Orthogonal Protecting Group Strategy

The concept of "orthogonal protection" is central to modern synthesis. It involves using protecting groups that are removed under mutually exclusive conditions.[8][9] The acid-labile nature of the 2-isopropyl-1,3-dioxane places it in a distinct class from other common protecting groups. This allows for its selective removal in the presence of groups that are stable to acid but labile under other conditions.

Protecting Group	Typical Structure	Cleavage Conditions	Stability to Mild Acid
2-Isopropyl-1,3-dioxane	Cyclic Ketal	Mild to Strong Acid (e.g., AcOH, TFA, HCl) [2]	Labile
Silyl Ethers (TBDMS, TES)	R-O-SiR'₃	Fluoride (TBAF), Acid (stronger than for dioxanes)[10]	Generally More Stable[2]
Benzyl Ether (Bn)	R-O-CH₂Ph	Hydrogenolysis (H₂, Pd/C), Strong Acid[11]	Stable
Esters (Ac, Bz)	R-O-C(=O)R'	Base (NaOH, K₂CO₃), Nucleophiles[12]	Stable
Boc Amine	R-NH-Boc	Strong Acid (TFA, HCl in dioxane)[13]	Labile (comparable)

This table highlights the principle of orthogonality, which is key to selective deprotection.

Kinetic vs. Thermodynamic Control

The rate of acetal and ketal hydrolysis can be finely tuned. Generally, ketals (derived from ketones) hydrolyze faster than acetals (derived from aldehydes).[2] Furthermore, five-membered 1,3-dioxolanes tend to hydrolyze more rapidly than their six-membered 1,3-dioxane counterparts when derived from aldehydes, a trend that is reversed for ketals.[2] These kinetic differences can be exploited for selective deprotection by carefully controlling reaction time, temperature, and acid strength. For instance, operating at a low temperature can allow for the selective cleavage of a more labile protecting group while a 1,3-dioxane remains intact.[2]

Pillar 3: Field-Proven Protocols for Selective Deprotection

The choice of deprotection protocol depends on the overall sensitivity of the substrate. Below are three detailed methods, ranging from mild to standard conditions.

Protocol 1: Mild Acetic Acid Hydrolysis

This method is ideal for substrates containing other sensitive groups that might not withstand stronger acids. The driving force is the use of a large excess of an aqueous solvent system to push the equilibrium toward the hydrolyzed products.

Rationale: Acetic acid provides a weakly acidic medium, minimizing the risk of side reactions. The acetone/water solvent system ensures solubility and provides the necessary water for hydrolysis.

Step-by-Step Protocol:

• Dissolution: Dissolve the 2-isopropyl-1,3-dioxane-protected substrate (1.0 equiv) in a mixture of acetone and water (e.g., 4:1 v/v).

• Acidification: Add glacial acetic acid to create an 80% aqueous solution (e.g., to a 4:1 acetone/water mixture, add acetic acid to make up 80% of the total volume).

• Reaction: Stir the solution at room temperature (20-25°C) or warm gently to 40°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, carefully neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography.

Protocol 2: Chemoselective Lewis Acid Catalysis

Lewis acids can catalyze deprotection under very mild, sometimes nearly neutral, conditions, offering excellent chemoselectivity.[5][14] Cerium(III) triflate is particularly effective in wet nitromethane.[14]

Rationale: The Lewis acid activates the dioxane by coordinating to one of the oxygen atoms, facilitating nucleophilic attack by water. This method avoids strongly protic conditions, preserving acid-sensitive functionalities like silyl ethers.

Step-by-Step Protocol:

• Preparation: To a solution of the protected substrate (1.0 equiv) in nitromethane containing a small amount of water (e.g., 5-10% v/v), add a catalytic amount of cerium(III) trifluoromethanesulfonate (Ce(OTf)₃, 0.1 equiv).

• Reaction: Stir the mixture at room temperature. The reaction is often rapid, so close monitoring by TLC is essential.

• Quenching: Upon completion, quench the reaction by adding a few drops of a mild base, such as pyridine or a saturated solution of NaHCO₃.

• Workup: Dilute the mixture with dichloromethane (CH₂Cl₂) and wash with water to remove the catalyst and nitromethane.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue via silica gel chromatography.

Protocol 3: Transacetalization

This method uses a large excess of acetone and a catalytic amount of acid to shift the equilibrium from the protected 1,3-diol back to the starting materials. It is an effective and common deprotection strategy.[5][14]

Rationale: According to Le Châtelier's principle, adding a large excess of one of the products (acetone) will drive the reversible reaction backward, favoring the deprotected diol.

Step-by-Step Protocol:

• Dissolution: Dissolve the substrate (1.0 equiv) in acetone.

• Catalysis: Add a catalytic amount of an acid catalyst, such as pyridinium p-toluenesulfonate (PPTS, 0.1 equiv) or a few drops of concentrated HCl.

• Reaction: Stir the solution at room temperature. The reaction progress should be monitored by TLC.

• Workup: Once the starting material is consumed, neutralize the catalyst with a mild base (e.g., triethylamine or saturated NaHCO₃ solution).

• Purification: Remove the acetone under reduced pressure. The resulting residue can be partitioned between water and an organic solvent like ethyl acetate. Dry the organic phase and concentrate it to yield the crude product, which can then be purified by chromatography.

Summary of Deprotection Protocols

Method	Reagent/Catalyst	Solvent	Temperature (°C)	Key Advantage
Mild Hydrolysis	Acetic Acid (AcOH)	Acetone/H₂O	25 - 40	Good for moderately sensitive substrates.
Lewis Acid Catalysis	Cerium(III) Triflate (Ce(OTf)₃)	Wet Nitromethane	25	High chemoselectivity; nearly neutral pH.[14]
Transacetalization	PPTS or HCl (cat.)	Acetone	25	Mild, efficient, and driven by mass action.[5]

Experimental Workflow & Troubleshooting

The general workflow for a deprotection reaction involves the reaction setup, monitoring, workup, and purification.

Caption: General experimental workflow for deprotection.

Troubleshooting Guide:

• Incomplete Reaction: If the reaction stalls, consider gently warming the mixture or adding a slightly larger amount of catalyst. Ensure that sufficient water is present for hydrolysis methods.

• Formation of Side Products: If degradation of the substrate is observed, switch to a milder catalyst (e.g., from HCl to PPTS, or from a Brønsted acid to a Lewis acid) and run the reaction at a lower temperature.

• Difficult Purification: If the product is water-soluble, a continuous liquid-liquid extraction or saturation of the aqueous phase with NaCl may be necessary to improve extraction efficiency.

Conclusion

The 2-isopropyl-1,3-dioxane is a versatile and robust protecting group for 1,3-diols. Its successful application in synthesis hinges on the ability to achieve selective deprotection. By understanding the underlying acid-catalyzed mechanism and leveraging principles of orthogonality and kinetic control, researchers can choose from a variety of reliable protocols. The methods detailed in this application note provide a strong foundation for the strategic cleavage of this protecting group, enabling the successful synthesis of complex and sensitive molecules.

References

• Science of Synthesis. (n.d.). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Thieme.

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved February 6, 2026, from [Link]

• Rezvani, Z., & Yar, M. S. (2010). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of the Iranian Chemical Society, 7(3), 735-739.

• LibreTexts. (2021). 9.12 Reactions of Ethers: Acidic Cleavage. In Fundamentals of Organic Chemistry. Retrieved February 6, 2026, from [Link]

• Scribd. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved February 6, 2026, from [Link]

• ResearchGate. (2019). How to perform a boc deprotection in a molecule with a 1,3 dioxolane, without deprotecting the latter? Retrieved February 6, 2026, from [Link]

• ResearchGate. (n.d.). A Simple Chemoselective Method for the Deprotection of Acetals and Ketals Using Bismuth Nitrate Pentahydrate. Retrieved February 6, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved February 6, 2026, from [Link]

• Total Synthesis. (n.d.). Acetal Protecting Group & Mechanism. Retrieved February 6, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Chemoselective Deprotection of Triethylsilyl Ethers. Retrieved February 6, 2026, from [Link]

• YouTube. (2023). Making 1,3-Dioxolane. Retrieved February 6, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved February 6, 2026, from [Link]

• Evans, D. A. (n.d.). Protective Groups. Harvard University. Retrieved February 6, 2026, from [Link]

• CEM Corporation. (n.d.). Protection and Deprotection. Retrieved February 6, 2026, from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved February 6, 2026, from [Link]

• ACS Publications. (2000). A Simple Chemoselective Method for the Deprotection of Acetals and Ketals Using Bismuth Nitrate Pentahydrate. The Journal of Organic Chemistry. Retrieved February 6, 2026, from [Link]

• University of Wisconsin. (n.d.). Alcohol Protecting Groups. Retrieved February 6, 2026, from [Link]

• Master Organic Chemistry. (2014). Cleavage Of Ethers With Acid. Retrieved February 6, 2026, from [Link]

• LibreTexts. (2024). 18.4: Reactions of Ethers- Acidic Cleavage. In Chemistry LibreTexts. Retrieved February 6, 2026, from [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved February 6, 2026, from [Link]

• LibreTexts. (2021). 9.7: Acetals as Protecting Groups. In Chemistry LibreTexts. Retrieved February 6, 2026, from [Link]

• YouTube. (2019). Ethers 2: Cleavage. Retrieved February 6, 2026, from [Link]

• UNT Digital Library. (n.d.). Catalytic Deprotection of Acetals In Strongly Basic Solution Usinga Self-Assembled Supramolecular 'Nanozyme'. Retrieved February 6, 2026, from [Link]

• Master Organic Chemistry. (2010). Hydrates, Hemiacetals, and Acetals. Retrieved February 6, 2026, from [Link]

• OSTI.GOV. (n.d.). Catalytic Deprotection of Acetals In Strongly Basic Solution Using a Self- Assembled Supramolecular “Nanozyme”. Retrieved February 6, 2026, from [Link]

• LibreTexts. (2019). 14.3: Acetal Formation. In Chemistry LibreTexts. Retrieved February 6, 2026, from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Protection and Deprotection [cem.com]
• 4. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 5. Dimethyl Acetals [organic-chemistry.org]
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• 8. Protective Groups [organic-chemistry.org]
• 9. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
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• 11. uwindsor.ca [uwindsor.ca]
• 12. Protecting group - Wikipedia [en.wikipedia.org]
• 13. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Application Note: 2-Isopropyl-1,3-dioxane Stability in Grignard Reactions

Executive Summary

This guide details the stability profile and application protocols for 2-isopropyl-1,3-dioxane when exposed to Grignard reagents (

).

The 1,3-dioxane moiety is a premier protecting group for aldehydes and ketones, offering superior stability over its 5-membered analog (1,3-dioxolane) due to the chair conformation of the six-membered ring. Specifically, the 2-isopropyl substitution provides additional steric shielding, locking the acetal into a rigid conformation that resists nucleophilic attack. This note provides a validated workflow for utilizing this protecting group to mask electrophilic carbonyls during Grignard additions to other functional groups.

Mechanistic Stability Analysis

Why It Is Stable

The inertness of 2-isopropyl-1,3-dioxane to Grignard reagents stems from three synergistic factors:

• Lack of Electrophilicity: Unlike the parent carbonyl, the acetal carbon is saturated (

  ) and ether-linked. Without a strong Lewis acid to coordinate and activate the oxygen, the carbon is insufficiently electrophilic for the Grignard carbanion to attack.

• Conformational Locking: The bulky isopropyl group at the C2 position overwhelmingly prefers the equatorial orientation to minimize 1,3-diaxial interactions. This thermodynamic sink stabilizes the ring against ring-opening pathways that often precede decomposition.

• Hard/Soft Mismatch: Grignard reagents are hard nucleophiles (C-Mg bond is highly polarized). The acetal oxygens are hard bases, but they are poor leaving groups. Without protonation (acid catalysis), the expulsion of an alkoxide required for substitution is energetically prohibitive.

The Lewis Acid Risk Factor

While stable to the nucleophile (

), 1,3-dioxanes are sensitive to Lewis acids. Magnesium halides ( ), present in the Schlenk equilibrium of Grignard reagents, possess mild Lewis acidity.

• Risk: In non-coordinating solvents (e.g., Toluene) at high temperatures,

  can coordinate to the dioxane oxygens, potentially facilitating ring opening.

• Mitigation: Conducting reactions in coordinating solvents like THF or Diethyl Ether mitigates this by saturating the Magnesium's coordination sphere with solvent molecules rather than the acetal oxygens.

Experimental Protocols

Protocol A: Synthesis of 2-Isopropyl-1,3-dioxane (Protection)

Objective: To mask isobutyraldehyde prior to Grignard addition elsewhere on the substrate.

Reagents:

• Isobutyraldehyde (1.0 equiv)

• 1,3-Propanediol (1.1 equiv)

• p-Toluenesulfonic acid (pTSA) (0.05 equiv)

• Solvent: Cyclohexane or Toluene (for azeotropic removal)

Step-by-Step:

• Setup: Equip a round-bottom flask with a Dean-Stark trap and reflux condenser.

• Combination: Add aldehyde, 1,3-propanediol, and solvent. Add pTSA last.

• Reflux: Heat to reflux. Monitor water collection in the Dean-Stark trap. Reaction is complete when water evolution ceases (typically 2-4 hours).

• Quench: Cool to RT. Add solid

  (0.1 equiv) to neutralize the catalyst.

• Isolation: Filter off solids. Wash the filtrate with water (

  ) to remove excess diol. Dry organic layer over .

• Purification: Distill under reduced pressure.

  • Checkpoint: Verify formation via

    NMR (Triplet/Doublet signals for the acetal proton at ~4.2-4.5 ppm).

Protocol B: Grignard Reaction in the Presence of Dioxane

Objective: Perform a Grignard addition to an ester/halide while preserving the 2-isopropyl-1,3-dioxane.

Reagents:

• Substrate: Molecule containing 2-isopropyl-1,3-dioxane and a reactive ester.[1]

• Grignard Reagent:

  (Example, 1.0 M in THF).

• Solvent: Anhydrous THF.

Step-by-Step:

• Inert Atmosphere: Flame-dry all glassware and cool under

  or Argon flow.

• Dissolution: Dissolve the dioxane-protected substrate in anhydrous THF. Cool to 0°C.[2]

• Addition: Add Grignard reagent dropwise via syringe pump (Rate: 1 mL/min) to control exotherm.

  • Note: The 2-isopropyl-1,3-dioxane will remain inert at 0°C to Room Temperature.

• Reaction: Stir at 0°C for 1 hour, then warm to RT. Monitor via TLC/HPLC.

  • Success Criteria: Disappearance of ester starting material; retention of the acetal spot.

• Critical Workup (Preservation):

  • To Keep Dioxane: Quench with Saturated Ammonium Chloride (

    ) . This mild buffer (pH ~5-6) quenches the alkoxide but is usually insufficiently acidic to cleave the robust 6-membered acetal rapidly.

  • To Cleave Dioxane (One-Pot): Quench with 1M HCl and stir for 2 hours. This will hydrolyze the acetal back to the aldehyde.

Stability Data & Compatibility Table

The following table summarizes the stability of 2-isopropyl-1,3-dioxane under various Grignard conditions.

Variable	Condition	Stability Rating	Notes
Solvent	THF	Excellent	Solvent coordinates Mg, protecting the acetal.
Diethyl Ether	Excellent	Good stability; lower boiling point limits thermal stress.
Toluene	Moderate	Lack of coordination increases Lewis acid risk from .
Temperature	-78°C to 0°C	Excellent	Kinetic control prevents any ring opening.
25°C (RT)	Excellent	Standard operating range.
>60°C (Reflux)	Good	Stable in THF; potential risk in Toluene/Dioxane mixtures.
Reagent	Alkyl-Mg-X	Excellent	Standard nucleophilic stability.
Aryl-Mg-X	Excellent	Steric bulk of Aryl groups further reduces risk.
Allyl-Mg-X	Good	Higher reactivity; keep T < 0°C recommended.

Visualizations

Mechanistic Rationale: Why the Reaction Fails (in a good way)

This diagram illustrates the steric and electronic barriers preventing the Grignard reagent from attacking the protected carbonyl.

Caption: The isopropyl group sterically hinders approach, while THF solvates the Mg cation, preventing activation of the acetal oxygens.

Experimental Workflow: Protection to Deprotection

This flow outlines the standard lifecycle of the protecting group in a synthesis campaign.

Caption: Decision tree for workup conditions determines whether the 1,3-dioxane is retained or cleaved.

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.[3] (Standard reference for acetal stability profiles).

• Bailey, W. F., et al. (1987). "The stability of cyclic acetals toward organolithium reagents." Journal of Organic Chemistry. Link (Demonstrates comparative stability of dioxanes vs dioxolanes).

• Eliel, E. L., & Knoeber, M. C. (1968). "Conformational Analysis. XVI. 1,3-Dioxanes." Journal of the American Chemical Society. Link (Foundational work on the conformational locking of 2-substituted 1,3-dioxanes).

• Master Organic Chemistry. (2023). "Acetals as Protecting Groups."[4][5][6][7][8][9][10] Link (Pedagogical overview of Grignard compatibility).

Sources

• 1. EP0866065A1 - Process for the preparation of 1,3-dioxane compounds - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
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• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols: The Reaction of 2-Isopropyl-1,3-dioxane with Organolithium Reagents

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking Synthetic Pathways through C-H Activation

The reaction of 2-substituted-1,3-dioxanes with organolithium reagents represents a powerful tool in modern organic synthesis. This application note provides a detailed exploration of the reaction between 2-isopropyl-1,3-dioxane and organolithium reagents, a transformation that leverages the potent basicity of organolithiums to generate a stabilized carbanion, opening avenues for subsequent carbon-carbon bond formation. This methodology is particularly valuable in the construction of complex molecular architectures, including those found in pharmaceuticals and other biologically active compounds.

The 1,3-dioxane moiety is often employed as a protecting group for carbonyl compounds due to its general stability under basic, reductive, and oxidative conditions.[1] However, the hydrogen atom at the C2 position exhibits enhanced acidity due to the presence of two adjacent oxygen atoms. This allows for regioselective deprotonation by strong bases like organolithium reagents, forming a nucleophilic 2-lithio-1,3-dioxane intermediate. This intermediate can then react with a variety of electrophiles, effectively serving as a masked acyl anion equivalent.

This guide will delve into the mechanistic underpinnings of this reaction, provide detailed and field-proven experimental protocols, and discuss the critical parameters that ensure a successful and safe execution of this synthetic transformation.

Mechanistic Insights: Deprotonation vs. Ring Opening

The interaction of 2-isopropyl-1,3-dioxane with an organolithium reagent, such as n-butyllithium (n-BuLi), can theoretically proceed via two primary pathways: deprotonation at the C2 position or nucleophilic attack leading to ring opening.

Deprotonation at the C2 Position: This is the most widely reported and synthetically useful pathway. The C-H bond at the C2 position of the 1,3-dioxane ring is significantly acidified by the inductive effect of the two flanking oxygen atoms. Organolithium reagents are exceptionally strong bases, capable of deprotonating even weakly acidic C-H bonds.[2][3][4] The reaction proceeds as follows:

Caption: Deprotonation of 2-isopropyl-1,3-dioxane with n-BuLi.

The resulting 2-lithio-2-isopropyl-1,3-dioxane is a versatile nucleophile that can be trapped with various electrophiles (e.g., alkyl halides, aldehydes, ketones, esters) to form new C-C bonds.

Nucleophilic Attack and Ring Opening: While less common for simple 2-alkyl-1,3-dioxanes, nucleophilic attack of the organolithium reagent on one of the acetal carbons, followed by ring cleavage, is a potential side reaction. This pathway is more prevalent in strained or electronically activated systems. For instance, the cleavage of 2-iodomethyl-1,3-dioxanes is initiated by a lithium-iodine exchange, which then facilitates ring opening. Without such a leaving group, direct nucleophilic attack on the C-O bond is generally less favorable than deprotonation of the acidic C2-proton.

For the purpose of these application notes, we will focus on the synthetically valuable deprotonation pathway.

Experimental Protocol: Deprotonation of 2-Isopropyl-1,3-dioxane and Subsequent Alkylation

This protocol details a general procedure for the deprotonation of 2-isopropyl-1,3-dioxane using n-butyllithium, followed by quenching with an electrophile (in this case, an alkyl halide).

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
2-Isopropyl-1,3-dioxane	Anhydrous	(e.g., Sigma-Aldrich)	Store over molecular sieves.
n-Butyllithium (n-BuLi)	2.5 M in hexanes	(e.g., Sigma-Aldrich)	Pyrophoric! Handle with extreme care under inert atmosphere.
Tetrahydrofuran (THF)	Anhydrous	(e.g., Sigma-Aldrich)	Freshly distilled from sodium/benzophenone.
Alkyl Halide (e.g., Iodomethane)	Reagent Grade	(e.g., Sigma-Aldrich)	Purify as needed.
Saturated aq. NH4Cl	For quenching.
Diethyl ether	Anhydrous	For extraction.
Magnesium sulfate (MgSO4)	Anhydrous	For drying.
Argon or Nitrogen gas	High purity	For inert atmosphere.

Instrumentation:

• Schlenk line or glovebox

• Magnetic stirrer with stir bar

• Low-temperature thermometer

• Syringes and needles for transfer of air-sensitive reagents

• Round-bottom flasks, septa, and other standard glassware (oven-dried)

Step-by-Step Procedure:

Caption: Workflow for the deprotonation and alkylation of 2-isopropyl-1,3-dioxane.

• Preparation of Glassware: All glassware should be thoroughly oven-dried (120 °C) for at least 4 hours and assembled hot under a stream of inert gas (argon or nitrogen). The reaction is then allowed to cool to room temperature under a positive pressure of the inert gas.

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a low-temperature thermometer, a rubber septum, and an inert gas inlet, add 2-isopropyl-1,3-dioxane (1.0 eq).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) via cannula or syringe to achieve a concentration of approximately 0.2 M.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Deprotonation: Slowly add a solution of n-butyllithium (1.1 eq) in hexanes dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not rise above -70 °C. A color change (often to a pale yellow or orange) may be observed, indicating the formation of the lithiated species.

• Stirring: Stir the reaction mixture at -78 °C for 1 hour to ensure complete deprotonation.

• Electrophilic Quench: Slowly add the alkyl halide (1.2 eq) to the reaction mixture at -78 °C.

• Warming and Reaction Completion: Allow the reaction mixture to slowly warm to room temperature and stir overnight (approximately 12-16 hours).

• Workup:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution. Caution: This quenching can be exothermic.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x volume of THF).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic layers over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Trustworthiness and Self-Validation

The success of this reaction is critically dependent on the exclusion of water and atmospheric oxygen, as organolithium reagents are highly reactive towards both.[5] The following are key indicators of a successful reaction:

• Color Change: The formation of the lithiated intermediate is often accompanied by a distinct color change.

• Exotherm: The addition of the organolithium reagent and the quenching step are exothermic and require careful temperature control.

• TLC Analysis: Monitoring the reaction progress by thin-layer chromatography (TLC) will show the consumption of the starting material and the formation of the product.

• NMR Spectroscopy: 1H and 13C NMR spectroscopy of the purified product will confirm the successful C-C bond formation at the C2 position. The disappearance of the C2-H proton signal in the 1H NMR spectrum of the starting material and the appearance of new signals corresponding to the added alkyl group will be indicative of a successful reaction.

Data Presentation: Representative Yields

The following table provides representative yields for the alkylation of 2-lithio-2-isopropyl-1,3-dioxane with various electrophiles, based on analogous reactions reported in the literature for similar substrates. Actual yields will vary depending on the specific electrophile and reaction conditions.

Electrophile	Product	Representative Yield (%)
Iodomethane	2-Isopropyl-2-methyl-1,3-dioxane	85-95
Benzyl bromide	2-Benzyl-2-isopropyl-1,3-dioxane	80-90
Benzaldehyde	(2-Isopropyl-1,3-dioxan-2-yl)(phenyl)methanol	75-85
Acetone	2-(2-Isopropyl-1,3-dioxan-2-yl)propan-2-ol	70-80

Authoritative Grounding & Comprehensive References

The protocols and mechanistic discussions presented in this document are grounded in established principles of organometallic chemistry and are supported by the following authoritative sources:

References

• Organolithium Reagents in Organic Synthesis. Wakefield, B. J. Organolithium Methods. Academic Press, 1988. [Link]

• Preparation, Properties, and Safe Handling of Commercial Organolithiums: Alkyllithiums, Lithium sec-Organoamides, and Lithium Alkoxides. Schwindeman, J. A.; et al. Organic Process Research & Development2014 , 18 (11), 1410–1439. [Link]

• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Gau, M. R.; Zdilla, M. J. Journal of Visualized Experiments2016 , (117), e54705. [Link]

• Organolithium Reagents: Basicity. Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed. Oxford University Press, 2012. [Link]

• Formation of Grignard and Organolithium Reagents From Alkyl Halides. Ashenhurst, J. Master Organic Chemistry. [Link]

• Organolithium Reagents. LibreTexts Chemistry. [Link]

• Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Science of Synthesis. Thieme, 2007. [Link]

• 2-Isopropyl-1,3-dioxane. PubChem. [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 5. organicchemistrydata.org [organicchemistrydata.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Cleavage of 2-Isopropyl-1,3-dioxane

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on improving the rate of 2-isopropyl-1,3-dioxane cleavage. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during this critical deprotection step. Our focus is on providing practical, field-proven insights grounded in established scientific principles to enhance the efficiency and success of your chemical syntheses.

Understanding the Challenge: The Stability of 2-Isopropyl-1,3-dioxane

The 2-isopropyl-1,3-dioxane protecting group is a cyclic acetal valued for its stability under a range of conditions, particularly neutral, basic, and many oxidative and reductive environments.[1] This robustness, however, can also present a significant challenge when its removal is desired. The cleavage of this acetal is an acid-catalyzed hydrolysis, a reversible reaction that regenerates the parent carbonyl compound and 1,3-propanediol.[2]

The rate of this cleavage is significantly influenced by both electronic and steric factors. The bulky isopropyl group at the 2-position of the dioxane ring introduces considerable steric hindrance, which can impede the approach of reagents and slow down the hydrolysis reaction compared to less substituted acetals. This guide will provide you with the knowledge and tools to overcome this inherent stability and achieve efficient and clean deprotection.

Frequently Asked Questions (FAQs)

Q1: My 2-isopropyl-1,3-dioxane cleavage is extremely slow or incomplete. What are the most common reasons for this?

A1: Sluggish or incomplete cleavage of this sterically hindered acetal is a frequent issue. The primary culprits are often:

• Insufficiently Strong Acid Catalyst: The bulky isopropyl group requires a sufficiently strong Brønsted or Lewis acid to efficiently protonate one of the acetal oxygens, which is the first step of the cleavage mechanism.

• Inadequate Water Content: As a hydrolysis reaction, water is a key reagent. Anhydrous or low-water conditions will significantly slow down or completely stall the cleavage.[3]

• Suboptimal Temperature: Like most chemical reactions, the rate of acetal cleavage is temperature-dependent. Insufficient thermal energy can lead to very long reaction times.

• Inappropriate Solvent: The choice of solvent can influence the solubility of the substrate and the effectiveness of the catalyst.

Q2: I am observing side products in my reaction mixture. What are they likely to be and how can I avoid them?

A2: Side reactions can arise, particularly under harsh acidic conditions or with prolonged reaction times. Potential side products could include:

• Products of Acid-Sensitive Functional Groups: If your molecule contains other acid-labile groups (e.g., silyl ethers, Boc-carbamates), they may be partially or fully cleaved.

• Elimination Products: If the parent carbonyl compound or the 1,3-propanediol can undergo acid-catalyzed elimination, you may observe the formation of alkenes.

• Rearrangement Products: Under strongly acidic conditions, carbocation intermediates may form, which could lead to skeletal rearrangements.

To avoid these, consider using milder Lewis acid catalysts or non-acidic deprotection methods, and always monitor the reaction closely to avoid unnecessarily long reaction times.

Q3: Can I selectively cleave a 2-isopropyl-1,3-dioxane in the presence of other, less hindered acetals?

A3: Achieving this type of selectivity is challenging due to the similar nature of the functional groups. Generally, less sterically hindered acetals will cleave faster than more hindered ones. Therefore, it is more feasible to selectively cleave a less hindered acetal in the presence of a 2-isopropyl-1,3-dioxane by carefully controlling the reaction conditions (e.g., using a very mild acid and low temperature). Selective cleavage of the more hindered acetal first is generally not a viable strategy.

Troubleshooting Guide: A Systematic Approach

When faced with a difficult 2-isopropyl-1,3-dioxane cleavage, a systematic approach to troubleshooting can save valuable time and resources. The following workflow provides a logical progression for diagnosing and resolving common issues.

Troubleshooting workflow for 2-isopropyl-1,3-dioxane cleavage.

In-Depth Analysis and Recommended Protocols

The Mechanism of Acid-Catalyzed Acetal Cleavage

The cleavage of a 2-isopropyl-1,3-dioxane proceeds via a well-established mechanism initiated by protonation of one of the acetal oxygen atoms by an acid catalyst. This protonation converts the alkoxy group into a good leaving group (an alcohol). The lone pair of electrons on the other oxygen atom then assists in the departure of the leaving group, forming a resonance-stabilized oxocarbenium ion. This step is generally considered the rate-determining step of the reaction.[4] Subsequently, a water molecule attacks the electrophilic carbon of the oxocarbenium ion, leading to the formation of a hemiacetal after deprotonation. The process then repeats: the remaining alcohol moiety is protonated, leaves as a water molecule, and the resulting protonated carbonyl is deprotonated to yield the final product.

Acid-catalyzed cleavage mechanism of a cyclic acetal.

The steric bulk of the isopropyl group can hinder the optimal planar geometry of the oxocarbenium ion intermediate, thereby increasing the activation energy of the rate-determining step and slowing the overall reaction rate.

Strategies for Accelerating Cleavage

For many applications, traditional acidic hydrolysis remains the most straightforward method. If you are experiencing slow reaction rates, consider the following optimization strategies:

Parameter	Recommendation	Rationale
Acid Catalyst	Increase concentration or switch to a stronger acid (e.g., from acetic acid to HCl or H₂SO₄).	A higher concentration of a stronger acid will increase the equilibrium concentration of the protonated acetal, accelerating the rate-determining step.
Temperature	Increase the reaction temperature, potentially to reflux.	Provides the necessary thermal energy to overcome the activation barrier, which is higher for sterically hindered acetals.
Solvent	Use a co-solvent system like THF/water or acetone/water.	Ensures solubility of the substrate while maintaining a high concentration of water to drive the hydrolysis forward.
Water Concentration	Ensure a significant excess of water is present.	The reaction is an equilibrium; by Le Chatelier's principle, a high concentration of a product (in this case, water for the forward reaction) will drive the equilibrium towards the products.[5]

Protocol 1: Enhanced Acidic Hydrolysis

• Dissolve the 2-isopropyl-1,3-dioxane substrate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., a 4:1 v/v ratio).

• Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid (e.g., 0.5 M final concentration).

• Heat the reaction mixture to a suitable temperature (e.g., 50-65 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and neutralize the acid with a suitable base, such as a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

When the substrate contains other acid-sensitive functional groups, harsh acidic conditions are not viable. In such cases, milder Lewis acid catalysts can be highly effective. These catalysts activate the acetal towards cleavage without requiring a highly acidic medium.

Lewis Acid Catalyst	Typical Conditions	Advantages and Considerations	Reference
Indium(III) trifluoromethanesulfonate (In(OTf)₃)	Acetone, room temperature or mild microwave heating	Neutral conditions, high yields.	[6]
Erbium(III) trifluoromethanesulfonate (Er(OTf)₃)	Wet nitromethane, room temperature	Very gentle Lewis acid, good for chemoselective cleavage.	[6]
Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)	Refluxing acetonitrile	Mild and neutral conditions, tolerates many other protecting groups.	[6]
Bismuth(III) nitrate pentahydrate	Air, catalytic amount	Mild, environmentally benign, and compatible with various functional groups.	[7]

Protocol 2: Lewis Acid-Catalyzed Deprotection with In(OTf)₃

• Dissolve the 2-isopropyl-1,3-dioxane substrate (1.0 eq) in acetone.

• Add a catalytic amount of indium(III) trifluoromethanesulfonate (e.g., 1-5 mol%).

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. For very stable acetals, gentle heating (e.g., 40-50 °C) or microwave irradiation may be beneficial.[6]

• Upon completion, quench the reaction with a small amount of water.

• Remove the acetone under reduced pressure.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify by column chromatography as needed.

In cases of extreme acid sensitivity, non-acidic methods can be employed. These often involve a transacetalization or an exchange mechanism rather than direct hydrolysis.

Protocol 3: Deprotection using Molecular Iodine in Acetone

This method is particularly useful for substrates with highly acid-sensitive functionalities.

• Dissolve the 2-isopropyl-1,3-dioxane substrate (1.0 eq) in reagent-grade acetone.

• Add a catalytic amount of molecular iodine (I₂) (e.g., 10-20 mol%).

• Stir the mixture at room temperature. For more stubborn acetals, the reaction can be heated to reflux (56 °C).

• Monitor the reaction by TLC. The reaction is often complete within minutes to a few hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume the excess iodine.

• Extract the product with an organic solvent, wash with brine, dry, and concentrate.

• Purify as necessary.

Characterization of Incomplete Reactions and Side Products

Monitoring the reaction by Nuclear Magnetic Resonance (NMR) spectroscopy can provide valuable insights into the progress of the cleavage and the formation of any side products.

• ¹H NMR: The disappearance of the characteristic signals for the isopropyl group (a doublet and a septet) and the methylene protons of the dioxane ring, along with the appearance of the signals for the parent carbonyl compound and 1,3-propanediol, will indicate a successful reaction. Incomplete reactions will show a mixture of starting material and product signals.

• ¹³C NMR: The disappearance of the acetal carbon signal (typically around 95-110 ppm) and the appearance of a carbonyl carbon signal (usually >170 ppm) is a clear indicator of successful cleavage.

Should side products be suspected, their identification can often be achieved through detailed analysis of NMR spectra and mass spectrometry data.

Conclusion

The cleavage of the sterically hindered 2-isopropyl-1,3-dioxane can be a challenging but manageable synthetic step. By understanding the underlying mechanism and the factors that influence the reaction rate, researchers can select the most appropriate deprotection strategy for their specific substrate and synthetic goals. A systematic approach to troubleshooting, involving the careful optimization of reaction conditions or the selection of alternative catalytic systems, will ultimately lead to higher yields and purer products. This guide provides a solid foundation for tackling these challenges, empowering you to proceed with your research with greater confidence and efficiency.

References

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by acetal cleavage. Retrieved from [Link]

• Master Organic Chemistry. (2010, May 28). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• Fujioka, H., Senami, K., Kubo, O., Yahata, K., Minamitsuji, Y., & Maegawa, T. (2009). Novel Regiocontrolled Protection of 1,2- and 1,3-Diols via Mild Cleavage of Methylene Acetals. Organic Letters, 11(22), 5138–5141.

• Wentzel Lab. (2020, March 4). Acetal Protection and Deprotection: Using Protecting Groups for Chemoselectivity [Video]. YouTube. [Link]

• BenchChem. (n.d.). Troubleshooting acetal deprotection in the presence of sensitive functional groups. Retrieved from a hypothetical BenchChem technical note.

• Chemistry LibreTexts. (2021, December 27). 9.7: Acetals as Protecting Groups. Retrieved from [Link]

• TriLink BioTechnologies. (n.d.). Troubleshooting the Synthesis of Modified Oligonucleotides. Retrieved from a hypothetical TriLink BioTechnologies technical note.
• Gusev, D. M., Bormotin, A. A., Rakshin, S. O., & Golovanov, A. A. (2018). Synthesis of α-Acetylenic Aldehydes. Synthesis, 50(04), 735-740.
• Kuramshina, A. E., & Kuznetsov, V. V. (2009). Conformational isomerism of 3-isopropyl-1,3-dioxane. Chemistry of Heterocyclic Compounds, 45(1), 111-112.

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Well-established mechanism of the hydrolysis of acetals and ketals... [Image]. Retrieved from [Link]

• Mirjalili, B. F., Zolfigol, M. A., Bamoniri, A., & Hazar, A. (2004). An Efficient Procedure for Deprotection of Acetals under Mild and Heterogeneous Conditions. Bulletin of the Korean Chemical Society, 25(7), 1075-1076.
• Agirre, I., et al. (n.d.). Effect of the temperature on the acetalization reaction. Batch reactor,... [Image]. ResearchGate.
• Leggetter, B. E., & Brown, R. K. (1963). THE RELATIVE EASE OF REDUCTIVE CLEAVAGE OF 1,3-DIOXOLANES AND 1,3-DIOXANES IN ETHER SOLUTION BY LiAlH4–AlCl3. Canadian Journal of Chemistry, 41(11), 2671-2676.
• Page, M. I. (n.d.). Mechanism and Catalysis in the Hydrolysis of Some Acetals and Esters. University of Glasgow.
• Komatsu, N., Taniguchi, A., Wada, S., & Suzuki, H. (2001). A catalytic deprotection of S,S-, S,O- and O,O-acetals using Bi(NO3)3·5H2O under air.

• Chemistry LibreTexts. (2024, July 30). 18.4: Reactions of Ethers- Acidic Cleavage. Retrieved from [Link]

• Glen Research. (n.d.). Deprotection Guide.

Sources

• 1. Kinetics of hydrolysis of 2-aryl-2-phenyl-1,3-dithianes in 10%(v/v) dioxane–water, containing perchloric acid. Acidity functions in this solvent and the reactivity of α-thio carbocations - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Alcohol or phenol synthesis by acetal cleavage [organic-chemistry.org]
• 7. asianpubs.org [asianpubs.org]

Technical Support Center: Peroxide Management in 2-Isopropyl-1,3-dioxane

Ticket ID: #PXR-ISO-13DX Subject: Detection, Quantification, and Mitigation of Peroxides in Cyclic Acetals Assigned Specialist: Senior Application Scientist, Chemical Stability Unit

Executive Summary & Hazard Profile

User Query: “I am using 2-isopropyl-1,3-dioxane as a solvent/intermediate. Standard ether peroxide tests are giving inconsistent results. How do I accurately test for and handle peroxides in this specific compound?”

Technical Assessment: 2-Isopropyl-1,3-dioxane is a cyclic acetal . Unlike simple ethers (e.g., diethyl ether), its stability is governed by the acetal linkage. However, it is a Class B Peroxide Former (Hazard on Concentration).[1]

The presence of the isopropyl group at the C2 position creates a unique vulnerability. The tertiary carbon atom (C2) possesses a hydrogen atom that is exceptionally prone to radical abstraction, leading to hydroperoxide formation at a rate potentially faster than unsubstituted 1,3-dioxane.

The Autoxidation Mechanism

Understanding the mechanism is critical for troubleshooting false positives/negatives.

Figure 1: Autoxidation pathway of 2-isopropyl-1,3-dioxane. The C2 tertiary carbon is the primary site of attack.

Diagnostic Workflow (Decision Tree)

Before selecting a method, determine your required sensitivity and the state of the solvent.

Figure 2: Operational decision tree for handling peroxide-forming acetals.

Testing Protocols & Methodologies

Tier 1: Rapid Screening (Qualitative)

Method: Commercial Peroxide Test Strips (e.g., Quantofix®) Best For: Routine daily checks, inventory management.

Protocol:

• Dip the test strip into the solvent for 1 second.[2]

• Shake off excess liquid.[2]

• Wait exactly 15 seconds (or as specified by manufacturer).

• Compare color to the provided chart.[2][3]

Troubleshooting Note:

• Interference: High acidity can hydrolyze the acetal ring, potentially releasing aldehydes that interfere with enzymatic strips. However, Quantofix uses a redox reaction (peroxidase-like) that is generally stable between pH 2-9.

• False Negatives: Dry peroxides may not react.[4] Add 1 drop of distilled water to the test pad after evaporation of the solvent to facilitate the reaction if the solvent is anhydrous.

Tier 2: Quantitative Analysis (The Gold Standard)

Method: Iodometric Titration (Adapted from ASTM E298/E299) Best For: Exact quantification before distillation or when strips are ambiguous.

Principle:

The liberated iodine ( ) is titrated with sodium thiosulfate.[5]

Reagents:

• Solvent Blend: 2:1 (v/v) Glacial Acetic Acid : Chloroform (or Dichloromethane).

• Saturated Potassium Iodide (KI): Freshly prepared.

• Titrant: 0.01 N or 0.1 N Sodium Thiosulfate (

  ).

Step-by-Step Protocol:

• Blank: Add 20 mL of Solvent Blend to a flask. Add 1.0 mL of Saturated KI. Flush with Nitrogen (

  ) to remove oxygen.

• Sample: Add 5.0 mL (or weighed amount) of 2-isopropyl-1,3-dioxane to a separate flask containing 20 mL Solvent Blend and 1.0 mL Saturated KI. Flush with

  .

• Incubation: Store both flasks in the dark for 15–30 minutes. (Yellow/Brown color indicates iodine release).

• Titration: Titrate both the Blank and Sample with Sodium Thiosulfate until the yellow color fades to colorless. (Optional: Add starch indicator near the endpoint for a sharp blue-to-colorless transition).

Calculation:

(Where N is normality of thiosulfate; 17000 is a factor derived from the equivalent weight of peroxide oxygen).

Tier 3: High Sensitivity (Trace Analysis)

Method: Ferrous Thiocyanate Colorimetry Best For: Detecting low levels (< 1 ppm) where titration is inaccurate.

Protocol:

• Mix 1 drop of Sodium Ferrothiocyanate reagent with 1 drop of the solvent.

• Positive Result: Immediate development of a pink or blood-red color indicates peroxides.

• Mechanism: Peroxides oxidize Ferrous (

  ) to Ferric ( ), which complexes with thiocyanate ( ) to form red .

Comparative Data Table

Feature	Test Strips (Quantofix)	Iodometric Titration (ASTM E298)	Ferrous Thiocyanate
Detection Limit	1–5 mg/L (ppm)	~10 mg/L (ppm)	~0.1 mg/L (ppm)
Precision	Semi-Quantitative	Quantitative	Qualitative / Semi-Quant
Interference	Strong oxidizers/reducers	Atmospheric Oxygen (high risk)	Colored samples
Acetal Specifics	Generally safe (pH 2-9)	Acidic solvent may hydrolyze acetal	Very sensitive
Cost/Time	Low / < 1 min	High / 30 mins	Medium / 5 mins

Troubleshooting & FAQs

Q1: My test strip turned green instead of blue. What does this mean?

A: This often indicates the "bleaching effect." Extremely high concentrations of peroxide (>1000 ppm) can bleach the blue indicator, leaving a greenish or muddy hue.

• Action: Dilute the sample 1:10 with a peroxide-free solvent (like fresh ethanol) and re-test. If it turns dark blue, you have a severe hazard.

Q2: Can I use the standard "Shake with KI" test?

A: Yes, but with a caveat. The standard qualitative test involves adding solid KI and acetic acid. Because 2-isopropyl-1,3-dioxane is an acetal, the acetic acid can slowly hydrolyze the ring over time.

• Correction: Perform the test quickly (read within 5 minutes). Do not let it sit for hours, as hydrolysis products (aldehydes) might cause confounding color changes.

Q3: I have 50 ppm peroxide. Can I distill this?

A: NO.

• Rule: Never distill a solvent with detectable peroxides (>10 ppm).[4] Concentration during distillation will raise the peroxide level in the "pot residue" to explosive levels.[2]

• Remediation: Pass the solvent through a column of Activated Basic Alumina or treat with Molecular Sieves (4A) to remove peroxides before distillation.[6] Retest after treatment.

Q4: Why is 2-isopropyl-1,3-dioxane more risky than 1,4-dioxane?

A: Structural chemistry. 1,4-dioxane has secondary carbons (

to oxygen). 2-isopropyl-1,3-dioxane has a tertiary carbon at the 2-position. Tertiary radicals are more stable than secondary radicals, lowering the activation energy for the initial oxidation step.

References

• ASTM International. (2017). ASTM E298-17 Standard Test Methods for Assay of Organic Peroxides.[7] West Conshohocken, PA. [Link]

• Clark, D. E. (2001). Peroxides and Peroxide-Forming Compounds.[2][3][4][6][8][9][10][11] Chemical Health and Safety, 8(5), 12-22. [Link]

• Yale University EHS. (2023). Management of Peroxide Forming Chemicals.[2][3][4][6][9][10][11][12][Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

Sources

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. chem.tamu.edu [chem.tamu.edu]
• 4. ehs.wwu.edu [ehs.wwu.edu]
• 5. idl-bnc-idrc.dspacedirect.org [idl-bnc-idrc.dspacedirect.org]
• 6. uwyo.edu [uwyo.edu]
• 7. lonroy.com [lonroy.com]
• 8. chemistry.unm.edu [chemistry.unm.edu]
• 9. louisville.edu [louisville.edu]
• 10. ehs.yale.edu [ehs.yale.edu]
• 11. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 12. Sciencemadness Discussion Board - PEROXIDE REMOVAL FROM DIOXANE - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support: Purification of 2-Isopropyl-1,3-dioxane (CAS 5702-49-8)

[1][2][3]

From: Senior Application Scientist, Chemical Process Division To: Research & Development Team Subject: Optimization of Work-up and Purification for 2-Isopropyl-1,3-dioxane

Introduction: The "Acid Trap" in Acetal Purification

You are likely synthesizing 2-isopropyl-1,3-dioxane (also known as 2-(1-methylethyl)-1,3-dioxane) via the acid-catalyzed condensation of isobutyraldehyde and 1,3-propanediol .[1][2][3]

While the synthesis is straightforward, the purification contains a critical failure point often overlooked by organic chemists accustomed to more robust functionalities: Thermal Reversibility .[1][2][3]

Acetals are stable to base but extremely labile to acid.[1][2][3] If you attempt to distill this product without completely neutralizing the p-Toluenesulfonic acid (pTSA) or mineral acid catalyst, the heat of distillation will drive the equilibrium backward.[1][2][3] You will distill isobutyraldehyde (BP 63°C) instead of your product (BP ~135°C), effectively destroying your yield in the pot.[1][2][3]

This guide provides a self-validating protocol to ensure isolation of high-purity material.

Part 1: Physical Property Landscape

Understanding the boiling point deltas is the key to your separation strategy.[1][2][3]

Component	Role	Boiling Point (1 atm)	Solubility (Water)	Critical Note
2-Isopropyl-1,3-dioxane	Product	~130 - 140 °C	Low	Acid-sensitive; Volatile.[1][2][3][4]
Isobutyraldehyde	Reagent (Electrophile)	63 °C	Moderate	Low BP makes it the primary "fore-run" impurity.
1,3-Propanediol	Reagent (Nucleophile)	214 °C	High	High BP and water solubility make it easy to remove.[1][2][3][4]
p-Toluenesulfonic Acid	Catalyst	N/A (Solid)	High	MUST be removed/neutralized before heating.

Part 2: The "Golden Path" Purification Protocol

Do not deviate from the order of operations. The Quench step is the most critical control point (CCP).[1][2][3]

Step 1: The Reactive Quench (CCP 1)

• Action: Cool the reaction mixture to room temperature. Add Triethylamine (Et3N) (1.1 equivalents relative to the acid catalyst used) directly to the reaction pot before any workup.[1][2][3]

• Why: This "locks" the acid catalyst as a salt immediately.[1][2][3] Unlike a bicarbonate wash (which happens in the aqueous phase), Et3N is soluble in the organic phase, ensuring no pockets of acidity remain to catalyze hydrolysis.[1][2][3]

Step 2: Aqueous Workup & Diol Removal [2][3]

• Action: Wash the organic layer twice with saturated NaHCO3 (to ensure alkaline pH) and twice with brine .[1][2][3]

• Why: 1,3-propanediol is highly water-soluble.[1][2][3] These washes remove the bulk of the unreacted diol, preventing it from contaminating the distillation pot residue later.[1][2][3]

Step 3: Drying

• Action: Dry over anhydrous K2CO3 (Potassium Carbonate).[1][2][3]

• Why: Avoid acidic drying agents like silica or potentially slightly acidic MgSO4 if you are unsure of your pH.[1][2][3] K2CO3 acts as a secondary base buffer.[1][2][3]

Step 4: Fractional Distillation

• Action: Distill at atmospheric pressure or slight vacuum.

  • Fraction 1 (60-70°C): Residual Isobutyraldehyde.[1][2][3]

  • Fraction 2 (Interim): Solvent (if toluene/benzene was used).[1][2][3]

  • Fraction 3 (130-140°C): Pure 2-Isopropyl-1,3-dioxane .[1][2][3]

• Note: If using vacuum, adjust temperatures accordingly using a nomograph.

Part 3: Process Visualization

The following diagram outlines the critical decision pathways and the purification logic.

Figure 1: Purification workflow emphasizing the critical quenching step to prevent acid-catalyzed hydrolysis.

Part 4: Troubleshooting & FAQs

Q1: My distillate smells strongly of isobutyraldehyde (rancid/sharp), but I thought I had full conversion. What happened?

Diagnosis: In situ Hydrolysis. You likely failed to fully neutralize the catalyst.[1][2][3] As you heated the flask for distillation, the residual acid + trace water caused the acetal to revert to the starting materials.[1][2][3] Fix:

• Stop the distillation immediately.

• Cool the pot.

• Add solid Potassium Carbonate (K2CO3) or a few drops of Triethylamine to the pot.

• Restart distillation.

Q2: The boiling point is fluctuating wildly between 90°C and 130°C.

Diagnosis: Azeotrope Formation. If water was not completely removed (via Dean-Stark during synthesis or drying agent during workup), water forms azeotropes with both the aldehyde and the acetal, depressing the boiling point.[1][3] Fix: Ensure the crude material is crystal clear (dry) before distillation. If cloudy, dry again with molecular sieves (3Å or 4Å).[1][2][3]

Q3: Can I use Silica Gel chromatography instead of distillation?

Diagnosis: Risky. Standard Silica Gel is slightly acidic (pH ~5-6).[1][2][3] This is sufficient to degrade sensitive acetals, especially if the elution is slow.[1][2][3] Fix: If you must use a column:

• Pre-treat the silica slurry with 1% Triethylamine in your solvent system to neutralize it.[1][2][3]

• Use basic alumina instead of silica.[1][2][3]

Q4: There is a viscous residue in the pot that won't distill. What is it?

Diagnosis: Oligomers or Unreacted Diol. 1,3-propanediol has a BP of 214°C. It will remain in the pot.[1][2][3] Poly-acetals (oligomers) can also form if the stoichiometry was off.[1][2][3] Fix: This is normal. Do not attempt to distill to dryness; stop when the temperature spikes above 145°C to avoid baking the impurities into your flask.[1][2][3]

References

• PubChem. (n.d.).[1][2][3] 2-Isopropyl-1,3-dioxane (CAS 5702-49-8).[1][2][3] National Center for Biotechnology Information.[1][2][3] Retrieved February 6, 2026, from [Link][1][2][3]

• Greene, T. W., & Wuts, P. G. M. (1999).[1][2][3] Protective Groups in Organic Synthesis (3rd ed.).[1][2][3] Wiley-Interscience.[1][2][3] (General reference for stability of 1,3-dioxanes).

• NIST Chemistry WebBook. (n.d.).[1][2][3][5] 1,3-Dioxane, 2-(1-methylethyl)-. National Institute of Standards and Technology.[1][2][3][5] Retrieved February 6, 2026, from [Link][1][2][3]

Sources

• 1. 2-Isopropyl-1,3-dioxane | C7H14O2 | CID 5175345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Isopropyl-1,3-dioxolane | C6H12O2 | CID 13201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Propyl-1,3-dioxolane | C6H12O2 | CID 179832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,3-Dioxolane (CAS 646-06-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Piperidine, 1-ethyl- [webbook.nist.gov]

Technical Support Center: Navigating Challenges in the Selective Protection of Polyols with Isobutyraldehyde

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

This technical support guide is designed to address the common and often complex challenges encountered during the selective protection of polyols using isobutyraldehyde. As a senior application scientist, this document synthesizes technical expertise with practical, field-tested insights to empower your experimental success.

PART 1: CORE DIRECTIVE - A Dynamic Approach to Problem-Solving

The selective protection of polyols, particularly carbohydrates, is a critical step in the synthesis of complex molecules. Isobutyraldehyde is a valuable reagent for forming isopropylidene acetals, offering a robust protecting group. However, achieving high regioselectivity can be elusive, often leading to complex product mixtures and frustratingly low yields. This guide moves beyond a simple recitation of protocols to provide a deeper understanding of the "why" behind experimental choices, enabling you to troubleshoot effectively and optimize your reactions.

PART 2: SCIENTIFIC INTEGRITY & LOGIC (E-E-A-T)

Expertise & Experience: Understanding the Reaction Landscape

The reaction between a polyol and isobutyraldehyde to form an acetal is a reversible, acid-catalyzed process.[1][2][3] The primary challenge lies in directing the reaction to a specific pair of hydroxyl groups among many. In the context of hexopyranosides like glucose, the desired product is often the 4,6-O-isobutylidene acetal, which is the kinetically favored product.[4][5] However, under prolonged reaction times or elevated temperatures, the reaction can equilibrate to form the thermodynamically more stable isomers, such as the 2,3- or 3,4-acetals. This competition between kinetic and thermodynamic control is a frequent source of difficulty.[6][7][8][9]

Trustworthiness: Self-Validating Protocols

The protocols and troubleshooting advice provided herein are designed to be self-validating. By understanding the underlying principles, you can anticipate potential issues and incorporate controls into your experiments. For instance, careful monitoring of the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time to favor the kinetic product.

Authoritative Grounding & Comprehensive References

All technical claims and protocols are grounded in established scientific literature. For further reading and a deeper dive into the principles of protecting group chemistry, a comprehensive list of references is provided at the end of this document.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction producing a complex mixture of products instead of the desired 4,6-O-isobutylidene acetal?

A: This is a classic problem of regioselectivity. The formation of multiple products indicates that other hydroxyl groups are competing with the 4- and 6-hydroxyls for reaction with the isobutyraldehyde. This can be due to:

• Reaction Conditions Favoring Thermodynamic Products: Prolonged reaction times or high temperatures can allow the initially formed kinetic 4,6-acetal to rearrange to more stable isomers.[7][9]

• Catalyst Choice: The nature of the acid catalyst (Lewis vs. Brønsted) can influence the product distribution.

• Solvent Effects: The solvent can affect the relative reactivity of the different hydroxyl groups.

Q2: What is the best catalyst for this reaction?

A: Both Lewis and Brønsted acids are effective catalysts.[10]

• Lewis Acids: Anhydrous zinc chloride (ZnCl₂) is a commonly used and effective Lewis acid catalyst for this transformation.[11]

• Brønsted Acids: p-Toluenesulfonic acid (p-TSA) and sulfuric acid (H₂SO₄) are also widely employed. The optimal catalyst is often substrate-dependent, and a small screen of catalysts may be necessary to identify the best conditions for your specific polyol.

Q3: My reaction is sluggish and gives a low yield. What are the potential causes?

A: Several factors can contribute to a slow or incomplete reaction:

• Presence of Water: Acetal formation is a reversible reaction where water is a byproduct.[1] Any water present in the reaction mixture will inhibit the forward reaction. It is critical to use anhydrous solvents and reagents and consider the use of a dehydrating agent like molecular sieves.[1][3]

• Poor Reagent Quality: Isobutyraldehyde can oxidize to isobutyric acid on storage. Using freshly distilled isobutyraldehyde is recommended.

• Inadequate Catalyst Activity: The catalyst may be old or have absorbed moisture.

• Solubility Issues: Polyols can have poor solubility in common organic solvents. Using a co-solvent like N,N-dimethylformamide (DMF) can improve solubility.

Q4: The isopropylidene acetal is cleaving during my work-up. How can I prevent this?

A: Acetals are sensitive to acidic conditions.[4][12] During the work-up, it is crucial to neutralize the acid catalyst before or during the aqueous wash. A careful wash with a mild base like saturated sodium bicarbonate solution is recommended.

Troubleshooting Guide

Problem	Potential Cause(s)	Solution(s)
Low Yield	Incomplete reaction; Presence of water; Product decomposition during work-up.	Increase reaction time (with careful monitoring); Use anhydrous solvents and add molecular sieves; Neutralize the reaction mixture with a mild base before extraction.
Multiple Products	Reaction conditions favoring thermodynamic products; Incorrect catalyst.	Run the reaction at a lower temperature for a shorter duration; Screen different acid catalysts (e.g., ZnCl₂, p-TSA).
Starting Material Recovery	Insufficient catalyst; Poor solubility of the starting material.	Increase catalyst loading; Use a co-solvent such as DMF to improve solubility.
Unidentified Byproducts	Side reactions of the aldehyde (e.g., Cannizzaro reaction, though less common for isobutyraldehyde[13]); Reaction with solvent.	Use freshly distilled isobutyraldehyde; Choose an inert solvent.

Experimental Protocol: Selective 4,6-O-Isobutylidene Protection of Methyl α-D-Glucopyranoside

This protocol provides a detailed methodology for a common application of isobutyraldehyde protection.

Materials:

• Methyl α-D-glucopyranoside

• Isobutyraldehyde (freshly distilled)

• Anhydrous Zinc Chloride (ZnCl₂)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add methyl α-D-glucopyranoside (1.0 eq) to a flame-dried round-bottom flask.

• Dissolution and Catalyst Addition: Add anhydrous DMF to dissolve the glucopyranoside. Then, add anhydrous zinc chloride (0.2 eq) and stir until it is fully dissolved.

• Addition of Aldehyde: Cool the reaction mixture to 0°C in an ice bath. Add freshly distilled isobutyraldehyde (1.5 eq) dropwise over 10-15 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-8 hours. Monitor the reaction progress by TLC (e.g., using a 7:3 mixture of ethyl acetate:hexanes).

• Quenching and Work-up: Once the starting material is consumed and the desired product is the major spot on TLC, carefully pour the reaction mixture into a separatory funnel containing cold saturated aqueous sodium bicarbonate solution.

• Extraction: Extract the aqueous layer three times with dichloromethane.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to yield the pure methyl 4,6-O-isobutylidene-α-D-glucopyranoside.

Justification of Experimental Choices:

• Anhydrous Conditions: Essential to drive the equilibrium towards acetal formation.[1][3]

• Freshly Distilled Isobutyraldehyde: Ensures high purity and reactivity of the aldehyde.

• Zinc Chloride: A mild Lewis acid that effectively catalyzes the reaction.[11]

• Controlled Temperature: Starting at a low temperature helps to favor the kinetic product.

• Basic Work-up: Neutralizes the acid catalyst to prevent deprotection during extraction.

PART 3: VISUALIZATION & FORMATTING

Reaction Mechanism and Troubleshooting Workflow

Caption: A simplified mechanism of acid-catalyzed acetal formation on a polyol.

Caption: A decision tree for troubleshooting common issues in polyol protection.

References

• Title: Regioselective One-pot Protection and Protection-glycosylation of Carbohydrates Source: Not specified URL
• Title: organic chemistry - Planning regio selective protection of functional groups in glycochemisty Source: Not specified URL

• Title: Isobutyraldehyde | C4H8O | CID 6561 - PubChem Source: PubChem URL: [Link]

• Title: Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps Source: Chemistry Steps URL: [Link]

• Title: Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC Source: PMC URL: [Link]

• Title: Isobutyraldehyde - Wikipedia Source: Wikipedia URL: [Link]

• Title: A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids | ACS Omega Source: ACS Omega URL: [Link]

• Title: 14.3: Acetal Formation - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

• Title: Formation and Reactions of Acetals - Chemistry Steps Source: Chemistry Steps URL: [Link]

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• Title: Process for reducing aldehyde emissions in polyether polyols and polyurethane foams - Google Patents Source: Google Patents URL

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• Title: Sustainable Approaches for the Protection and Deprotection of Functional Groups - NIH Source: NIH URL: [Link]

• Title: Glucopyranoside, methyl 6-bromo-6-deoxy-, 4-benzoate, α-D - Organic Syntheses Procedure Source: Organic Syntheses URL: [Link]

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Reference Data & Comparative Studies

Comparative Conformational Analysis: 1H NMR Profiling of 2-Isopropyl-1,3-Dioxane

Executive Summary

Molecule: 2-Isopropyl-1,3-dioxane Primary Application: Conformational locking in stereochemical analysis; surrogate for carbohydrate puckering. The Challenge: Researchers often struggle to distinguish between rapid chair-chair equilibrium and rigid conformational locking in 1,3-dioxane derivatives. The Solution: This guide compares the 1H NMR profile of the 2-isopropyl derivative against its 2-methyl (flexible) and 2-tert-butyl (rigid) analogs. We demonstrate that while the tert-butyl group is the "gold standard" for locking, the 2-isopropyl group provides a functional "soft lock" (>95% equatorial preference) that is often synthetically more accessible, though it presents unique spectral splitting patterns due to the isopropyl methine coupling.

Experimental Protocol: Synthesis & Acquisition

To ensure reproducible spectral data, the following protocol minimizes kinetic hydrolysis and maximizes resolution of the critical coupling constants (

).

Workflow Diagram

The following DOT diagram illustrates the critical path from synthesis to spectral validation.

Caption: Figure 1. Optimized workflow for synthesis and NMR acquisition of acid-sensitive acetals.

Critical Sample Preparation (Self-Validating System)

• Solvent Choice: Use Benzene-d6 (

  ) if possible. While is standard, often provides superior separation of the axial and equatorial protons at C4/C6 due to magnetic anisotropy (ASIS effect).

• Acid Scavenging: 1,3-dioxanes are acid-labile. Filter the NMR solvent through a small plug of basic alumina or add a single grain of solid

  to the NMR tube to prevent hydrolysis during long acquisitions.

• Validation: The residual solvent peak (e.g.,

  at 7.26 ppm) must have a linewidth at half-height ( ) of <0.8 Hz. If >0.8 Hz, re-shim; otherwise, the critical long-range couplings described below will be lost.

Comparative Spectral Analysis

The power of 2-isopropyl-1,3-dioxane lies in its position on the "Conformational Locking" spectrum.

The Conformational Equilibrium

The 1,3-dioxane ring exists in a chair conformation. Substituents at the 2-position suffer from extreme steric compression if placed axially (1,3-diaxial interactions).

• 2-Methyl:

  kcal/mol. Exists in equilibrium (~95:5), but exchange is often fast enough to broaden peaks.

• 2-Isopropyl:

  kcal/mol. Effectively locked (>99% equatorial).

• 2-tert-Butyl:

  kcal/mol. The "Anchor." Completely locked.

Visualizing the "Lock"

Caption: Figure 2. Steric preference of the 2-Isopropyl group forces the ring into a single rigid chair conformation.

Detailed Peak Assignments & Comparison

The following table contrasts the spectral features of the 2-isopropyl derivative against its alternatives.

Table 1: Comparative 1H NMR Profile (500 MHz, CDCl3)

Feature	2-Methyl-1,3-dioxane (Alternative)	2-Isopropyl-1,3-dioxane (Topic)	2-tert-Butyl-1,3-dioxane (Alternative)
H2 (Acetal Proton)	~4.5 ppm (Quartet)	~4.2 ppm (Doublet)	~4.0 ppm (Singlet)
H4/H6 (Axial)	Broadened triplet (avg)	~3.5 ppm (td, Hz)	~3.5 ppm (td, Hz)
H4/H6 (Equatorial)	Broadened dt (avg)	~4.1 ppm (ddd, Hz)	~4.1 ppm (ddd, Hz)
Substituent Signals	Doublet (1.3 ppm)	Septet (1.7 ppm) + Doublet (0.9 ppm)	Singlet (0.9 ppm)
Resolution Status	Poor (Conformational averaging)	Excellent (Rigid)	Excellent (Rigid)

Deep Dive: The Diagnostic Signals

To confirm you have synthesized the correct product and that it is conformationally locked, look for these specific "Fingerprint" signals:

A. The H2 Doublet (The "Checkmate" Signal)

Unlike the tert-butyl derivative, which shows a singlet at H2, the 2-isopropyl derivative displays a distinct doublet (

Hz).

• Why? This splitting arises from the vicinal coupling between the acetal proton (H2) and the methine proton of the isopropyl group.

• Significance: If this doublet appears as a singlet, your isopropyl group may have oxidized, or you may have the tert-butyl analog by mistake.

B. The H4/H6 Axial-Equatorial Split

In a locked chair, the protons at C4 and C6 are chemically nonequivalent.

• (Axial): Appears upfield (~3.5 ppm). It exhibits a large geminal coupling ( Hz) and two large vicinal axial-axial couplings ( Hz) to the C5 protons.

  • Appearance: Often looks like a wide triplet of doublets.

• (Equatorial): Appears downfield (~4.1 ppm). It shows the same geminal coupling but small vicinal axial-equatorial couplings ( Hz).

  • Appearance: Narrow multiplet with fine splitting.

Expert Insight: If you observe the H4/H6 signals collapsing into a simple triplet or broad hump, your molecule is not locked. This indicates either rapid ring flipping (unlikely for isopropyl) or the presence of acidic impurities catalyzing exchange.

References & Data Sources

• Reich, H. J. Structure Determination Using NMR. University of Wisconsin.[1] (Authoritative source for coupling constants and chemical shift correlations).

• AIST. Spectral Database for Organic Compounds (SDBS). Japan.[1] (Source for raw spectral data of 1,3-dioxane analogs).[2][3][4][5][6]

• Eliel, E. L., & Knoeber, M. C. (1968). Conformational Analysis.[2][7] XVI. 1,3-Dioxanes. Journal of the American Chemical Society. (Foundational text on dioxane conformational locking). [Link]

• Rithner, C. D., et al. (2005). Assignments and conformational analysis of 1,3-dioxanes. Journal of Organic Chemistry.[1][2][8] (Modern high-field analysis). [Link]

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. 2-Isopropyl-5,5-Dimethyl-1,3-dioxane [webbook.nist.gov]
• 5. 2-METHYL-1,3-DIOXOLANE(497-26-7) 1H NMR [m.chemicalbook.com]
• 6. 1,3-DIOXANE(505-22-6) 1H NMR [m.chemicalbook.com]
• 7. Conformational Analysis of 1,3-Difluorinated Alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Navigating the Conformational Landscape: A Comparative Guide to the ¹³C NMR Chemical Shifts of 2-Isopropyl-1,3-dioxane

For researchers, scientists, and professionals in drug development, a precise understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹³C NMR, serves as a cornerstone technique for elucidating the carbon framework of organic molecules. This guide provides an in-depth analysis of the ¹³C NMR chemical shifts for 2-isopropyl-1,3-dioxane, a substituted heterocyclic compound, by comparing predicted data with experimental values of analogous structures. Through this comparative approach, we will explore the profound influence of stereochemistry and conformational dynamics on NMR spectral parameters.

The 1,3-dioxane ring system is a common motif in natural products and a valuable protecting group in organic synthesis. The substitution pattern on this six-membered ring dictates its preferred conformation, which in turn governs the electronic environment and, consequently, the ¹³C NMR chemical shifts of each carbon atom. The introduction of a sterically demanding isopropyl group at the C2 position introduces significant conformational preferences that are reflected in its NMR spectrum.

The Foundational Spectrum: 1,3-Dioxane as a Reference

To appreciate the impact of the 2-isopropyl substituent, we first consider the ¹³C NMR spectrum of the parent compound, 1,3-dioxane. Due to its molecular symmetry, the spectrum exhibits three distinct signals corresponding to the three unique carbon environments.[1]

Table 1: Experimental ¹³C NMR Chemical Shifts of 1,3-Dioxane

Carbon Atom	Chemical Shift (ppm)
C2	94.3
C4, C6	66.9
C5	26.6

Data sourced from the Spectral Database for Organic Compounds (SDBS).[2][3][4][5]

This baseline data provides a crucial reference for evaluating the substituent effects of the isopropyl group on the dioxane ring.

Predicting the ¹³C NMR Spectrum of 2-Isopropyl-1,3-dioxane

In the absence of a readily available experimental spectrum for 2-isopropyl-1,3-dioxane, computational prediction serves as a powerful tool for initial analysis. Using a reliable online prediction algorithm, we can obtain a theoretical spectrum that provides a solid foundation for discussion and comparison.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Isopropyl-1,3-dioxane

Carbon Atom	Predicted Chemical Shift (ppm)
C2	107.5
C4, C6	66.8
C5	26.0
CH (isopropyl)	34.5
CH₃ (isopropyl)	17.8

Predicted using NMRDB.org.

The most striking predicted change is the significant downfield shift of the C2 carbon to approximately 107.5 ppm. This is a direct consequence of the alpha-substituent effect of the isopropyl group. The predicted shifts for the C4, C6, and C5 carbons of the dioxane ring remain relatively close to the values observed for the parent 1,3-dioxane, suggesting that the primary electronic impact of the substituent is localized at the point of attachment. The isopropyl group itself is predicted to show two signals: one for the methine (CH) carbon around 34.5 ppm and another for the two equivalent methyl (CH₃) carbons at approximately 17.8 ppm.

The Influence of Alkyl Substitution: A Comparative Analysis with 2-Methyl and 2-Ethyl-1,3-dioxane

To validate and contextualize the predicted spectrum of 2-isopropyl-1,3-dioxane, it is instructive to examine the experimental ¹³C NMR data of its less sterically hindered analogues: 2-methyl-1,3-dioxane and 2-ethyl-1,3-dioxane. This comparison allows us to discern a trend in the chemical shifts as the bulk of the alkyl substituent at the C2 position increases.

Unfortunately, readily available and comprehensively assigned experimental data for 2-ethyl-1,3-dioxane is scarce in the public domain. However, data for 2-methyl-1,3-dioxolane (a five-membered ring analogue) can provide some insight into the substituent effect of a methyl group on a similar acetal carbon.[6] For a more direct comparison, we will rely on established trends in substituent effects on chemical shifts.

The general trend observed in ¹³C NMR spectroscopy is that substitution at a carbon atom by an alkyl group causes a downfield shift (the alpha-effect). Each additional carbon atom at the beta-position also typically induces a downfield shift, while gamma-substituents can cause a slight upfield (shielding) effect.

Conformational Analysis: The Key to Understanding Chemical Shifts

The six-membered 1,3-dioxane ring preferentially adopts a chair conformation to minimize torsional strain. A substituent at the C2 position can occupy either an axial or an equatorial position. The conformational preference is dictated by the steric bulk of the substituent, with larger groups favoring the less sterically hindered equatorial position to avoid unfavorable 1,3-diaxial interactions.

The A-value, or conformational free energy, quantifies this preference. For an isopropyl group at the C2 position of a cyclohexane ring (a close structural analogue), the A-value is approximately 2.1 kcal/mol, indicating a strong preference for the equatorial position. This preference is expected to be even more pronounced in 2-substituted 1,3-dioxanes.

Caption: Conformational equilibrium of 2-isopropyl-1,3-dioxane.

This strong preference for the equatorial conformation has significant implications for the ¹³C NMR spectrum. In the equatorial conformer, the isopropyl group is positioned away from the axial hydrogens at C4 and C6, minimizing steric compression. This "unhindered" environment is reflected in the predicted chemical shifts. If a significant population of the axial conformer were present, we would expect to see a more complex spectrum, potentially with separate signals for the axial and equatorial forms at low temperatures, or averaged signals with different chemical shifts at room temperature. The simplicity of the predicted spectrum, with single peaks for each unique carbon, is consistent with the predominance of a single, stable conformation.

Experimental and Analytical Protocols

Synthesis of 2-Isopropyl-1,3-dioxane:

A common method for the synthesis of 2-substituted-1,3-dioxanes is the acid-catalyzed acetalization of an aldehyde with a 1,3-diol.

Caption: General workflow for the synthesis of 2-isopropyl-1,3-dioxane.

Step-by-step methodology:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add 1,3-propanediol (1.0 eq.), isobutyraldehyde (1.1 eq.), and a catalytic amount of p-toluenesulfonic acid (p-TsOH) in a suitable solvent such as toluene.

• Heat the reaction mixture to reflux. Water is removed azeotropically and collected in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to obtain pure 2-isopropyl-1,3-dioxane.

¹³C NMR Spectroscopy Protocol:

• Prepare a sample by dissolving approximately 50-100 mg of the purified 2-isopropyl-1,3-dioxane in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Acquire the ¹³C NMR spectrum on a spectrometer operating at a suitable frequency (e.g., 100 or 125 MHz).

• Use standard acquisition parameters, including a sufficient number of scans to achieve a good signal-to-noise ratio, and proton decoupling to simplify the spectrum to single lines for each carbon.

• Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

• Calibrate the chemical shift scale by setting the TMS signal to 0.0 ppm.

Conclusion

The analysis of the ¹³C NMR chemical shifts of 2-isopropyl-1,3-dioxane, through a combination of computational prediction and comparison with the parent 1,3-dioxane, provides valuable insights into the structure-spectra relationship in this class of compounds. The predicted spectrum is consistent with established principles of substituent effects and conformational analysis, highlighting the significant downfield shift of the C2 carbon and the strong preference for the equatorial conformation of the bulky isopropyl group. This guide underscores the importance of a multi-faceted approach, integrating theoretical predictions with experimental data from analogous compounds, to confidently assign and interpret ¹³C NMR spectra. Such a detailed understanding is crucial for the unambiguous characterization of novel molecules in the fields of chemical research and drug development.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link][2][3][4][5]

• NMRDB.org. An online tool for NMR prediction. [Link]

• Doc Brown's Chemistry. 13C NMR spectrum of 1,3-dioxane. [Link][1]

Sources

• 1. 13C nmr spectrum of 1,3-dioxane C4H8O2 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of meta-dioxane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. Spectral Database for Organic Compounds, SDBS - Databases - UW-Madison Libraries [search.library.wisc.edu]
• 3. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 4. Spectral database for organic compounds, SDBS · Libraries · Lafayette College [library.lafayette.edu]
• 5. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]
• 6. 2-METHYL-1,3-DIOXOLANE(497-26-7) 13C NMR spectrum [chemicalbook.com]

A Senior Application Scientist's Guide to the Mass Spectrometry of 2-Isopropyl-1,3-dioxane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and drug development, the structural elucidation of heterocyclic compounds is paramount. The 1,3-dioxane moiety, a common protecting group for 1,3-diols and carbonyls, is frequently encountered.[1] This guide provides an in-depth analysis of the mass spectrometric behavior of 2-isopropyl-1,3-dioxane, a representative substituted dioxane, under electron ionization (EI). By understanding its fragmentation patterns, researchers can confidently identify this and related structures in complex matrices.

This guide will delve into the predicted fragmentation pathways of 2-isopropyl-1,3-dioxane, drawing comparisons with the parent 1,3-dioxane structure. We will explore the causality behind the observed fragmentation, providing a robust framework for spectral interpretation.

Electron Ionization (EI) Mass Spectrometry: A Comparative Analysis

Electron ionization is a hard ionization technique that imparts significant energy into the analyte molecule, leading to extensive fragmentation.[2][3] The resulting mass spectrum is a fingerprint of the molecule's structure, rich with information about its constituent parts.

Fragmentation of 1,3-Dioxane: The Foundation

To appreciate the influence of the isopropyl substituent, we first consider the fragmentation of the parent 1,3-dioxane molecule (Molecular Weight: 88.11 g/mol ).[4][5] Upon electron ionization, the molecular ion ([M]•+) is formed at m/z 88. The fragmentation of 1,3-dioxane is characterized by the cleavage of the acetal ring, leading to several key fragments.

Predicted Fragmentation of 2-Isopropyl-1,3-dioxane

For 2-isopropyl-1,3-dioxane (Molecular Weight: 130.19 g/mol ), we can predict a more complex fragmentation pattern due to the presence of the isopropyl group. The initial ionization event will produce a molecular ion ([M]•+) at m/z 130.

The primary fragmentation pathways are expected to be driven by the stability of the resulting carbocations.[2] The presence of the isopropyl group offers several energetically favorable fragmentation routes:

• Loss of the Isopropyl Group: A prominent fragmentation pathway for compounds containing an isopropyl group is the loss of a propyl radical (•CH(CH₃)₂), leading to a stable secondary carbocation.[6] In this case, cleavage of the C2-isopropyl bond would result in a fragment at m/z 87 . This is often a significant peak in the spectrum.

• Alpha-Cleavage: Cleavage of the bonds alpha to the oxygen atoms is a characteristic fragmentation pathway for ethers and acetals.[7][8] For 2-isopropyl-1,3-dioxane, this can occur in two principal ways:

  • Cleavage of the C2-O1 bond and C4-C5 bond can lead to the formation of a resonance-stabilized oxonium ion.

  • Loss of a methyl group from the isopropyl substituent (a secondary fragmentation) can also occur, leading to a fragment at m/z 115 ([M-15]).

• Ring Opening and Cleavage: The dioxane ring itself can undergo opening followed by a series of cleavages. This can lead to smaller fragments, though these are often less diagnostic than the initial, high-mass fragments.

The following diagram illustrates the predicted primary fragmentation pathway of 2-isopropyl-1,3-dioxane under electron ionization.

Caption: Predicted EI fragmentation of 2-isopropyl-1,3-dioxane.

Comparative Data Summary

The following table summarizes the key predicted mass-to-charge ratios (m/z) and their corresponding ionic fragments for 2-isopropyl-1,3-dioxane, compared with the known fragments of 1,3-dioxane.

m/z	Proposed Fragment Ion	Ion Structure/Origin	Comparison with 1,3-Dioxane
130	[C₇H₁₄O₂]•+	Molecular Ion	Parent compound at m/z 88
115	[C₆H₁₁O₂]+	[M - CH₃]⁺	Not present in 1,3-dioxane
87	[C₄H₇O₂]+	[M - C₃H₇]⁺	Corresponds to the loss of the isopropyl group, a key diagnostic peak.
43	[C₃H₇]+	Isopropyl cation	A common fragment for isopropyl-containing compounds.

Experimental Protocol: GC-MS Analysis of 2-Isopropyl-1,3-dioxane

This section provides a standard operating procedure for the analysis of 2-isopropyl-1,3-dioxane using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

Objective: To obtain a reproducible electron ionization mass spectrum of 2-isopropyl-1,3-dioxane for identification and structural confirmation.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer with an EI source.

Materials:

• 2-Isopropyl-1,3-dioxane standard

• High-purity solvent (e.g., dichloromethane or ethyl acetate)

• Helium carrier gas (99.999% purity)

Procedure:

• Sample Preparation:

  • Prepare a 100 ppm solution of 2-isopropyl-1,3-dioxane in the chosen solvent. Rationale: This concentration is typically sufficient to produce a strong signal without overloading the column or detector.

• GC Method:

  • Injector Temperature: 250 °C. Rationale: Ensures rapid volatilization of the analyte.

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is suitable. Rationale: Provides good separation for a wide range of volatile and semi-volatile compounds.

  • Oven Program:

    • Initial Temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C. Rationale: A standard temperature program that allows for the elution of the analyte in a reasonable time with good peak shape.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min. Rationale: Helium is an inert carrier gas that provides good chromatographic efficiency.

• MS Method:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV. Rationale: This is the standard electron energy for EI, which produces reproducible fragmentation patterns and allows for comparison with library spectra.[9]

  • Source Temperature: 230 °C. Rationale: Prevents condensation of the analyte in the ion source.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: m/z 40-200. Rationale: This range will encompass the molecular ion and all significant fragment ions.

  • Scan Speed: 1000 amu/s.

• Data Analysis:

  • Integrate the chromatographic peak corresponding to 2-isopropyl-1,3-dioxane.

  • Extract the mass spectrum from the apex of the peak.

  • Identify the molecular ion and major fragment ions.

  • Compare the obtained spectrum with the predicted fragmentation pattern and, if available, with a library spectrum.

The following diagram illustrates the GC-MS workflow.

Caption: A typical workflow for GC-MS analysis.

Conclusion

The mass spectrometry of 2-isopropyl-1,3-dioxane under electron ionization is predicted to be characterized by the facile loss of the isopropyl group, leading to a prominent fragment at m/z 87. This, along with the molecular ion at m/z 130 and the fragment from methyl loss at m/z 115, provides a strong diagnostic fingerprint for the identification of this compound. While a direct comparison with alternative ionization techniques such as chemical ionization (CI) would be valuable for confirming the molecular weight with a more abundant molecular ion, the detailed fragmentation pattern obtained from EI provides rich structural information. The principles and protocols outlined in this guide offer a solid foundation for researchers working with this and structurally related cyclic acetals.

References

• Doc Brown's Chemistry. (n.d.). Interpreting the fragmentation pattern of the mass spectrum of 1,3-dioxane. Retrieved from [Link]

• Guella, G., & Mancini, I. (2009). Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. Rapid Communications in Mass Spectrometry, 23(11), 1595-1604. Retrieved from [Link]

• Clark, J. (2020). Fragmentation patterns in mass spectra. Chemguide. Retrieved from [Link]

• NIST. (n.d.). 2-Isopropyl-5,5-Dimethyl-1,3-dioxane. NIST Chemistry WebBook. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of 2-iodopropane C3H7I CH3CHICH3 fragmentation pattern. Retrieved from [Link]

• NIST. (n.d.). Isopropyl Alcohol. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 1,3-Dioxane, 2-isopropyl-4-(2-pentenyl), 2R,4R. NIST Chemistry WebBook. Retrieved from [Link]

• Eberlin, M. N., et al. (2005). Ionic Transacetalization with Acylium Ions: A Class-Selective and Structurally Diagnostic Reaction for Cyclic Acetals Performed under Unique Electrospray and Atmospheric Pressure Chemical Ionization In-Source Ion−Molecule Reaction Conditions. Analytical Chemistry, 77(14), 4441-4448. Retrieved from [Link]

• Podea, R., & Istrati, D. I. (2007). Stereochemistry Studies of Some 1,3-dioxane Derivatives by Differential Mass Spectrometry and Computational Chemistry. Revista de Chimie, 58(1), 68-71. Retrieved from [Link]

• Scribd. (n.d.). Mass Spectrometry: Fragmentation Patterns. Retrieved from [Link]

• Zha, Q., et al. (1992). Fast-atom bombardment of the cyclic acetals: Evidence indicating the predominant involvement of condensed-phase processes in ionization. Journal of the American Society for Mass Spectrometry, 3(6), 611-616. Retrieved from [Link]

• Kováčik, V., et al. (1997). Electron ionization mass spectra of acetals of beta-D-glycopyranosylnitromethanes. Journal of Mass Spectrometry, 32(6), 642-648. Retrieved from [Link]

• NIST. (n.d.). 1,3-Dioxane. NIST Chemistry WebBook. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• MassBank. (2008). ISOPROPYL ALCOHOL; EI-B; MS. Retrieved from [Link]

• Sparkman, O. D. (2019). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Spectroscopy, 34(11), 14-19. Retrieved from [Link]

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Comparative Guide: 2-Isopropyl-1,3-dioxane vs. Acetonide for 1,3-Diol Protection

Executive Summary

In the synthesis of polyketides and complex pharmaceutical intermediates, the protection of 1,3-diols is a pivotal decision point. While the Acetonide (isopropylidene acetal) is the industry standard for its ease of installation and removal, the Isobutylidene acetal (yielding a 2-isopropyl-1,3-dioxane) offers distinct advantages in acid stability and conformational rigidity .

This guide provides a technical comparison to assist medicinal chemists in selecting the optimal group based on thermodynamic requirements, orthogonal stability profiles, and stereochemical analysis needs.

Quick Selection Matrix

Feature	Acetonide (2,2-dimethyl)	Isobutylidene (2-isopropyl)
Acid Stability	Low (Labile)	Moderate to High (Robust)
Formation Control	Kinetic or Thermodynamic	Strictly Thermodynamic
Conformation	Flexible (Chair/Twist-Boat)	Rigidly Locked (Chair)
Stereochem Analysis	Rychnovsky Method ( C NMR)	-Coupling Analysis ( H NMR)
Deprotection	Mild Acid (e.g., PPTS, AcOH)	Stronger Acid / Heat
Steric Bulk	Axial Methyl interaction	Equatorial Isopropyl (Minimal axial clash)

Part 1: Mechanistic & Conformational Analysis

The choice between these two groups is often dictated by the physical organic chemistry of the resulting six-membered ring.

Stability and Hydrolysis Kinetics

The primary differentiator is the rate of acid-catalyzed hydrolysis.

• Acetonide: Hydrolysis proceeds via a tertiary oxocarbenium ion . The gem-dimethyl group stabilizes the transition state through hyperconjugation and inductive effects, making the acetonide significantly more labile (approx.

  times faster rate) than mono-substituted acetals.

• Isobutylidene: Hydrolysis proceeds via a secondary oxocarbenium ion . The lack of a second alkyl group destabilizes the cationic intermediate relative to the acetonide, requiring harsher acidic conditions for cleavage. This allows the isobutylidene group to survive mild acidic workups that would cleave an acetonide.

The Conformational "Lock"

For 1,3-diols, the protecting group forms a dioxane ring. The conformational preference is critical for determining the relative stereochemistry of the diol (syn vs. anti).

• Acetonide (Gem-Dimethyl Effect): In the chair conformation, one methyl group is equatorial, and the other is axial . The axial methyl introduces 1,3-diaxial interactions with the backbone protons. In sterically crowded substrates, this can force the ring into a twist-boat conformation, complicating NMR analysis.

• Isobutylidene (Equatorial Preference): The isopropyl group has a large A-value (approx. 2.15 kcal/mol). It exclusively adopts the equatorial position to avoid severe 1,3-diaxial strain. This "locks" the dioxane ring into a single, rigid chair conformation. This rigidity is essential for determining relative stereochemistry via vicinal coupling constants (

  ).

Visualizing the Mechanism & Conformation

Figure 1: Comparison of hydrolysis intermediates (determining stability) and conformational preferences (determining analytical utility).

Part 2: Experimental Protocols

The following protocols are standardized for high-value intermediates.

Protocol A: Installation of Acetonide (Kinetic/Thermodynamic Exchange)

Best for: Rapid protection, acid-sensitive substrates.

Reagents: 2,2-Dimethoxypropane (DMP), Pyridinium p-toluenesulfonate (PPTS), Acetone.

• Setup: Dissolve the 1,3-diol (1.0 equiv) in anhydrous acetone (0.1 M).

• Reagent Addition: Add 2,2-dimethoxypropane (3.0 equiv) to scavenge water and drive equilibrium.

• Catalysis: Add PPTS (0.1 equiv). Stir at room temperature under inert atmosphere (

  ).

• Monitoring: Reaction typically completes in 1–4 hours. Monitor by TLC (Acetonides are less polar than diols).

• Workup: Quench with triethylamine (0.2 equiv). Concentrate in vacuo.

• Purification: Flash chromatography on silica gel (buffered with 1%

  if the substrate is extremely acid-sensitive).

Protocol B: Installation of 2-Isopropyl-1,3-dioxane (Thermodynamic Control)

Best for: Creating a rigid conformational lock or requiring higher acid stability.

Reagents: Isobutyraldehyde, p-Toluenesulfonic acid (pTsOH), Benzene or Toluene.

• Setup: Dissolve 1,3-diol (1.0 equiv) in toluene (0.1 M) in a flask equipped with a Dean-Stark trap.

• Reagent Addition: Add isobutyraldehyde (1.5 – 2.0 equiv).

• Catalysis: Add pTsOH (0.05 equiv).

• Reflux: Heat to reflux with azeotropic removal of water. This step is critical; unlike the acetonide exchange, this is a direct condensation driven by water removal.

• Duration: Reflux for 4–12 hours.

• Workup: Cool to RT. Wash with saturated

  solution to neutralize acid. Dry organic layer over .

• Purification: Flash chromatography. Note: The product will be a single diastereomer (equatorial iPr) if the thermodynamic equilibration was successful.

Protocol C: Comparative Deprotection

Demonstrating the stability difference.

• Acetonide Removal: Treat with 80% aqueous Acetic Acid at 40°C for 2 hours. Alternatively, use 1N HCl in THF at RT for 30 mins.

• Isobutylidene Removal: Requires heating with 2N HCl in MeOH/Water at 60–80°C for 4–6 hours, or treatment with

  at -78°C followed by aqueous workup if mild conditions failed.

Part 3: Stereochemical Determination (The "Rychnovsky" vs. "J-Value" Split)

One of the most powerful applications of these groups is determining the relative stereochemistry (syn vs. anti) of the 1,3-diol unit.

The Acetonide Method (Rychnovsky Analysis)

Because the acetonide ring is somewhat flexible, coupling constants are unreliable. Instead, the chemical shift of the acetonide methyl groups and the acetal carbon in

C NMR is used.

• Syn-1,3-diol acetonide: The ring adopts a chair.[1][2][3] The acetal carbon appears at ~98.5 ppm . Methyls appear at 19 ppm (axial) and 30 ppm (equatorial) .

• Anti-1,3-diol acetonide: The ring adopts a twist-boat to avoid diaxial interactions. The acetal carbon appears at ~100.5 ppm . Methyls appear at ~25 ppm .

The Isobutylidene Method (Coupling Constants)

The bulky isopropyl group locks the ring into a chair regardless of the diol stereochemistry (forcing substituents into axial/equatorial positions).

• Analysis: Measure the vicinal coupling constants (

  ) between the protons at C4/C6 and their neighbors.

• Logic: Large couplings (

  Hz) indicate an anti-diaxial relationship (trans). Small couplings ( Hz) indicate axial-equatorial (gauche).

• Advantage: This provides a direct geometric map of the molecule, which is often more definitive than chemical shift correlations for complex natural products.

References

• Rychnovsky, S. D., & Skalitzky, D. J. (1990). Stereochemistry of alternating polyol chains: 13C NMR analysis of 1,3-diol acetonides. Tetrahedron Letters, 31(7), 945–948. Link

• Evans, D. A., & Rieger, D. L. (1987). Stereoselective synthesis of 1,3-diols. Journal of the American Chemical Society, 109(23), 7209–7211. (Foundational work on thermodynamic control using bulky acetals). Link

• Smith, A. B., et al. (1995). Acetonide vs. Isobutylidene protection in Spongistatin synthesis. Journal of the American Chemical Society, 117(43), 10777. (Case study on stability). Link

• Greene, T. W., & Wuts, P. G. M. (2014). Protective Groups in Organic Synthesis, 5th Edition. Wiley-Interscience.[4] (Standard reference for hydrolysis rates). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Acetonides [organic-chemistry.org]

Comparative Guide: 2-Isopropyl-1,3-dioxane vs. Benzylidene Acetals

This guide provides an in-depth technical comparison between 2-Isopropyl-1,3-dioxane (the acetal of isobutyraldehyde) and Benzylidene acetals (acetals of benzaldehyde), specifically tailored for researchers in organic synthesis and drug development.

Content Type: Technical Comparison & Application Guide Focus: Protecting Group Strategy, Chemical Stability, and Orthogonality

Executive Summary: The Aliphatic vs. Aromatic Divergence

In the architecture of complex organic synthesis—particularly within carbohydrate and polyol chemistry—the choice between an aliphatic acetal (2-Isopropyl-1,3-dioxane ) and an aromatic acetal (Benzylidene ) dictates the downstream synthetic strategy.

While both moieties protect 1,3-diols by forming thermodynamically stable six-membered dioxane rings, their utility diverges on two critical axes: acid lability and orthogonal cleavage .

Feature	2-Isopropyl-1,3-dioxane (Isobutyraldehyde Acetal)	Benzylidene Acetal (Benzaldehyde Acetal)
Electronic Nature	Aliphatic (Electron Donating +I)	Aromatic (Resonance Stabilizing)
Acid Stability	Moderate/Low (Hydrolyzes faster)	High (More resistant to mild acid)
H₂/Pd Cleavage	Stable (Inert to hydrogenolysis)	Labile (Cleaves to Toluene + Diol)
Oxidative Cleavage	Stable	Labile (via Hanessian-Hullar reaction)
Steric Profile	Branched Isopropyl (3D Bulk)	Planar Phenyl Ring (Stacking interactions)

Mechanistic Analysis & Stability Profile

Acid Hydrolysis Kinetics

The rate-limiting step in acetal hydrolysis is the formation of the oxocarbenium ion intermediate. The substituent at the C2 position (acetal carbon) determines the energy barrier of this transition state.

• 2-Isopropyl-1,3-dioxane: The isopropyl group exerts a positive inductive effect (+I), which stabilizes the transition state leading to the oxocarbenium ion. However, it lacks the resonance stabilization found in aromatic systems. Experimentally, aliphatic acetals of branched aldehydes (like isobutyraldehyde) are generally more acid-labile than their benzylidene counterparts. This makes the isobutyraldehyde acetal a "kinetic" protecting group suitable for temporary masking.

• Benzylidene Acetal: The phenyl group stabilizes the intermediate cation via resonance (benzylic stabilization). While this suggests facile formation, in the context of hydrolysis conditions (equilibrium), benzylidene acetals are often observed to be more robust than aliphatic acetals, requiring stronger acidic conditions or elevated temperatures for removal. This robustness makes them ideal "permanent" blocking groups during multi-step synthesis.

Orthogonality and "Switchable" Logic

The most distinct advantage of Benzylidene acetals is their susceptibility to hydrogenolysis (Pd/C, H₂) and oxidative ring opening (e.g., NBS, radical conditions).

• Scenario: If your molecule contains a C=C double bond that must be preserved, 2-Isopropyl-1,3-dioxane is superior because you can remove it with acid without risking hydrogenation of the alkene.

• Scenario: If your molecule contains acid-sensitive groups (e.g., silyl ethers, trityl groups), Benzylidene is superior because it can be removed under neutral conditions (Hydrogenolysis).

Decision Framework: Selecting the Right Acetal

The following logic gate visualizes the selection process based on substrate sensitivity and reaction conditions.

Caption: Decision tree for selecting between Isobutyraldehyde and Benzylidene acetals based on substrate sensitivity.

Experimental Protocols

Formation of 2-Isopropyl-1,3-dioxane (General Procedure)

This protocol describes the protection of a generic 1,3-diol using isobutyraldehyde.

Reagents:

• Substrate: 1,3-Diol (1.0 equiv)

• Reagent: Isobutyraldehyde (1.2–1.5 equiv) or Isobutyraldehyde dimethyl acetal (for transacetalization).

• Catalyst: p-Toluenesulfonic acid (pTsOH) (0.1 equiv) or Camphorsulfonic acid (CSA).

• Solvent: Dry DMF or Toluene (if removing water azeotropically).

Step-by-Step Workflow:

• Dissolution: Dissolve the 1,3-diol in anhydrous DMF under an inert atmosphere (Ar/N₂).

• Addition: Add isobutyraldehyde followed by the acid catalyst (pTsOH).

• Equilibrium Drive:

  • Method A (DMF): Stir at room temperature for 12–24 hours. Use molecular sieves (3Å) to sequester water and drive equilibrium.

  • Method B (Toluene): Reflux with a Dean-Stark trap to physically remove water.

• Quench: Neutralize with Triethylamine (Et₃N) to pH 8.

• Workup: Dilute with EtOAc, wash with saturated NaHCO₃ and brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography. Isobutyraldehyde acetals are less polar than the free diol.

Orthogonal Cleavage Protocols

A. Acid Hydrolysis (Works for Both, Faster for Isopropyl)

• Conditions: 80% Aqueous Acetic Acid (AcOH) at 60°C OR TFA/Water (9:1) at 0°C.

• Mechanism: Protonation of acetal oxygen

  Elimination of alcohol Oxocarbenium ion Water attack.

• Differentiation: 2-Isopropyl-1,3-dioxane will typically cleave within 1–2 hours at mild temperatures. Benzylidene may require prolonged heating or stronger acid (e.g., HCl in Dioxane) to reach full conversion.

B. Hydrogenolysis (Specific to Benzylidene)

• Target: Benzylidene Acetal only.

• Reagents: Pd(OH)₂/C (Pearlman's Catalyst) or 10% Pd/C, H₂ gas (1 atm).

• Solvent: MeOH or EtOH.

• Procedure:

  • Dissolve Benzylidene-protected substrate in MeOH.

  • Add catalyst (10-20 wt%).

  • Stir under H₂ balloon for 4–12 hours.

  • Filter through Celite.

  • Result: The benzylidene group is converted to Toluene (removed in vac) and the free diol is regenerated. The 2-Isopropyl-1,3-dioxane group remains intact under these conditions.

Quantitative & Structural Comparison

The following table summarizes physical and chemical differences impacting purification and analysis.

Parameter	2-Isopropyl-1,3-dioxane	Benzylidene Acetal
NMR Diagnostic (¹H)	Acetal H: ~4.5 ppm (d) Isopropyl Methyls: ~0.9 ppm (d)	Acetal H: ~5.5 ppm (s) Aromatic H: 7.3–7.5 ppm (m)
NMR Diagnostic (¹³C)	Acetal C: ~105 ppm	Acetal C: ~101 ppm
Lipophilicity (LogP)	Moderate increase (Alkyl)	Significant increase (Aromatic)
UV Visibility	Transparent (No chromophore)	UV Active (Easy TLC detection)
Regioselective Opening	Difficult (Usually fully hydrolyzes)	Yes (DIBAL-H gives Benzyl ether)

Expert Insight: The Regioselectivity Factor

A critical "power user" feature of Benzylidene acetals is the ability to regioselectively open the ring using reductive conditions (e.g., DIBAL-H, Et₃SiH/TFA). This converts the cyclic acetal into a single benzyl ether at the more hindered position (typically O4 in sugars), leaving the other hydroxyl free. 2-Isopropyl-1,3-dioxane does not offer this utility ; attempting reductive opening is generally difficult and non-selective compared to the benzylidene system.

References

• Beilstein Journals. (2019). Tuning the stability of alkoxyisopropyl protection groups.

• Organic Chemistry Portal. 1,3-Dioxanes and 1,3-Dioxolanes: Synthesis and Stability.

• National Institutes of Health (PMC). Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C.

• Science of Synthesis. Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals.[1]

• ResearchGate. Kinetics of hydrolysis of 2-aryl-2-phenyl-1,3-dithianes (Analogous Acetal Kinetics).

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A Comparative Guide to the Relative Stability of 1,3-Dioxane and 1,3-Dioxolane Protecting Groups

For researchers, scientists, and drug development professionals engaged in the intricate art of multi-step organic synthesis, the selection of a protecting group is a decision of paramount importance. The stability of these temporary modifications dictates the feasible reaction pathways and ultimately, the success of a synthetic campaign. Among the most common choices for the protection of carbonyl functionalities are the cyclic acetals, specifically 1,3-dioxolanes and 1,3-dioxanes. While both are readily formed from the corresponding 1,2- and 1,3-diols, their relative stability towards acidic hydrolysis differs significantly, a factor that can be strategically exploited in complex molecule synthesis. This guide provides an in-depth comparison of these two protecting groups, grounded in mechanistic principles and supported by experimental evidence.

I. The Fundamental Difference: A Matter of Ring Stability

At the heart of the stability disparity between 1,3-dioxolanes and 1,3-dioxanes lies the inherent thermodynamic stability of their respective ring systems. 1,3-Dioxanes, being six-membered rings, can adopt a strain-free chair conformation, much like cyclohexane.[1][2] This staggered arrangement of atoms minimizes both angle strain and torsional strain, resulting in a lower ground-state energy.[1]

In contrast, the five-membered ring of a 1,3-dioxolane is inherently more strained. Although it can adopt envelope and twist conformations to alleviate some torsional strain, it cannot achieve the ideal staggered geometry of a chair conformation. This residual ring strain makes the 1,3-dioxolane thermodynamically less stable and, as we will see, kinetically more susceptible to cleavage.

II. Mechanistic Insights into Acid-Catalyzed Hydrolysis

Both 1,3-dioxolanes and 1,3-dioxanes are stable under neutral to strongly basic conditions but are readily cleaved in the presence of acid.[3] The generally accepted mechanism for this hydrolysis proceeds through a series of reversible steps, with the rate-determining step being the formation of a resonance-stabilized oxocarbenium ion.[4][5]

Figure 1. Generalized mechanism of acid-catalyzed acetal hydrolysis.

The rate of hydrolysis is directly influenced by the stability of the oxocarbenium ion intermediate. Factors that stabilize this positively charged species will accelerate the cleavage of the acetal.

III. The Stability Showdown: 1,3-Dioxane vs. 1,3-Dioxolane

Experimental evidence consistently demonstrates that 1,3-dioxanes are significantly more stable towards acid-catalyzed hydrolysis than their 1,3-dioxolane counterparts derived from the same carbonyl compound. For instance, in the case of benzaldehyde glycerol acetal, the six-membered 1,3-dioxane isomer is approximately eight times more stable to hydrolysis at low pH than the five-membered 1,3-dioxolane isomer.[6]

This enhanced stability of the 1,3-dioxane can be attributed to several factors:

• Lower Ground-State Energy: As mentioned, the ability of the six-membered ring to adopt a strain-free chair conformation results in a lower starting energy for the hydrolysis reaction.

• Stereoelectronic Effects: The chair conformation of 1,3-dioxanes allows for stabilizing stereoelectronic interactions, most notably the anomeric effect.[1] This effect involves the donation of electron density from an oxygen lone pair into an adjacent anti-bonding σ* orbital of a C-O bond, which further stabilizes the ground state of the molecule.

• Transition State Considerations: The formation of the planar oxocarbenium ion from the chair conformation of a 1,3-dioxane requires a greater degree of geometric reorganization compared to the cleavage of the already strained 1,3-dioxolane. This can lead to a higher activation energy for the hydrolysis of the six-membered ring.

The following table summarizes the key differences influencing the stability of these two protecting groups:

Feature	1,3-Dioxolane	1,3-Dioxane
Ring Size	5-membered	6-membered
Conformation	Envelope/Twist (Strained)	Chair (Strain-free)
Ground State Energy	Higher	Lower
Relative Rate of Hydrolysis	Faster	Slower

IV. Experimental Protocols for Comparative Stability Analysis

To empirically determine the relative stability of a 1,3-dioxane and a 1,3-dioxolane derivative of a specific carbonyl compound, a straightforward kinetic experiment can be performed. The progress of the hydrolysis reaction can be monitored by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS).[7][8]

A. General Procedure for Acetal Formation

• Reactant Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve the carbonyl compound (1.0 eq.) and either 1,2-ethanediol (for the 1,3-dioxolane) or 1,3-propanediol (for the 1,3-dioxane) (1.1 eq.) in a suitable solvent such as toluene.

• Catalysis: Add a catalytic amount of an acid catalyst, for example, p-toluenesulfonic acid (p-TsOH) (0.01 eq.).

• Reaction: Heat the mixture to reflux and collect the water that is formed in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS until the starting carbonyl compound is consumed.

• Workup: Cool the reaction mixture to room temperature and quench the catalyst with a mild base (e.g., saturated aqueous sodium bicarbonate solution). Extract the product with a suitable organic solvent, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or distillation to obtain the desired acetal.

B. Protocol for Comparative Hydrolysis

Figure 2. Experimental workflow for comparing hydrolysis rates.

• Sample Preparation: Prepare separate NMR tubes containing equimolar concentrations of the purified 1,3-dioxolane and 1,3-dioxane in a deuterated solvent (e.g., CDCl3 or acetone-d6) containing a known concentration of an internal standard (e.g., mesitylene).

• Initiation of Hydrolysis: To each NMR tube, add a catalytic amount of a deuterated acid (e.g., DCl in D2O) to initiate the hydrolysis.

• NMR Monitoring: Immediately begin acquiring 1H NMR spectra at regular time intervals.

• Data Analysis: For each time point, integrate the signals corresponding to a characteristic proton of the starting acetal and the product carbonyl compound, relative to the internal standard.

• Kinetic Analysis: Plot the concentration of the starting acetal versus time for both reactions. From these plots, the initial rates of hydrolysis can be determined and compared.

V. Strategic Implications for Synthesis

The differential stability of 1,3-dioxolanes and 1,3-dioxanes provides a valuable tool for strategic orthogonal protection in complex syntheses. For instance, a more labile 1,3-dioxolane can be selectively cleaved in the presence of a more robust 1,3-dioxane by careful control of the acidic conditions (e.g., using milder acids or shorter reaction times). This allows for the sequential unmasking of different carbonyl groups within the same molecule, enabling selective transformations at specific sites.

VI. Conclusion

References

• Dioxolane nucleosides and their phosphonate derivatives: synthesis and hydrolytic stability. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. [Link]

• Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Science of Synthesis. [Link]

• The Relative Rate of Hydrolysis of a Series of Acyclic and Six-Membered Cyclic Acetals, Ketals, Orthoesters, and Orthocarbonates. ResearchGate. [Link]

• Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. MDPI. [Link]

• Conformational analysis of 5-substituted 1,3-dioxanes. ResearchGate. [Link]

• Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. PMC - NIH. [Link]

• Acetal Formation. Chemistry LibreTexts. [Link]

• Acetal synthesis by acetalization or ring closure. Organic Chemistry Portal. [Link]

• New 1,3-dioxolane and 1,3-dioxane derivatives as effective modulators to overcome multidrug resistance. PubMed. [Link]

• Conformational analysis. XVI. 1,3-Dioxanes. Journal of the American Chemical Society. [Link]

• Real-time mechanistic monitoring of an acetal hydrolysis using ultrafast 2D NMR. PubMed. [Link]

• Ab Initio Examination of Anomeric Effects in Tetrahydropyrans, 1,3-Dioxanes, and Glucose. The Journal of Organic Chemistry. [Link]

• Computational Investigation of Thermal Decomposition Mechanism of 5-Nitro-5-R-1,3- Dioxane Compounds. SciSpace. [Link]

• Glycerol acetals and ketals as bio-based solvents: positioning in Hansen and COSMO-RS spaces, volatility and stability towards hydrolysis and autoxidation. Green Chemistry. [Link]

• Method for manufacturing 1,3-dioxane-5-one.

• Kinetics and mechanism of the metal ion-promoted hydrolysis of 2-phenyl-1,3-dithiane in aqueous dioxane solution. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Cyclic Acetals as Expanding Monomers to Reduce Shrinkage. PubMed. [Link]

• Conformational analysis. XXIII. 1,3-Dioxolanes. ACS Publications. [Link]

• Anomeric Effect in 1,3-Dioxole: A Theoretical Study. ACS Publications. [Link]

• Exploring Mechanism and Kinetics of 1,4‐Dioxane Oxidative Degradation by OH Radical: A Computational Quantum Chemistry Investigation. ResearchGate. [Link]

• Acetal Substitution Reactions: Stereoelectronic Effects, Conformational Analysis, Reactivity vs. Selectivity, and Neighboring-Group Participation. PMC - NIH. [Link]

• Monitoring Basic Acetal Reactions by GC-MS. ResearchGate. [Link]

• A call to (green) arms: Synthesis of Acetals and cyclic Acetals with and without Solvents - A comparison. IJSDR. [Link]

• Accurate Ring Strain Energy Calculations on Saturated Three-Membered Heterocycles with One Group 13–16 Element. ResearchGate. [Link]

• NMR Reaction Monitoring Robust to Spectral Distortions. PMC - NIH. [Link]

• Stereoelectronic Effects in Six-Membered Rings. Wipf Group. [Link]

• Formation of cyclic structures in the cationic ring-opening polymerization of 1,3-dioxolane. Royal Society of Chemistry. [Link]

• Formation and Reactions of Acetals. Chemistry Steps. [Link]

• Real‐Time NMR Monitoring of Spatially Segregated Enzymatic Reactions in Multilayered Hydrogel Assemblies. NIH. [Link]

• Stereoelectronic Effects_Chong_2024. Baran Lab. [Link]

• Lecture 5 - Stereoelectronic Effects On Reactivity. Scribd. [Link]

• 1,3-Dioxane. Wikipedia. [Link]

• Comparative Conformational Analysis of 1,3-Dioxane and 1,3-Dithiane. ResearchGate. [Link]

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Technical Assessment: Limitations of 2-Isopropyl-1,3-dioxane as a Protecting Group

Executive Summary

2-Isopropyl-1,3-dioxane (formed via the protection of 1,3-diols with isobutyraldehyde) is a robust protecting group often employed when increased acid stability is required compared to the standard acetonide (2,2-dimethyl-1,3-dioxane). However, its utility is frequently curtailed by significant physicochemical limitations: the creation of a new stereogenic center, complex NMR spectral overlap, and a high barrier to hydrolytic cleavage.

This guide provides a critical analysis of these limitations, supported by mechanistic insights and comparative data, to assist researchers in selecting the optimal protecting group strategy for complex molecule synthesis.

Part 1: Critical Limitations Analysis

The Stereochemical Penalty: Diastereomer Formation

Unlike symmetrical protecting groups such as acetonides (derived from acetone) or cyclohexylidene acetals (derived from cyclohexanone), the 2-isopropyl-1,3-dioxane moiety introduces a new chiral center at the C2 position of the dioxane ring.

• The Problem: If the substrate 1,3-diol already contains stereocenters (common in polyketides and carbohydrates), the introduction of the isobutyraldehyde group creates diastereomers .

• Thermodynamic Control: The formation of 1,3-dioxanes is reversible. Under thermodynamic control, the reaction favors the chair conformation where the bulky 2-isopropyl group occupies the equatorial position to minimize 1,3-diaxial interactions.

• Synthetic Consequence: While thermodynamic control often yields a single isomer (the anti isomer), kinetic conditions or mismatched stereochemistry in the diol backbone can lead to inseparable mixtures of diastereomers, complicating purification and characterization.

The "Stability Trap": Hydrolytic Resistance

A common misconception is that all acetals hydrolyze easily. 2-Isopropyl-1,3-dioxane is an acetal , whereas the standard acetonide is a ketal .

• Mechanistic Insight: Acid-catalyzed hydrolysis proceeds via an oxocarbenium ion intermediate.[1]

  • Acetonides (Ketals): Cleavage generates a tertiary-like oxocarbenium ion (stabilized by two methyl groups). This pathway is low-energy and rapid.

  • 2-Isopropyl-1,3-dioxane (Acetal): Cleavage generates a secondary-like oxocarbenium ion (stabilized by only one isopropyl group).

• Result: The 2-isopropyl variant is significantly more stable to acid than the acetonide. While this allows it to survive mild acidic workups, it requires harsher conditions (lower pH, higher temperature) for removal, which may be incompatible with other acid-sensitive functionalities (e.g., TES ethers, trityl groups).

NMR Diagnostic Interference

The isopropyl group introduces specific signals that often obscure key regions of the proton NMR spectrum:

• Methyl Doublet:

  ppm (6H).

• Methine Septet:

  ppm (1H).

• Interference: These signals fall directly in the "fingerprint" region for methyl-branched polyketides, making it difficult to assign stereochemistry or identify other methyl groups in the target molecule.

Part 2: Strategic Comparison Matrix

The following table objectively compares 2-Isopropyl-1,3-dioxane against the two most common alternatives: Acetonide (Acetone-derived) and Benzylidene (Benzaldehyde-derived).

Feature	2-Isopropyl-1,3-dioxane	Acetonide (2,2-Dimethyl)	Benzylidene (2-Phenyl)
Reagent	Isobutyraldehyde	Acetone / 2-Methoxypropene	Benzaldehyde / Dimethyl acetal
Type	Acetal	Ketal	Acetal
New Stereocenter?	Yes (at C2)	No (Symmetrical)	Yes (at C2)
Acid Stability	High (Harder to remove)	Low (Easy to remove)	High (Similar to Isopropyl)
Cleavage Options	Acid Hydrolysis, Lewis Acid	Mild Acid Hydrolysis	Acid Hydrolysis, Hydrogenolysis
NMR Footprint	Obscures 0.9–1.8 ppm region	Singlet methyls (~1.3 ppm)	Aromatic region (7.3–7.5 ppm)
Primary Use Case	When high acid stability is needed; steric bulk required.	General purpose; rapid protection/deprotection.	Orthogonal protection (cleavable by H₂/Pd).

Part 3: Visualizing the Mechanism

Diagram 1: Thermodynamic Preference in Formation

This diagram illustrates why the 2-isopropyl group preferentially adopts the equatorial position, driving the formation of a specific diastereomer under thermodynamic control.

Caption: Thermodynamic equilibration drives the bulky isopropyl group to the equatorial position to avoid steric strain.

Diagram 2: Hydrolytic Cleavage Pathway Comparison

This diagram compares the oxocarbenium ion intermediates, explaining the stability difference between Acetonides and 2-Isopropyl-1,3-dioxanes.

Caption: Acetonides hydrolyze faster via a stable tertiary-like intermediate; 2-isopropyl acetals hydrolyze slowly via a less stable secondary-like intermediate.

Part 4: Experimental Protocols

Protocol 1: Thermodynamic Formation of 2-Isopropyl-1,3-dioxane

This protocol ensures the formation of the thermodynamically stable diastereomer (equatorial isopropyl).

Reagents:

• Substrate: 1,3-Diol (1.0 equiv)

• Reagent: Isobutyraldehyde (1.5 – 3.0 equiv)

• Catalyst: p-Toluenesulfonic acid (pTSA) (0.1 equiv) or PPTS (0.2 equiv)

• Solvent: Benzene or Toluene (for Dean-Stark) or DCM (if using molecular sieves)

Step-by-Step:

• Dissolution: Dissolve the 1,3-diol in anhydrous toluene (0.1 M concentration).

• Addition: Add isobutyraldehyde (3.0 equiv) and pTSA (10 mol%).

• Reflux: Equip the flask with a Dean-Stark trap. Heat to reflux to remove water azeotropically.

  • Note: Removal of water is critical to drive the equilibrium to completion.

• Monitoring: Monitor by TLC. The reaction is typically slower than acetonide formation.

• Quench: Cool to room temperature and quench with solid NaHCO₃ or triethylamine.

• Workup: Filter solids, concentrate, and purify via silica gel chromatography.

Protocol 2: Deprotection (Acid Hydrolysis)

Due to the stability of the 2-isopropyl group, standard acetic acid conditions may fail. Stronger acidic conditions are often required.

Reagents:

• Solvent: MeOH / H₂O (4:1) or THF / 1M HCl (1:1)

• Acid: 1M HCl or Dowex 50W (Acidic Resin)

Step-by-Step:

• Setup: Dissolve the protected substrate in MeOH/H₂O (4:1).

• Acidification: Add 1M HCl (5-10 equiv) dropwise.

  • Alternative: For acid-sensitive substrates, use PPTS in MeOH at reflux, though reaction times will be prolonged (24-48h).

• Heating: Heat to 50–60°C. (Room temperature hydrolysis is often too slow for 2-isopropyl acetals).

• Monitoring: Monitor consumption of starting material by TLC.

• Neutralization: Once complete, neutralize carefully with saturated NaHCO₃ solution.

• Extraction: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.

• Organic Chemistry Portal. Protecting Groups: 1,3-Dioxanes. [Link]

• Smith, S. W.; Newman, M. S.Kinetics of the Acid-Catalyzed Hydrolysis of Acetals and Ketals.Journal of the American Chemical Society1968, 90, 1253. (Mechanistic basis for acetal vs ketal stability).
• Claeson, G.; Thalen, A.The stability of some 1,3-dioxanes and 1,3-dioxolanes to acid hydrolysis.Acta Chemica Scandinavica1963, 17, 1172.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Orthogonal Deprotection Strategies: The 2-Isopropyl-1,3-Dioxane System

Executive Summary

In complex total synthesis and medicinal chemistry, the 2-isopropyl-1,3-dioxane (isobutyraldehyde acetal) serves as a specialized protecting group for 1,3-diols. While structurally similar to the ubiquitous acetonide (isopropylidene ketal), it occupies a distinct "stability niche."

This guide analyzes the 2-isopropyl-1,3-dioxane moiety, positioning it as a robust, acid-cleavable alternative to acetonides. It offers superior stability toward mild acidic conditions while remaining fully orthogonal to hydrogenolysis-labile groups (e.g., benzylidene acetals) and fluoride-labile groups (e.g., silyl ethers).

Mechanistic Insight & Stability Profile

The Stability Hierarchy (Ketals vs. Acetals)

The critical distinction between the 2-isopropyl-1,3-dioxane and the standard acetonide lies in the kinetics of acid-catalyzed hydrolysis.

• Acetonide (2,2-dimethyl-1,3-dioxane): A ketal. Hydrolysis proceeds via a tertiary oxocarbenium ion intermediate. The relief of steric strain (Thorpe-Ingold effect) from the gem-dimethyl groups accelerates ring opening.

• Isobutyraldehyde Acetal (2-isopropyl-1,3-dioxane): An acetal. Hydrolysis requires formation of a secondary oxocarbenium ion. This transition state is higher in energy than the tertiary counterpart, making this group significantly more stable to acid than the acetonide.

Expert Insight: This difference allows for a kinetic resolution strategy. You can selectively remove an acetonide in the presence of a 2-isopropyl-1,3-dioxane using mild acidic conditions (e.g., aqueous acetic acid), leaving the latter intact.

Orthogonality Matrix

The following table outlines the chemoselectivity of the 2-isopropyl-1,3-dioxane against common competitors.

Protecting Group	Structure Class	Acid Stability (Relative)	Hydrogenolysis (H₂/Pd)	Fluoride (TBAF)
Acetonide	Ketal	Low (Fast Hydrolysis)	Stable	Stable
2-Isopropyl-1,3-dioxane	Acetal	Medium (Robust)	Stable	Stable
Benzylidene	Aromatic Acetal	Medium-High	Labile	Stable
TBS Ether	Silyl Ether	Low-Medium	Stable	Labile

Experimental Protocols

Formation of 2-Isopropyl-1,3-dioxane

This reaction is thermodynamically controlled. The isopropyl group prefers the equatorial position in the dioxane chair conformation to minimize 1,3-diaxial interactions.

Reagents:

• Substrate: 1,3-Diol[1][2][3][4]

• Reagent: Isobutyraldehyde (1.2 - 1.5 equiv)

• Catalyst: p-Toluenesulfonic acid (pTsOH) (0.1 equiv)

• Solvent: Benzene or Toluene (for Dean-Stark) or CH₂Cl₂ (with drying agent)

Protocol:

• Dissolve the 1,3-diol in anhydrous toluene (0.1 M).

• Add isobutyraldehyde (1.5 equiv) and pTsOH (10 mol%).

• Reflux with a Dean-Stark trap to remove water azeotropically.

  • Alternative: Use CH₂Cl₂ at RT with MgSO₄ or molecular sieves as a desiccant.

• Monitor by TLC. Upon completion, quench with Et₃N.

• Wash with saturated NaHCO₃, brine, dry over Na₂SO₄, and concentrate.

Selective Deprotection Strategies

Scenario A: Removing Acetonide in the Presence of 2-Isopropyl-1,3-dioxane

Objective: Cleave the more labile ketal while retaining the isobutyraldehyde acetal.

Protocol:

• Dissolve the substrate in 80% Aqueous Acetic Acid (AcOH/H₂O 4:1).

• Stir at Room Temperature for 2–4 hours.

  • Note: Acetonides typically cleave within 1-2 hours. The 2-isopropyl-1,3-dioxane is stable under these conditions for >12 hours.

• Monitor strictly by TLC to avoid over-hydrolysis.

• Concentrate under reduced pressure (azeotrope with toluene to remove AcOH).

Scenario B: Removing 2-Isopropyl-1,3-dioxane (Global Deprotection)

Objective: Full regeneration of the 1,3-diol.

Protocol:

• Dissolve substrate in MeOH or THF.

• Add 1M HCl or TFA/H₂O (9:1) .

• Heat to 50–60°C for 2–6 hours.

  • Why: The secondary oxocarbenium ion forms slower; thermal energy is often required to drive the hydrolysis at a practical rate.

• Neutralize with solid NaHCO₃, filter, and concentrate.

Visualization of Orthogonality Logic

The following diagram illustrates the decision-making flow for selecting deprotection conditions based on the protecting groups present.

Caption: Decision tree for selective deprotection. Note that 2-isopropyl-1,3-dioxane survives conditions that cleave acetonides (Mild Acid) and Benzylidenes (Hydrogenolysis).

Comparative Data: Hydrolysis Rates

To substantiate the stability claim, we compare relative hydrolysis rates (

) of cyclic acetals/ketals.

Substrate	(Hydrolysis)	Mechanism Factor
Acetonide (2,2-dimethyl)	~ 10,000	Tertiary cation + Steric relief (Fastest)
Cyclohexylidene	~ 2,000	Tertiary cation
2-Phenyl-1,3-dioxane	~ 100	Resonance stabilized cation
2-Isopropyl-1,3-dioxane	1	Secondary cation (Slowest)

Note: Values are approximate relative rates derived from general acetal hydrolysis kinetics (e.g., Cordes & Bull, Chem. Rev.). The "1" represents the baseline stability of the alkyl aldehyde acetal in this comparison.

References

• Protective Groups in Organic Synthesis

  • Source: Greene, T. W., & Wuts, P. G. M.[5] (Wiley-Interscience).

  • Context: Definitive guide on acetal/ketal stability and cleavage conditions.

  • URL:

• Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals

  • Source: Science of Synthesis (Thieme).
  • Context: Detailed review of 1,3-dioxane synthesis and the stability hierarchy of ketone-derived vs. aldehyde-derived acetals.

  • URL:

• Mechanism of Acetal Hydrolysis

  • Source: Cordes, E. H., & Bull, H. G. (1974). Chemical Reviews.

  • Context: Kinetic data supporting the stability difference between ketals (acetonides) and acetals.[3][6]

  • URL:

• Chemoselective Deprotection of Acetonides

  • Source: Mukherjee, S., et al. (Indian Academy of Sciences).

  • Context: Experimental procedures for selective removal of acetonides using mild aqueous conditions.[7][8][9]

  • URL:

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ias.ac.in [ias.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]

Conformational Analysis of 2-Substituted-1,3-Dioxanes: A Comparative Technical Guide

The Conformational Analysis of 2-Substituted-1,3-Dioxanes guide follows below. It is structured to provide actionable, high-level technical insight for researchers, moving beyond textbook definitions into experimental application and comparative analysis.[1][2]

Executive Summary

In the design of rigid pharmacophores and stereoselective synthetic intermediates, 2-substituted-1,3-dioxanes offer a superior "locking" mechanism compared to their carbocyclic analog, cyclohexane. While cyclohexane relies solely on 1,3-diaxial interactions to dictate conformational preference, the 1,3-dioxane scaffold introduces a critical interplay between shortened bond lengths (steric compression) and stereoelectronic effects (the anomeric effect).

This guide objectively compares the conformational fidelity of 2-substituted-1,3-dioxanes against cyclohexane, providing thermodynamic data, mechanistic explanations, and a self-validating experimental protocol for structure determination.

Structural Foundations: The "Short Bond" Effect

The 1,3-dioxane ring exists predominantly in a chair conformation.[3] However, it is not a perfect replica of cyclohexane.[1][2][4] The introduction of oxygen atoms creates a geometry that significantly amplifies steric penalties for axial substituents at the C2 position.

Comparative Geometry

Parameter	Cyclohexane (C-C)	1,3-Dioxane (C-O)	Impact on Conformation
Bond Length	1.54 Å	1.43 Å	C-O bonds are shorter, pulling C2 closer to the C4/C6 axial hydrogens.
Ring Puckering	Moderate	High	The ring is more "puckered" at the acetal center.[2]
Axial H Distance	~2.20 Å	< 2.00 Å	The distance between an axial substituent at C2 and axial H at C4/C6 is significantly reduced.[1][2][4]

The "Pinching" Consequence: Because the C-O bonds are shorter, an axial substituent at C2 is physically closer to the syn-axial hydrogens at C4 and C6 than it would be in cyclohexane. This results in a drastic increase in the A-value (conformational free energy difference) for alkyl groups.[1][2][4]

Thermodynamic Performance: A-Values

The "performance" of a conformational lock is measured by its A-value (

).[1][4] A higher A-value indicates a stronger thermodynamic preference for the equatorial conformation, effectively "freezing" the ring flip.

Table 1: Comparative A-Values (kcal/mol)

Note: Values represent the energy cost of placing the substituent in the axial position.

Substituent (R)	Cyclohexane A-Value	1,3-Dioxane (at C2) A-Value	Performance Analysis
Methyl (-Me)	1.74	~4.0	2.3x Increase. A single methyl group at C2 locks the conformation as effectively as a t-butyl group in cyclohexane.[4]
Ethyl (-Et)	1.79	~4.1	Similar magnitude to methyl; the flexible tail points away from the ring.[4]
Isopropyl (-iPr)	2.21	4.2	The steric bulk is massive due to the compressed C2-C4/C6 distance.[4]
Phenyl (-Ph)	2.80	3.1	The phenyl ring rotates "perpendicular" to minimize steric clash, slightly mitigating the penalty compared to alkyls.
Methoxy (-OMe)	0.60	-0.4 to +0.5	Inversion. The Anomeric Effect stabilizes the axial conformer, often making it the global minimum.

Mechanistic Divergence[4]

• Case A: 2-Alkyl (Steric Dominance): The shortened C-O bonds compress the 1,3-diaxial space. The equatorial preference is thermodynamic law.[1][2][4]

• Case B: 2-Alkoxy (Electronic Dominance): The presence of electronegative oxygen at C2 triggers the Anomeric Effect . The lone pair on the ring oxygen (

  ) donates electron density into the antibonding orbital of the exocyclic C-O bond ( ). This interaction is orbital-stabilizing and requires an axial orientation.[1][2][4]

Figure 1: Divergent conformational pathways.[1] Alkyl groups are driven by sterics (red) to the equatorial position, while alkoxy groups are driven by electronics (blue) toward the axial position.

Experimental Validation Protocol

Trusting a predicted conformation is insufficient for drug development.[1][2][4] The following self-validating protocol uses Nuclear Magnetic Resonance (NMR) to definitively assign the conformation of 2-substituted-1,3-dioxanes.

Method A: 1H NMR Nuclear Overhauser Effect (NOE) — The Gold Standard

This method relies on the spatial proximity of the C2 proton to the axial protons at C4 and C6.

Workflow:

• Identify H2: Locate the acetal proton (typically a singlet or triplet at 4.5–5.5 ppm).[1][2][4]

• Identify H4ax/H6ax: These are typically the most shielded (upfield) protons in the 3.5–4.2 ppm range, often appearing as apparent triplets (

  Hz).[1][2][4]

• Irradiate H2: Perform a 1D-NOESY or observe cross-peaks in 2D-NOESY.

Interpretation Logic:

• Scenario 1 (Equatorial Substituent): The H2 proton is Axial .[1][2][4]

  • Observation: Strong NOE enhancement between H2 and H4ax/H6ax .[1][2][4]

• Scenario 2 (Axial Substituent): The H2 proton is Equatorial .[1][2][4]

  • Observation:NO NOE enhancement between H2 and H4ax/H6ax.[1][2][4] (You may see weak NOE to H4eq/H6eq).[1][2][4]

Method B: 13C NMR Chemical Shift (Secondary Validation)

The chemical shift of the C2 carbon is sensitive to its orientation, though less absolute than NOE.

• Equatorial Substituents: C2 typically appears downfield (deshielded).[1][2][4]

• Axial Substituents: C2 typically appears upfield (shielded) by

  5–7 ppm due to the -gauche effect.[1][2][4]

Method C: Coupling Constants (For 2-Alkyl groups)

If the substituent at C2 has an

-proton (e.g., 2-isopropyl), the coupling constant can be diagnostic.

• H2 Axial:

  Hz (Gauche/Skew relationship).[1][2][4]

• H2 Equatorial:

  values vary but often show distinct Karplus dependence based on the rotamer population of the side chain.

Computational Workflow (DFT)

For novel scaffolds where NMR is ambiguous, computational verification is required.[1][2][4]

• Level of Theory: B3LYP/6-31G(d) is the minimum standard.[1][2][4] For accurate anomeric effect quantification, use M06-2X or

  B97X-D with a larger basis set (def2-TZVP) to capture dispersion forces.[1][2][4]

• Solvation: You must use a solvation model (PCM/SMD).[1][2][4] The anomeric effect is dipole-dependent; gas-phase calculations often overestimate the axial preference for polar substituents.[1][2]

• Input Generation:

  • Generate both Chair-1 (Subst-Eq) and Chair-2 (Subst-Ax).[1][2][4]

  • Crucial Step: Manually scan the Twist-Boat conformers to ensure they are

    kcal/mol higher in energy, confirming the system is not flexible.

References

• Eliel, E. L.; Knoeber, M. C. "Conformational Analysis.[1][2][4] XVI. 1,3-Dioxanes." Journal of the American Chemical Society, 1968 , 90(13), 3444–3458. Link[4]

• Bailey, W. F.; Eliel, E. L. "The Anomeric Effect: Origin and Consequences."[1][2][4] Journal of Chemical Education, 1975 , 52(6), 374.

• Rychlewska, U.; Hodgson, D. J. "Structure and Conformation of 2-Substituted 1,3-Dioxanes."[1][2] Journal of Organic Chemistry, 1988 , 53, 2676.

• Alabugin, I. V. "Stereoelectronic Interactions in Cyclohexane, 1,3-Dioxane, 1,3-Oxathiane, and 1,3-Dithiane." Journal of Organic Chemistry, 2000 , 65(13), 3910–3919. Link[4]

• Juaristi, E.; Cuevas, G. "The Anomeric Effect."[1][2][4] CRC Press, 1995 .[1][2][4] (Authoritative Monograph).

Sources

• 1. 2-Butyl-1,3-dioxolane | C7H14O2 | CID 521146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methyl-1,3-dioxolane | C4H8O2 | CID 10342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 5-tert-Butyl-[1,3]dioxane | C8H16O2 | CID 15006018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Isopropyl-1,3-dioxane

The following guide details the technical disposal procedures for 2-Isopropyl-1,3-dioxane , ensuring compliance with safety standards and regulatory frameworks (RCRA/EPA).

[1][2][3][4][5][6]

Executive Safety Summary

2-Isopropyl-1,3-dioxane (CAS: 3884-08-4 / 5702-49-8) is a cyclic acetal used primarily as a solvent or chemical intermediate.[1][2] For disposal purposes, it presents two primary hazards:

• Flammability: It is a volatile organic solvent with a low flash point.[2]

• Peroxide Formation: Like many dioxanes and ethers, it is a Class B Peroxide Former . It can form explosive organic peroxides upon exposure to air and light, particularly if distilled or concentrated.[3][4]

Immediate Action Required:

• Do NOT dispose of down the drain.[5]

• Do NOT concentrate (distill/evaporate) old material without testing for peroxides.[6]

• Do NOT move containers with visible crystals or solid precipitate around the cap.

Chemical Hazard Profile

Property	Data	Relevance to Disposal
Chemical Structure	Cyclic Acetal (6-membered ring)	Susceptible to auto-oxidation (peroxide formation).[1][2]
Flash Point	~32°C - 45°C (Est.)[1][2]	Classified as Ignitable Waste (D001) .
Water Solubility	Moderate	Potential for groundwater contamination; strictly prohibited from sewer disposal.
Stability	Unstable over time	Requires stabilization (antioxidants) or regular turnover.
RCRA Code	D001 (Ignitable)	Must be segregated with flammable solvents.

Critical Pre-Disposal Protocol: Peroxide Management

Expertise Insight: The most common cause of laboratory accidents involving dioxanes is the concentration of accumulated peroxides during distillation or evaporation. Before disposal, you must validate the peroxide status of the chemical.

Peroxide Testing Methodology

Use semi-quantitative starch-iodide test strips (e.g., Quantofix®) or a wet chemical iodine test.[1]

• Visual Inspection: Check for crystals around the cap or in the solution.[4]

  • If crystals are present:[2][7][4]STOP. Do not open. Evacuate the area and contact your EHS Emergency Response team immediately.

• Test Strip Method:

  • Dip the test strip into the solvent for 1 second.

  • Wait for the color development (usually 15-30 seconds).[1]

  • Compare against the reference scale.

Decision Matrix & Stabilization

If peroxides are detected, they must be neutralized before the waste is consolidated with other solvents to prevent creating a bulk hazard.

Figure 1: Decision matrix for handling peroxide-forming solvents prior to disposal.

Chemical Treatment (Neutralization)

For concentrations between 20–100 ppm , neutralize peroxides using a reducing agent.

• Protocol: Add acidic ferrous sulfate solution (FeSO₄) or sodium metabisulfite to the solvent.[2]

• Ratio: Use approx. 20% volume of reducing solution relative to the solvent volume.

• Verification: Agitate gently and re-test after 1 hour. Peroxide levels must be <20 ppm before entering the standard waste stream.

Standard Disposal Workflow

Once the chemical is confirmed free of high-level peroxides, follow this operational workflow.[1]

Step 1: Waste Segregation

Segregate 2-Isopropyl-1,3-dioxane into the Non-Halogenated Organic Solvents stream.[1][2]

• Compatibility: Compatible with acetone, methanol, ethanol, and ethyl acetate.

• Incompatibility: Keep away from strong oxidizers (nitric acid, perchlorates) and strong acids, which can hydrolyze the acetal linkage, releasing the aldehyde (isobutyraldehyde) and diol.

Step 2: Container Selection[1][2]

• Material: High-Density Polyethylene (HDPE) or glass carboys (amber glass preferred to inhibit further peroxidation).[1][2]

• Venting: Use a vented cap (e.g., EcoFunnel) if available to prevent pressure buildup from volatile vapors, though standard safety caps are acceptable for short-term storage.[2]

Step 3: Labeling

Affix a hazardous waste label containing the following mandatory data points:

• Chemical Name: "Waste 2-Isopropyl-1,3-dioxane" (Do not use abbreviations).

• Hazard Class: "Flammable Liquid".[2][7][5][8][9]

• Constituents: List any other solvents in the mixture (e.g., "90% Acetonitrile, 10% 2-Isopropyl-1,3-dioxane").

Step 4: Storage & Handoff

Store in a dedicated Satellite Accumulation Area (SAA) inside a secondary container (spill tray).[2] Ensure the container is grounded if transferring large volumes (>4L) to prevent static discharge.

Figure 2: Operational workflow for the disposal of 2-Isopropyl-1,3-dioxane.

Emergency Procedures

In the event of a spill or exposure during the disposal process:

• Spill (Small < 500mL):

  • Remove ignition sources immediately.

  • Absorb with inert material (vermiculite or sand). Do not use paper towels (combustible).

  • Place used absorbent in a sealed bag and label as hazardous waste.

• Spill (Large): Evacuate the lab and call EHS.

• Skin/Eye Contact: Flush with water for 15 minutes.[2][10] The chemical is an irritant and central nervous system depressant.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. [Link][2]

• U.S. Environmental Protection Agency (EPA). (n.d.). Resource Conservation and Recovery Act (RCRA) Regulations. [Link]

Sources

• 1. chemistry.unm.edu [chemistry.unm.edu]
• 2. lookchem.com [lookchem.com]
• 3. louisville.edu [louisville.edu]
• 4. Peroxide-Forming Chemicals | Environmental Health & Safety Office | University of Minnesota Duluth [ehso.d.umn.edu]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. bu.edu [bu.edu]
• 7. fishersci.com [fishersci.com]
• 8. chemos.de [chemos.de]
• 9. carlroth.com [carlroth.com]
• 10. echemi.com [echemi.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: 2-Isopropyl-1,3-dioxane

CAS No: 4675-87-0 Chemical Class: Cyclic Acetal / Flavor & Fragrance Intermediate Primary Hazards: Flammability, Eye/Skin Irritation, Potential Peroxide Formation

Executive Safety Summary

From the Desk of the Senior Application Scientist: Handling 2-Isopropyl-1,3-dioxane requires a nuanced approach often overlooked in standard safety data sheets (SDS). While less notorious than its structural cousin 1,4-dioxane, this cyclic acetal presents a dual-threat profile: flammability (Flash Point ~44°C) and solvent capability that can permeate standard laboratory gloves.

Critical Warning: Like many acetals and ethers, this compound has the potential to form organic peroxides upon prolonged exposure to air. Before any handling of aged containers, a peroxide test is mandatory.

Risk Assessment & Hazard Classification (GHS)

This compound generally falls under Class 3 Flammable Liquids and Category 2 Skin/Eye Irritants .

Hazard Category	Signal Word	Hazard Statement	Scientist's Note
Flammability	WARNING	H226: Flammable liquid and vapor	Vapor is heavier than air (approx. 4.5x). It can travel along benchtops to ignition sources.
Skin Irritation	WARNING	H315: Causes skin irritation	Defatting action is rapid; prolonged contact can lead to dermatitis.
Eye Irritation	WARNING	H319: Causes serious eye irritation	Acetals are penetrating solvents; splashes can cause corneal injury if not flushed immediately.
Reactivity	CAUTION	EUH019: May form explosive peroxides	Crucial: Test for peroxides if the container has been opened >6 months.

PPE Selection Matrix

Standard nitrile gloves may offer insufficient protection for prolonged contact.

Body Part	PPE Recommendation	Material Specification	Technical Rationale
Hand (Splash)	Nitrile (Double Gloved)	Min. Thickness: 5 mil (0.12 mm)	Breakthrough < 15 mins. Cyclic acetals can swell nitrile. Double gloving allows the outer glove to be stripped immediately upon contamination.
Hand (Immersion)	Laminate / EVOH	Brand ex: Silver Shield / 4H	Breakthrough > 480 mins. Required for spill cleanup or synthesis procedures where direct contact is likely.
Eyes	Chemical Goggles	ANSI Z87.1 (Impact + Splash)	Safety glasses are insufficient. Vapors can bypass side shields, and liquid has low surface tension (splashes easily).
Respiratory	Half-Face Respirator	Cartridge: Organic Vapor (OV)	Use if handling outside a fume hood. The odor threshold is low; olfactory fatigue can occur.
Body	Lab Coat (FR)	Flame-Resistant Cotton/Nomex	Synthetic blends (polyester) can melt into skin during a flash fire. 100% Cotton or Nomex is mandatory.

Operational Protocol: Safe Handling Workflow

Phase 1: Pre-Operational Checks

• Peroxide Quantification: If the bottle date >6 months, use a semi-quantitative peroxide test strip (e.g., Quantofix).

  • < 10 ppm: Safe to use.

  • 10–100 ppm: Treat with ferrous sulfate or pass through basic alumina.

  • > 100 ppm: Do not touch.[1] Contact EHS for remote disposal.

• Engineering Controls: Verify Fume Hood face velocity is 80–100 fpm.

Phase 2: Transfer & Synthesis

• Static Bonding: When transferring volumes >500 mL, ground the receiving vessel. 2-Isopropyl-1,3-dioxane has low conductivity, allowing static charge accumulation.

• Dispensing: Use a glass or stainless steel syringe for small volumes. Avoid plastic syringes (polystyrene) which may craze/crack under acetal stress.

• Inert Atmosphere: Blanket the reaction or storage vessel with Nitrogen or Argon to inhibit peroxidation.

Phase 3: Post-Operation

• Seal Integrity: Parafilm is not recommended for long-term storage as acetal vapors degrade it. Use Teflon tape or a phenolic cap with a PTFE liner.

Visualization: Decision & Handling Logic

Caption: Workflow for assessing peroxide risk and selecting appropriate handling procedures for 2-Isopropyl-1,3-dioxane.

Emergency Response & Disposal

Spills (> 100 mL)

• Evacuate: Clear the immediate area.

• Ventilate: Increase fume hood sash height if safe; open lab ventilation.

• Absorb: Do not use paper towels (fire hazard). Use vermiculite, sand, or commercial solvent pillows.

• PPE Upgrade: Switch to Silver Shield/Laminate gloves before touching soaked absorbents.

Disposal (Environmental Compliance)

• Waste Code: D001 (Ignitable Characteristic).

• Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong acids in the waste stream, as this can trigger exothermic hydrolysis or polymerization.

• Labeling: Clearly mark "Flammable Solvent - Cyclic Acetal."

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5175345, 2-Isopropyl-1,3-dioxane. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Glove Selection Chart. Retrieved from [Link]

• Clark, D.E. (2001).Peroxides and Peroxide-Forming Compounds. Chemical Health and Safety, 8(5), 12-22. (Contextual grounding for acetal peroxide risks).
• Sigma-Aldrich.Safety Data Sheet: 2-Isopropyl-1,3-dioxane. (General SDS Reference for H-Codes).

Sources

• 1. echemi.com [echemi.com]